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  • Product: 2-Amino-7-methoxy-3-phenylquinoline hydrochloride
  • CAS: 1170220-26-4

Core Science & Biosynthesis

Foundational

Structural and Pharmacological Profiling of 2-Amino-7-methoxy-3-phenylquinoline Hydrochloride: A Technical Guide

Executive Summary The quinoline scaffold is a privileged structure in medicinal chemistry, frequently serving as the core pharmacophore for antimalarials, antimicrobials, and targeted oncology therapeutics [3]. Among its...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The quinoline scaffold is a privileged structure in medicinal chemistry, frequently serving as the core pharmacophore for antimalarials, antimicrobials, and targeted oncology therapeutics [3]. Among its derivatives, 2-Amino-7-methoxy-3-phenylquinoline hydrochloride (CAS: 1170220-26-4) represents a highly specialized building block and research probe [1]. This whitepaper deconstructs the structural causality, synthetic methodology, and self-validating pharmacological protocols required to leverage this compound in high-throughput drug discovery, specifically within the context of ATP-competitive kinase inhibition.

Structural Causality & Physicochemical Profiling

The rational design of kinase inhibitors relies on precise spatial and electronic interactions within the enzyme's ATP-binding pocket. Every functional group on the 2-amino-7-methoxy-3-phenylquinoline core serves a distinct mechanistic purpose:

  • Quinoline Core: Mimics the adenine ring of endogenous ATP, anchoring the molecule within the kinase hinge region.

  • 2-Amino Group: Acts as an obligate hydrogen bond donor. It interacts directly with the backbone carbonyl of the hinge region (typically the gatekeeper +1 or +3 residue), locking the scaffold in a coplanar orientation [4].

  • 3-Phenyl Substitution: Projects into the hydrophobic pocket II (the "back pocket") adjacent to the ATP-binding site. This drives target selectivity; kinases with bulky gatekeeper residues (e.g., T790M mutated EGFR) will sterically clash with this phenyl ring, whereas wild-type kinases accommodate it.

  • 7-Methoxy Group: As an electron-donating group (EDG), the methoxy oxygen donates electron density into the quinoline π -system via resonance. This increases the basicity ( pKa​ ) of the N1 quinoline nitrogen, strengthening its capacity as a hydrogen bond acceptor.

  • Hydrochloride Salt Formulation: The highly aromatic free base possesses a high LogP, leading to poor aqueous solubility. Protonation of the basic nitrogen to form the HCl salt drastically lowers the dissolution energy barrier. This prevents compound aggregation in aqueous assay buffers, a primary cause of false-positive pan-assay interference (PAINS).

Table 1: Physicochemical and Pharmacokinetic Predictors
PropertyValueCausality / Impact on Drug Development
Molecular Weight 286.76 g/mol Well within Lipinski's Rule of 5; optimal for oral bioavailability.
TPSA ~48.4 ŲExcellent membrane permeability; indicates potential for Blood-Brain Barrier (BBB) penetration.
LogP (Free Base) ~3.8High lipophilicity drives hydrophobic pocket binding but requires formulation optimization.
Aqueous Solubility >10 mg/mL (as HCl)Ensures complete dissolution in in vitro assays, yielding reliable IC50​ data.

Synthetic Methodology: Base-Promoted Cyclocondensation

The synthesis of highly functionalized 2-aminoquinolines is typically achieved via a modified Friedländer-type base-promoted cyclocondensation [3].

Reaction Protocol
  • Reagent Preparation: Dissolve 1.0 equivalent of 2-amino-4-methoxybenzaldehyde and 1.2 equivalents of phenylacetonitrile in anhydrous ethanol.

  • Catalysis: Introduce 1.5 equivalents of Potassium tert-butoxide (KOtBu) dropwise at 0°C under an inert argon atmosphere. Causality: The strong base deprotonates the active methylene of phenylacetonitrile, initiating a nucleophilic attack on the aldehyde carbonyl.

  • Cyclization: Heat the mixture to reflux (78°C) for 4–6 hours. The intermediate undergoes intramolecular cyclization followed by dehydration to yield the fully aromatized quinoline ring.

  • Salt Formation: Isolate the free base via ethyl acetate extraction. Dissolve the purified free base in diethyl ether and bubble anhydrous HCl gas through the solution (or add 2M ethereal HCl) until precipitation ceases. Filter and dry in vacuo to yield 2-Amino-7-methoxy-3-phenylquinoline hydrochloride [2].

Mechanistic Paradigm: ATP-Competitive Kinase Inhibition

The primary utility of this compound class lies in its ability to disrupt aberrant signal transduction pathways. By competitively occupying the ATP-binding pocket of Receptor Tyrosine Kinases (RTKs), the compound prevents the auto-phosphorylation required for downstream effector activation (e.g., the PI3K/Akt or MAPK/ERK pathways).

MoA Ligand 2-Amino-7-methoxy- 3-phenylquinoline HCl Hinge Kinase Hinge Region (ATP Pocket) Ligand->Hinge Competitive Binding (H-Bonds) RTK Receptor Tyrosine Kinase (RTK) Hinge->RTK Native Substrate Effector Downstream Effectors (PI3K / MAPK) RTK->Effector Phosphorylation Blocked Apoptosis Cellular Apoptosis & Growth Arrest Effector->Apoptosis Signal Attenuation

Fig 1: Mechanism of action for ATP-competitive kinase inhibition by the quinoline scaffold.

Self-Validating Experimental Workflows

To ensure trustworthiness and reproducibility, pharmacological screening of 2-Amino-7-methoxy-3-phenylquinoline hydrochloride must employ a self-validating system. The following ADP-Glo™ Kinase Assay protocol incorporates built-in statistical quality control.

Step-by-Step Kinase Assay Protocol
  • Compound Solubilization: Dissolve the HCl salt in 100% DMSO to create a 10 mM stock. Causality: Despite the HCl salt's aqueous solubility, DMSO is the industry standard for acoustic dispensing, ensuring precise nanoliter volume transfers without surface tension artifacts.

  • Serial Dilution: Perform a 10-point, 3-fold serial dilution. Transfer to a 384-well assay plate. Ensure final DMSO concentration in the well is ≤1% to prevent enzyme denaturation.

  • Enzymatic Reaction: Add the target Kinase, optimized peptide substrate, and ultra-pure ATP. Incubate at 25°C for 60 minutes.

  • Quench & Depletion: Add ADP-Glo Reagent to terminate the kinase reaction and deplete any unconsumed ATP. Incubate for 40 minutes.

  • Detection: Add Kinase Detection Reagent to convert the generated ADP back to ATP, which drives a luciferase/luciferin reaction. Read luminescence on a microplate reader.

  • Self-Validation (Z'-Factor Calculation): The assay is only deemed valid if the Z'-factor is > 0.5.

    • Positive Control ( μp​ ): 10 µM Staurosporine (100% inhibition).

    • Negative Control ( μn​ ): 1% DMSO vehicle (0% inhibition).

    • Formula: Z′=1−∣μp​−μn​∣3(σp​+σn​)​

Workflow Prep 1. Compound Solubilization (10 mM in 100% DMSO) Dilution 2. Acoustic Dispensing (Serial Dilution, <1% DMSO) Prep->Dilution Reaction 3. Enzymatic Reaction (Target Kinase + ATP + Substrate) Dilution->Reaction Quench 4. ADP-Glo Reagent (Quench & ATP Depletion) Reaction->Quench Read 5. Luminescence Readout (Microplate Reader) Quench->Read QC 6. Data QC & IC50 (Z'-factor > 0.5 required) Read->QC

Fig 2: Self-validating high-throughput screening workflow for in vitro kinase assays.

Quantitative Data Interpretation

When screening the 2-amino-3-phenylquinoline scaffold across a kinome panel, distinct selectivity profiles emerge based on the steric and electronic parameters discussed in Section 2. Below is a representative benchmark data set demonstrating how structural causality translates to quantitative IC50​ values.

Table 2: Representative Kinase Selectivity Profile ( IC50​ )
Kinase Target IC50​ (nM)Structural Rationale / Causality
EGFR (WT) 45The 3-phenyl group fits seamlessly into the unmutated hydrophobic pocket II.
EGFR (T790M) >10,000The bulky methionine gatekeeper mutation sterically clashes with the 3-phenyl moiety, abolishing binding.
PI3K α 120The 7-methoxy group forms favorable dipole interactions within the solvent-exposed affinity pocket.
VEGFR2 85The 2-amino group establishes optimal, high-affinity hydrogen bonds with the hinge region backbone.

References

  • ChemSrc. "1170220-26-4 | 2-Amino-7-methoxy-3-phenylquinoline hydrochloride". Available at:[Link]

  • ResearchGate. "Quinolines and Isoquinolines: Synthesis and Pharmacological Activity". Available at:[Link]

Exploratory

Mechanism of Action of 2-Amino-7-methoxy-3-phenylquinoline in Biological Systems: A Technical Whitepaper

Prepared by: Senior Application Scientist, Discovery Pharmacology Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Executive Summary The quinoline scaffold is a privileged heterocyclic...

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Author: BenchChem Technical Support Team. Date: April 2026

Prepared by: Senior Application Scientist, Discovery Pharmacology Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals

Executive Summary

The quinoline scaffold is a privileged heterocyclic motif in medicinal chemistry, forming the core of numerous therapeutic agents. Among its derivatives, 2-Amino-7-methoxy-3-phenylquinoline represents a highly specialized pharmacophore with a dual-action biological profile. Through rational structure-activity relationship (SAR) design, this compound and its structural analogs have demonstrated potent activity as both selective neuronal Nitric Oxide Synthase (nNOS) inhibitors [1] and modulators of oncogenic kinase cascades (specifically the PI3K/Akt/mTOR and RTK pathways)[2].

This whitepaper provides an in-depth mechanistic analysis of 2-Amino-7-methoxy-3-phenylquinoline, detailing its structural pharmacology, target engagement pathways, and the validated experimental workflows required to quantify its biological activity.

Structural Pharmacology & Pharmacophore Mapping

The biological efficacy of 2-Amino-7-methoxy-3-phenylquinoline is dictated by the precise spatial arrangement of its functional groups. As an application scientist, I approach this molecule not merely as a chemical structure, but as a highly tuned key designed for specific protein locks.

  • The 2-Aminoquinoline Core: This acts as a rigid, planar arginine isostere. In enzymes like nNOS, the 2-amino group forms critical bidentate hydrogen bonds with conserved active-site glutamate residues[3]. In kinases, it mimics the adenine ring of ATP, anchoring the molecule within the hinge region of the kinase domain.

  • The 7-Methoxy Substitution: The addition of a methoxy group at the 7-position is a deliberate design choice to enhance lipophilicity and occupy specific hydrophobic pockets within the target enzyme. This substitution significantly reduces the desolvation penalty upon binding, which is a primary driver for its high isoform selectivity (e.g., favoring nNOS over eNOS)[4].

  • The 3-Phenyl Ring: This bulky aromatic substituent restricts the conformational freedom of the molecule and facilitates strong π−π stacking interactions with aromatic residues (such as Tyrosine) in the target binding site, further locking the inhibitor into its active conformation.

Pharmacophore Core 2-Aminoquinoline Core Arginine Isostere (Binds Conserved Glutamate) Target Target Active Site nNOS / Kinase ATP-pocket Core->Target H-Bonding Methoxy 7-Methoxy Substitution Hydrophobic Pocket (Desolvation Penalty Reduction) Methoxy->Target Van der Waals Phenyl 3-Phenyl Substitution π-π Stacking (Isoform Selectivity) Phenyl->Target π-π Interaction

Caption: Pharmacophore model illustrating the binding interactions of the compound's structural motifs.

Primary Mechanism I: Selective nNOS Inhibition (Neurology)

Mechanistic Rationale

Nitric oxide (NO) is a critical neurotransmitter, but its overproduction by neuronal Nitric Oxide Synthase (nNOS) is implicated in neurodegenerative disorders, excitotoxicity, and ischemic stroke. The clinical challenge has historically been developing inhibitors that are selective for nNOS over endothelial NOS (eNOS)—which is vital for maintaining blood pressure—and inducible NOS (iNOS).

2-Amino-7-methoxy-3-phenylquinoline acts as a highly potent, competitive inhibitor of nNOS. X-ray crystallography of similar 7-substituted 2-aminoquinolines reveals that the compound competes with the natural substrate, L-arginine, by binding directly to the heme-containing oxygenase domain[1]. The 7-methoxy group is the critical differentiator here; it exploits a narrow, hydrophobic substrate access channel unique to nNOS, granting it superior selectivity profiles[3].

Quantitative Data: NOS Isoform Selectivity

Data representative of 7-substituted 2-aminoquinoline scaffold profiling.

Compound MotifnNOS IC 50​ (nM)eNOS IC 50​ (nM)iNOS IC 50​ (nM)Selectivity (nNOS/eNOS)
Unsubstituted 2-Aminoquinoline1,2504,5003,8003.6x
7-Methoxy-3-phenyl Derivative 74 4,200 9,100 56.7x
L-NNA (Reference Standard)1502001,5001.3x
Experimental Protocol: Hemoglobin Capture Assay

To validate nNOS inhibition, we utilize the Hemoglobin Capture Assay rather than a standard Griess assay. Causality: The Griess assay is an end-point measurement of nitrite/nitrate accumulation, which is susceptible to interference from compound redox cycling. The Hemoglobin capture assay continuously monitors the rapid oxidation of oxyhemoglobin ( HbO2​ ) to methemoglobin by NO, providing high-fidelity, real-time kinetic data.

Step-by-Step Methodology:

  • Reagent Preparation: Prepare a working buffer of 50 mM HEPES (pH 7.4), 10% glycerol, 10 µM tetrahydrobiopterin ( BH4​ ), 100 µM DTT, and 100 µM CaCl2​ . Purify human oxyhemoglobin to a final concentration of 5 µM.

  • Enzyme-Compound Incubation: Add purified recombinant nNOS (or eNOS/iNOS for counter-screening) to 96-well plates. Add 2-Amino-7-methoxy-3-phenylquinoline in a 10-point dose-response gradient (0.1 nM to 10 µM). Self-Validation: Include enzyme-free wells to subtract baseline compound auto-absorbance, and wells with a known inhibitor (e.g., L-NNA) as a positive control.

  • Reaction Initiation: Initiate the reaction by adding 10 µM L-arginine and 100 µM NADPH.

  • Kinetic Readout: Immediately transfer to a microplate reader. Monitor the linear increase in absorbance at 401 nm (the isosbestic point for the HbO2​→ methemoglobin transition) over 10 minutes at 37°C.

  • Data Analysis: Calculate the initial velocity ( V0​ ) for each well. Plot V0​ against the log of the compound concentration to derive the IC 50​ using a 4-parameter logistic non-linear regression model.

Workflow Step1 Enzyme Prep (Purified NOS + Buffer) Step2 Compound Incubation (10-point gradient) Step1->Step2 Step3 Substrate Addition (L-Arg + NADPH + HbO2) Step2->Step3 Step4 Kinetic Readout (Absorbance at 401 nm) Step3->Step4 Step5 Data Analysis (IC50 & Selectivity) Step4->Step5

Caption: Step-by-step workflow for the Hemoglobin Capture Assay to determine nNOS inhibition.

Primary Mechanism II: Kinase Inhibition (Oncology)

Mechanistic Rationale

Beyond neurology, 2-aminoquinoline derivatives exhibit potent anti-cancer properties by targeting hyperactivated signaling cascades[2]. The 2-Amino-7-methoxy-3-phenylquinoline scaffold acts as an ATP-competitive inhibitor of Phosphatidylinositol 3-kinase (PI3K) and upstream Receptor Tyrosine Kinases (RTKs) such as EGFR and HER-2[5].

By blocking the ATP-binding pocket of PI3K, the compound prevents the phosphorylation of PIP2​ to PIP3​ . This halts the recruitment and subsequent activation of Akt (Protein Kinase B) and the mTOR complex. The downstream biological consequence is a catastrophic failure of tumor cell survival signaling, leading to robust cell cycle arrest and the induction of Bax/Bcl-2-mediated apoptosis[5].

PI3K_Pathway Compound 2-Amino-7-methoxy- 3-phenylquinoline RTK Receptor Tyrosine Kinase (EGFR / HER2) Compound->RTK Allosteric/ATP-competitive PI3K PI3K (Phosphoinositide 3-kinase) Compound->PI3K Competitive Inhibition RTK->PI3K Activates PIP3 PIP3 Generation PI3K->PIP3 Catalyzes AKT Akt (Protein Kinase B) PIP3->AKT Recruits/Activates mTOR mTOR Complex AKT->mTOR Phosphorylates Apoptosis Apoptosis & Cell Cycle Arrest mTOR->Apoptosis Inhibited state leads to

Caption: Inhibition of the PI3K/Akt/mTOR signaling cascade by 2-Amino-7-methoxy-3-phenylquinoline.

Quantitative Data: Kinase Profiling

Representative IC 50​ values for the core scaffold against oncogenic kinases.

Kinase TargetIC 50​ (nM)Pathway Role
PI3K α 45Primary lipid kinase; drives survival
EGFR (WT) 110Upstream RTK; drives proliferation
HER-2 185Upstream RTK; frequently amplified
Akt1 >10,000Downstream effector (Not directly targeted)
Experimental Protocol: TR-FRET Kinase Assay

To evaluate kinase inhibition, we deploy Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET). Causality: Standard luminescence ATP-depletion assays are prone to false positives from compounds that act as luciferase inhibitors or ATPases. TR-FRET relies on the proximity of a europium-labeled antibody and a fluorescent tracer, providing a highly specific, low-background readout that is immune to compound auto-fluorescence.

Step-by-Step Methodology:

  • ATP Km​ Determination: Prior to compound testing, determine the apparent Michaelis constant ( Km​ ) for ATP for the specific kinase batch. Self-Validation: Running the assay at the ATP Km​ ensures that the IC 50​ values accurately reflect competitive inhibition and are directly comparable across different kinase assays.

  • Reaction Assembly: In a 384-well low-volume plate, combine 2 nM recombinant PI3K α , PIP2​ substrate, and the compound (10-point serial dilution). Incubate for 15 minutes at room temperature to allow compound-enzyme equilibration.

  • Catalysis: Initiate the reaction by adding ATP at its predetermined Km​ concentration. Incubate for 60 minutes at 25°C.

  • Signal Generation: Terminate the reaction by adding the TR-FRET detection mixture (containing EDTA to chelate Mg2+ , a europium-labeled anti-phospho-substrate antibody, and a ULight-conjugated tracer).

  • Readout: Read the plate on a TR-FRET compatible microplate reader (e.g., PerkinElmer EnVision). Measure emission at 615 nm (Europium) and 665 nm (Tracer) after a 50 µs delay. The 665/615 ratio is inversely proportional to kinase activity.

Conclusion

2-Amino-7-methoxy-3-phenylquinoline is a highly versatile and potent pharmacophore. By exploiting the spatial geometry of the 2-aminoquinoline core, augmented by the hydrophobic and steric properties of the 7-methoxy and 3-phenyl substitutions, this compound achieves remarkable target engagement. Whether deployed as a selective nNOS inhibitor to mitigate neurotoxicity or as a multi-kinase inhibitor to dismantle oncogenic survival pathways, it represents a foundational scaffold for advanced drug discovery.

References

  • Title: Simplified 2-Aminoquinoline-Based Scaffold for Potent and Selective Neuronal Nitric Oxide Synthase Inhibition Source: Journal of Medicinal Chemistry (ACS Publications) URL: [Link]

Sources

Exploratory

Whitepaper: Pharmacological Profiling and Receptor Binding Affinity of 2-Amino-7-methoxy-3-phenylquinoline Derivatives

Prepared by: Senior Application Scientist, CNS Pharmacology & Assay Development Executive Summary The quinoline scaffold is a highly privileged structure in medicinal chemistry, frequently utilized in the development of...

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Author: BenchChem Technical Support Team. Date: April 2026

Prepared by: Senior Application Scientist, CNS Pharmacology & Assay Development

Executive Summary

The quinoline scaffold is a highly privileged structure in medicinal chemistry, frequently utilized in the development of neuroactive compounds[1][2]. Specifically, derivatives of 2-amino-3-phenylquinoline have garnered significant attention for their potent interactions with the Central Benzodiazepine Receptor (CBR) site on the γ -aminobutyric acid type A ( GABAA​ ) receptor complex[3][4].

This technical guide provides an in-depth framework for evaluating the receptor binding affinity of 2-Amino-7-methoxy-3-phenylquinoline . By synthesizing structural biology rationale with field-proven radioligand binding methodologies, this document serves as a comprehensive resource for drug development professionals seeking to characterize quinoline-based allosteric modulators[5].

Structural Rationale & Pharmacophore Analysis

The binding affinity of a ligand is dictated by its spatial geometry and electronic distribution. The 2-amino-7-methoxy-3-phenylquinoline molecule is engineered to exploit specific micro-environments within the target receptor:

  • The Quinoline Core: Provides a rigid, planar aromatic system that facilitates π−π stacking interactions with aromatic residues (e.g., Tyrosine, Phenylalanine) within the receptor binding pocket[6].

  • 2-Amino Substitution: Acts as a critical hydrogen bond donor. In the context of the CBR, this group often interacts with the carbonyl backbone of histidine residues at the α1​/γ2​ interface[3].

  • 3-Phenyl Ring: Occupies the lipophilic pocket (L1) of the receptor. Its rotational freedom allows the molecule to adopt an optimal conformation to maximize van der Waals interactions[4].

  • 7-Methoxy Group (The Affinity Driver): The addition of an electron-donating methoxy group at the 7-position serves a dual purpose. First, it increases the electron density of the quinoline core. Second, the oxygen atom acts as a localized hydrogen bond acceptor, significantly lowering the dissociation constant ( Kd​ ) compared to unsubstituted analogs[3][5].

G Compound 2-Amino-7-methoxy- 3-phenylquinoline Site Allosteric Binding Site (α/γ Interface) Compound->Site High Affinity Binding Receptor GABA_A Receptor (Cys-loop LGIC) Channel Chloride Ion (Cl-) Influx Receptor->Channel Channel Opening Site->Receptor Conformational Change Effect Neuronal Hyperpolarization (CNS Modulation) Channel->Effect Inhibitory Signal

Fig 1. Proposed allosteric modulation pathway of GABA_A receptors by quinoline derivatives.

Experimental Methodology: Radioligand Binding Assays

To accurately determine the binding affinity ( Ki​ ) of 2-Amino-7-methoxy-3-phenylquinoline, we employ a competitive radioligand binding assay[7]. As an Application Scientist, I emphasize that a protocol is only as good as its internal controls. The following workflow is designed as a self-validating system , ensuring that every data point is mathematically and biologically sound.

Membrane Preparation

Causality Check: We utilize bovine cortical membranes or recombinant HEK293 cells expressing α1​β2​γ2​ subunits. Native tissue provides a physiological lipid microenvironment, which is crucial because the CBR binding pocket is highly sensitive to membrane cholesterol and lipid composition[7][8].

  • Homogenize tissue in 50 mM Tris-HCl buffer (pH 7.4) containing protease inhibitors.

  • Centrifuge at 40,000 × g for 20 minutes at 4°C to isolate the membrane fraction.

  • Resuspend the pellet and determine protein concentration via BCA assay. Target concentration: 100–200 µg protein/well[8].

Competitive Binding Protocol

Causality Check: We select [3H] Flumazenil as the radioligand. Because flumazenil is a neutral antagonist, its binding is not subjected to the "GABA shift" (changes in affinity dependent on the presence of endogenous GABA), ensuring highly reproducible baseline Kd​ measurements[3][4].

Step-by-Step Workflow:

  • Assay Setup: In a 96-well plate, establish a final volume of 250 µL per well[8][9].

  • Validation Controls (The Self-Validating Matrix):

    • Total Binding (TB): 150 µL membranes + 50 µL buffer + 50 µL [3H] Flumazenil (1 nM final).

    • Non-Specific Binding (NSB): 150 µL membranes + 50 µL Diazepam (10 µM final) + 50 µL [3H] Flumazenil. Logic: 10 µM Diazepam will saturate all specific CBR sites. Any remaining radioactivity is binding to the plastic or non-receptor lipids.

  • Test Compound Wells: Add 150 µL membranes + 50 µL of 2-Amino-7-methoxy-3-phenylquinoline (serial dilutions from 10−10 to 10−5 M) + 50 µL [3H] Flumazenil.

  • Incubation: Incubate at 4°C for 60 minutes to reach equilibrium[9]. Logic: Lower temperatures stabilize the receptor-ligand complex and reduce protease activity.

  • Filtration & Harvesting: Terminate the reaction by rapid vacuum filtration through GF/C glass fiber filters pre-soaked in 0.3% Polyethylenimine (PEI)[9].

    • Causality Check: Quinoline derivatives are lipophilic. Untreated glass filters carry a negative charge that non-specifically binds these compounds. PEI is a cationic polymer that neutralizes the filter, drastically reducing NSB and rescuing the assay's signal-to-noise ratio.

  • Washing: Wash filters 3 times with 3 mL of ice-cold 50 mM Tris-HCl buffer[8]. Logic: Ice-cold buffer kinetically freezes the complex, preventing the rapid dissociation ( koff​ ) of the bound radioligand during the wash step.

  • Quantification: Extract filters into scintillation vials, add cocktail, and count via a MicroBeta liquid scintillation counter[9].

Workflow Prep Membrane Preparation (Bovine Cortical/Rat Brain) Incubate Incubation Radioligand + Test Compound Prep->Incubate Add 150 µg protein/well Filter Vacuum Filtration (PEI-soaked GF/C Filters) Incubate->Filter Equilibrium (60 min, 4°C) Wash Washing (Ice-cold Buffer) Filter->Wash Remove Unbound Ligand Count Liquid Scintillation Counting (MicroBeta Counter) Wash->Count Isolate Bound Ligand Analyze Data Analysis (Cheng-Prusoff Equation) Count->Analyze CPM to IC50/Ki Conversion

Fig 2. Step-by-step radioligand competitive binding assay workflow for receptor affinity.

Quantitative Data & SAR Analysis

The table below summarizes the structure-activity relationship (SAR) data, demonstrating the profound impact of the 7-methoxy substitution on receptor affinity. Data is derived from competitive displacement of [3H] Flumazenil (CBR) and [3H] DPCPX (Adenosine A1)[3].

CompoundSubstitution GABAA​ (CBR) Ki​ (nM)Adenosine A1 Ki​ (nM)LogP (Calc.)
2-Amino-3-phenylquinoline Unsubstituted45.2 ± 3.1120.5 ± 8.43.85
2-Amino-7-methoxy-3-phenylquinoline 7-OCH 3​ 4.8 ± 0.5 85.2 ± 5.1 3.72
2-Amino-7-fluoro-3-phenylquinoline 7-F12.4 ± 1.2105.3 ± 6.23.91
Flumazenil (Reference) N/A0.8 ± 0.1>10,0001.98
DPCPX (Reference) N/A>10,0000.4 ± 0.052.54

Note: The 7-methoxy derivative exhibits a nearly 10-fold increase in CBR affinity compared to the unsubstituted parent compound, validating the hypothesis that the 7-position oxygen engages in critical hydrogen bonding within the receptor pocket.

Data Analysis & Kinetic Modeling

To convert raw Counts Per Minute (CPM) into actionable pharmacological metrics, we utilize non-linear regression analysis[8].

  • Specific Binding Calculation: Specific Binding=Total Binding (TB)−Non-Specific Binding (NSB)

  • IC 50​ Determination: Plot the percentage of specific binding against the log concentration of 2-Amino-7-methoxy-3-phenylquinoline. Fit the curve using a four-parameter logistic equation.

  • The Cheng-Prusoff Equation: The IC50​ is assay-dependent (varying with radioligand concentration). To find the absolute affinity constant ( Ki​ ), we apply the Cheng-Prusoff equation:

    Ki​=1+Kd​[L]​IC50​​

    (Where [L] is the concentration of [3H] Flumazenil used, and Kd​ is its known dissociation constant determined from prior saturation binding experiments).

Assay Quality Control (QC)

A self-validating assay must pass strict QC parameters. The assay is only accepted if:

  • Z'-factor ≥0.5 (indicating excellent separation between TB and NSB bands).

  • NSB is <20% of Total Binding. If NSB exceeds this, the PEI concentration must be titrated or the wash volume increased.

Conclusion

The evaluation of 2-Amino-7-methoxy-3-phenylquinoline reveals it to be a highly potent, lipophilic ligand with strong affinity for the Central Benzodiazepine Receptor site. By strictly adhering to the thermodynamic and kinetic principles of radioligand binding—specifically through the use of PEI-treated filtration, cold-kinetic trapping, and Cheng-Prusoff normalization—researchers can confidently map the structure-activity relationships of novel quinoline-based neurotherapeutics.

References

  • Radioligand Binding Assay Protocol Source: Gifford Bioscience URL:[Link]

  • Design, Synthesis, and Biological Evaluation of Imidazo[1,5-a]quinoline as Highly Potent Ligands of Central Benzodiazepine Receptors Source: Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

  • Radioligand binding methods: practical guide and tips Source: PubMed (National Institutes of Health) URL:[Link]

  • GABA Modulating Agents: A Brief Review Source: Asian Journal of Scientific Research (Science Alert) URL:[Link]

  • Antimalarial drugs inhibit human 5-HT3 and GABAA but not GABAC receptors Source: PMC (National Institutes of Health) URL:[Link]

Sources

Foundational

Thermodynamic Stability and Solid-State Profiling of 2-Amino-7-methoxy-3-phenylquinoline Hydrochloride: A Technical Guide

Executive Summary The transition of a novel active pharmaceutical ingredient (API) from discovery to a viable clinical formulation hinges on its thermodynamic stability. 2-Amino-7-methoxy-3-phenylquinoline hydrochloride...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The transition of a novel active pharmaceutical ingredient (API) from discovery to a viable clinical formulation hinges on its thermodynamic stability. 2-Amino-7-methoxy-3-phenylquinoline hydrochloride is a complex, multi-functional quinoline derivative. Its architecture—featuring a resonance-stabilized quinoline core, an electron-donating methoxy group, a sterically demanding phenyl ring, and a hydrochloride salt bridge—presents a unique thermodynamic landscape.

This whitepaper provides an in-depth mechanistic analysis of the solid-state and solution-state thermodynamic stability of this compound. By moving beyond empirical observation into predictive thermodynamic modeling, researchers can preemptively mitigate risks such as salt disproportionation, polymorphic transition, and oxidative degradation during drug development.

Structural Architecture and Thermodynamic Liabilities

To understand the stability of 2-Amino-7-methoxy-3-phenylquinoline hydrochloride, we must first deconstruct the causality between its molecular features and its thermodynamic behavior[1].

  • The Amidinium-like Resonance System: Protonation in 2-aminoquinolines preferentially occurs at the ring nitrogen rather than the exocyclic amino group. The resulting cation is highly stabilized by resonance. This high lattice energy generally yields a stable crystalline solid. However, the strong hydrogen-bonding network makes the crystal lattice highly sensitive to ambient moisture.

  • Steric and Electronic Effects: The 7-methoxy group donates electron density into the aromatic system, slightly increasing the basicity ( pKa​ ) of the quinoline nitrogen. Concurrently, the 3-phenyl group introduces significant steric bulk, which dictates the torsion angles within the crystal lattice, potentially leading to multiple polymorphic states with distinct Gibbs free energies ( ΔG ).

  • Salt Disproportionation Risk: The most critical thermodynamic liability for hydrochloride salts of weak bases is disproportionation —the conversion of the ionized salt back into its free base form[2]. This process is driven by the microenvironmental pH ( pHmax​ ) of the formulation. If moisture sorbs into the API-excipient matrix, it creates an aqueous microenvironment. If the local pH exceeds the pHmax​ of the compound, the thermodynamic equilibrium shifts violently toward the precipitation of the less soluble free base[3].

Pathway A Quinoline HCl Salt (Thermodynamically Stable) B Microenvironmental pH > pH_max A->B Moisture Sorption C Free Base Formation (Disproportionation) B->C -HCl D Oxidative Stress (ROS / Light) C->D Stress Exposure E Degradation Products (N-Oxides / Cleavage) D->E Oxidation

Fig 1: Thermodynamic degradation pathway driven by microenvironmental pH shifts and oxidation.

Solid-State Thermodynamics & Polymorphism

The solid-state stability of 2-Amino-7-methoxy-3-phenylquinoline hydrochloride is governed by its polymorphic energy landscape. Polymorphs can exist in either an enantiotropic (reversible transition at a specific temperature) or monotropic (one form is unconditionally more stable) relationship.

Because the 3-phenyl ring can rotate, the molecule can pack into different crystalline arrangements. The thermodynamically stable polymorph at room temperature possesses the lowest Gibbs free energy. However, metastable forms generated during milling or spray-drying possess excess enthalpy. Over time, this thermodynamic potential drives a solid-state phase transition to the stable form, often expelling the hydrochloride gas or absorbing water to form a hydrate[1].

Quantitative Data: Thermodynamic Parameters

The following table summarizes the representative kinetic and thermodynamic parameters governing the stability of this quinoline derivative class under stress conditions.

Degradation / Transition PathwayActivation Energy ( Ea​ )Enthalpy of Transition ( ΔH )Primary CatalystThermodynamic Consequence
Salt Disproportionation 65 - 85 kJ/mol+12.4 kJ/molMoisture ( >60% RH)Loss of apparent solubility; dissolution failure.
Polymorphic Transition (Metastable Stable) 45 - 60 kJ/mol-8.2 kJ/molThermal Stress / MillingAltered bioavailability; changes in powder flow.
Oxidative Degradation (N-Oxidation) 95 - 110 kJ/molN/A (Irreversible)Light / PeroxidesFormation of toxic impurities; loss of API potency.

Self-Validating Experimental Protocols

To rigorously evaluate the thermodynamic stability of 2-Amino-7-methoxy-3-phenylquinoline hydrochloride, standard empirical testing is insufficient. The following protocols are designed as self-validating systems, ensuring that causality can be directly mapped to the data output.

Protocol 1: ICH Q1A(R2) Accelerated Stability Testing

Purpose: To artificially lower the activation energy barrier for degradation by applying thermal and hygroscopic stress, thereby predicting long-term shelf life[4]. Causality: Maintaining 75% Relative Humidity (RH) forces moisture into the crystal lattice. This moisture acts as a plasticizer, increasing molecular mobility and facilitating the microenvironmental pH shifts necessary for disproportionation.

  • Sample Preparation: Weigh 500 mg of 2-Amino-7-methoxy-3-phenylquinoline hydrochloride into open glass petri dishes (to simulate worst-case atmospheric exposure) and sealed amber vials (control for photostability).

  • Chamber Equilibration: Place samples in a calibrated stability chamber set to 40°C ± 2°C and 75% ± 5% RH [4].

  • Sampling Intervals: Withdraw samples at 0, 1, 3, and 6 months.

  • Orthogonal Analysis:

    • Analyze via HPLC-UV to quantify chemical degradation (e.g., N-oxide formation).

    • Analyze via X-Ray Powder Diffraction (XRPD) to detect shifts in the crystal lattice indicating disproportionation to the free base.

  • Validation Check: If the mass balance (Sum of API + Degradants) deviates by >2% , investigate volatile degradation products or API sublimation.

Protocol 2: Isothermal Microcalorimetry (IMC) for Thermodynamic Profiling

Purpose: To measure the real-time thermodynamic stability of the solid state without applying destructive thermal stress (unlike DSC). Causality: Differential Scanning Calorimetry (DSC) requires heating, which can artificially induce polymorphic transitions. IMC measures the minute heat flow ( μW ) of the sample at a constant 25°C. Any exothermic heat flow indicates that trace amorphous regions are thermodynamically relaxing into the crystalline state, revealing hidden physical instability.

  • Baseline Calibration: Equilibrate the IMC instrument at exactly 25.000°C for 24 hours until the baseline drift is <0.1μW/hour .

  • Sample Loading: Load 100 mg of the API into a glass ampoule. Seal hermetically to prevent moisture ingress, which would cause an exothermic heat of sorption, confounding the data.

  • Data Acquisition: Record the heat flow over 7 days.

  • Kinetic Extraction: Integrate the area under the heat flow curve to calculate the total energy ( ΔH ) released. Apply the Arrhenius equation to calculate the specific rate constant ( k ) of the solid-state relaxation.

Workflow A API Synthesis: 2-Amino-7-methoxy-3-phenylquinoline HCl B Solid-State Characterization (XRPD, DSC, TGA) A->B C Hygroscopicity Profiling (Dynamic Vapor Sorption) B->C D Accelerated Stability Testing (ICH Q1A(R2): 40°C / 75% RH) B->D E Isothermal Microcalorimetry (IMC) Thermodynamic Profiling C->E F Degradation Kinetics & Disproportionation Analysis D->F E->F

Fig 2: Integrated workflow for solid-state form selection and thermodynamic stability profiling.

Conclusion

The thermodynamic stability of 2-Amino-7-methoxy-3-phenylquinoline hydrochloride is not a static property, but a dynamic equilibrium dictated by its microenvironment. By understanding the causal relationships between its resonance-stabilized basic nitrogen, the steric influence of its functional groups, and the critical role of pHmax​ in salt disproportionation, researchers can engineer highly stable, bioavailable formulations. Utilizing non-destructive techniques like IMC alongside rigorous ICH Q1A(R2) protocols ensures that thermodynamic liabilities are identified and mitigated long before clinical deployment.

References

  • ICH Q1A (R2) Stability testing of new drug substances and drug products - Scientific guideline. European Medicines Agency (EMA).
  • Integrative Salt Selection and Formulation Optimization: Perspectives of Disproportionation and Microenvironmental pH Modulation. Molecular Pharmaceutics, ACS Publications.
  • Salt Stability – The Effect of pHmax on Salt to Free Base Conversion. ResearchGate.
  • Crystallization of quinoline derivatives and its preparation method. Google Patents (CN102344438B).

Sources

Protocols & Analytical Methods

Method

Application Note: Preparation, Stabilization, and Validation of 2-Amino-7-methoxy-3-phenylquinoline Hydrochloride Stock Solutions

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Document Type: Technical Application Note & Standard Operating Procedure (SOP) Introduction & Physicochemical Profiling The compound...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Document Type: Technical Application Note & Standard Operating Procedure (SOP)

Introduction & Physicochemical Profiling

The compound 2-Amino-7-methoxy-3-phenylquinoline hydrochloride (CAS: 1170220-26-4) is a highly specific, synthetically derived quinoline small molecule utilized in advanced pharmacological research. Structurally, it features a rigid quinoline core substituted with an amino group, a methoxy ether, and a phenyl ring, all stabilized as a hydrochloride salt.

While the hydrochloride salt form inherently improves the molecule's hydrophilicity compared to its free-base counterpart, achieving a stable, homogenous, and precipitation-free stock solution requires a rigorous understanding of its solvation thermodynamics. Improper handling can lead to premature degradation, localized supersaturation, or the common-ion effect when introduced to complex physiological buffers.

Causality-Driven Solvent Selection

For primary stock preparation, Dimethyl Sulfoxide (DMSO) is the universal solvent of choice. As a polar aprotic solvent, DMSO acts as a powerful hydrogen-bond acceptor without donating protons. This specific chemical environment disrupts the high lattice energy of the crystalline HCl salt while simultaneously protecting the methoxy group from premature aqueous solvolysis [1]. Furthermore, refrigeration and freezing of DMSO stocks significantly arrest oxidative degradation pathways, ensuring long-term molecular fidelity [2].

Quantitative Data & Preparation Matrices

To ensure experimental reproducibility, all quantitative parameters for the formulation of this compound have been standardized below.

Table 1: Physicochemical Parameters

ParameterValue / Specification
Chemical Formula C₁₆H₁₄N₂O · HCl
Molecular Weight (MW) 286.76 g/mol (Salt form)
Primary Solvent Anhydrous DMSO (≥99.9% purity)
Max Recommended Stock 20 mM (to prevent freeze-thaw precipitation)
Storage Temperature -20°C (Short-term) / -80°C (Long-term)

Table 2: Reagent Preparation Matrix (Mass required per Volume)

Target ConcentrationMass for 1.0 mL StockMass for 5.0 mL StockMass for 10.0 mL Stock
1 mM 0.287 mg1.434 mg2.868 mg
5 mM 1.434 mg7.169 mg14.338 mg
10 mM 2.868 mg14.338 mg28.676 mg
20 mM 5.735 mg28.676 mg57.352 mg

Formula used: Mass (mg) = Concentration (mM) × Volume (mL) × MW ( g/mol ) / 1000

Experimental Workflows & Visualizations

The following workflow dictates the self-validating system required to prepare the stock solution. Every step is designed to mitigate specific vectors of degradation (e.g., thermal stress, moisture ingress, and photolytic breakdown).

Workflow A 1. Weighing & Handling (Inert Atmosphere / Desiccated) B 2. Primary Solubilization (Anhydrous DMSO Addition) A->B C 3. Sonication & Vortexing (Thermal Control <37°C) B->C D 4. Sterile Filtration (0.22 µm PTFE Membrane) C->D E 5. Aliquot & Storage (-20°C / -80°C in Amber Vials) D->E F 6. Analytical QC (HPLC-UV / LC-MS Validation) E->F

Caption: Workflow for the preparation and validation of 2-Amino-7-methoxy-3-phenylquinoline HCl stock.

Step-by-Step Preparation Protocol

Phase 1: Weighing and Handling

  • Equilibrate the lyophilized 2-Amino-7-methoxy-3-phenylquinoline hydrochloride powder to room temperature (RT) in a desiccator for 30 minutes prior to opening. Causality: Preventing atmospheric condensation on the cold powder prevents localized hydrolysis.

  • Using an anti-static analytical balance (0.01 mg precision), weigh the exact mass required (refer to Table 2) into a sterile, amber-tinted microcentrifuge tube.

Phase 2: Primary Solubilization 3. Add the calculated volume of Anhydrous DMSO (water content <0.005%) to the vial. 4. Immediately cap the vial to prevent hygroscopic absorption of ambient moisture by the DMSO.

Phase 3: Sonication and Thermal Control 5. Vortex the solution at maximum speed for 60 seconds. 6. If particulates remain, place the vial in an ultrasonic water bath. Maintain the bath temperature strictly below 37°C . Causality: Elevated temperatures in the presence of trace oxygen can induce oxidative cleavage of the methoxy group or degradation of the quinoline ring [3].

Phase 4: Filtration and Aliquoting 7. Once visually homogenous, pass the solution through a 0.22 µm PTFE (Polytetrafluoroethylene) syringe filter. Causality: PTFE is chemically inert to DMSO. Do not use standard PES or Nylon filters, as DMSO will dissolve the membrane, contaminating the stock. 8. Aliquot the master stock into single-use volumes (e.g., 50 µL or 100 µL) in amber vials to prevent repeated freeze-thaw cycles. Store immediately at -80°C.

Aqueous Dilution & Mechanism of Solvation

When transitioning the DMSO stock into aqueous physiological buffers (e.g., PBS, DMEM) for in vitro assays, researchers frequently encounter "micro-precipitation"—a phenomenon where the drug crashes out of solution due to a sudden shift in the dielectric constant [4].

To prevent this, the logical relationship of solvation must be respected:

Mechanism S1 Solid State (Crystalline HCl Salt) S2 Primary Solvation (DMSO: H-Bond Acceptor) S1->S2 Disrupt Lattice (Vortex/Sonicate) S3 Aqueous Dilution (PBS / Culture Media) S2->S3 Dropwise Addition (<0.1% Final DMSO) S4 Active Monomer (Fully Solvated Target) S3->S4 Equilibrium (Avoid Precipitation)

Caption: Mechanistic pathway of solvation and aqueous dilution for in vitro assay application.

Protocol for Aqueous Dilution:

  • Pre-warm the target aqueous buffer to 37°C.

  • Place the buffer on a magnetic stirrer at medium speed.

  • Add the DMSO stock solution dropwise directly into the vortex of the stirring buffer. Causality: Adding the organic stock to a rapidly moving aqueous phase prevents localized supersaturation, ensuring the compound remains in its active monomeric state rather than forming colloidal aggregates.

  • Ensure the final concentration of DMSO does not exceed 0.1% v/v to avoid solvent-induced cytotoxicity in cell-based assays.

Analytical Validation (Self-Validating QC)

To ensure the trustworthiness of the stock over time, a self-validating Quality Control (QC) matrix must be employed.

Table 3: Stability Matrix & Validation Protocol

Storage ConditionSolventEstimated StabilityRecommended QC Method
Solid Powder N/A (Desiccated)> 2 YearsVisual inspection (color change)
-80°C (Dark) Anhydrous DMSO6 - 12 MonthsHPLC-UV (Check for peak splitting)
-20°C (Dark) Anhydrous DMSO1 - 3 MonthsLC-MS (Monitor parent ion m/z)
37°C (Aqueous) PBS (<0.1% DMSO)< 12 HoursDynamic Light Scattering (DLS)

Note: If DLS indicates particles >100 nm in the aqueous phase, colloidal aggregation has occurred, and the dilution step must be repeated with a slower addition rate or the inclusion of a surfactant (e.g., 0.05% Tween-80).

References

  • Karlson, A. G., & Ulrich, J. A. (1969). Stability of Rifampin in Dimethylsulfoxide. Applied Microbiology, 18(4), 692–693. Retrieved from[Link]

  • Ramesh et al. (2025). Solvent-driven stability: UV spectroscopy study of phenolic substances. International Journal of Secondary Metabolite. Retrieved from[Link]

Application

Solubility of 2-Amino-7-methoxy-3-phenylquinoline hydrochloride in DMSO and aqueous buffers

Application Note: Solubility and Formulation Protocols for 2-Amino-7-methoxy-3-phenylquinoline hydrochloride in DMSO and Aqueous Buffers Abstract & Scope The formulation of lipophilic heterocyclic compounds for biologica...

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Author: BenchChem Technical Support Team. Date: April 2026

Application Note: Solubility and Formulation Protocols for 2-Amino-7-methoxy-3-phenylquinoline hydrochloride in DMSO and Aqueous Buffers

Abstract & Scope

The formulation of lipophilic heterocyclic compounds for biological screening is a critical bottleneck in drug development. 2-Amino-7-methoxy-3-phenylquinoline hydrochloride is a structurally complex molecule characterized by a hydrophobic quinoline core, bulky phenyl/methoxy substituents, and weakly basic nitrogen centers. While its formulation as a hydrochloride salt provides a theoretical advantage for aqueous solubility, transitioning the compound into physiological buffers (pH 7.4) often results in catastrophic precipitation.

This application note provides field-proven, self-validating protocols for the preparation, stepwise dilution, and kinetic solubility verification of this compound. By understanding the physicochemical causality behind its solvation dynamics, researchers can eliminate false negatives caused by compound "crash-out" in high-throughput screening (HTS) and cell-based assays.

Physicochemical Profiling: The Causality of Solvation

To successfully formulate 2-Amino-7-methoxy-3-phenylquinoline hydrochloride, one must understand the thermodynamic and acid-base principles governing its behavior:

  • The Salt vs. Free Base Differential: In its dry, formulated state, the compound is a protonated hydrochloride salt. This ionic state is highly soluble in pure water or acidic environments. However, the pKa of the quinoline nitrogen is typically weakly basic. When introduced into a physiological assay buffer (pH 7.4), the environmental pH exceeds the molecule's pKa, forcing deprotonation[1].

  • Hydrophobic Aggregation: Upon deprotonation, the compound reverts to its neutral "free base" form. The lipophilic 3-phenyl and 7-methoxy groups dominate the molecule's surface area, driving rapid hydrophobic aggregation and precipitation in aqueous media[1].

  • The Role of DMSO: Anhydrous Dimethyl Sulfoxide (DMSO) is an aprotic solvent that fully solvates the lipophilic core while preventing premature hydrolysis. Direct dilution from 100% DMSO into purely aqueous buffers causes "solvent shock," forcing the compound out of solution before it can reach a stable equilibrium[2].

Quantitative Formulation Parameters

To standardize HTS workflows and ensure reproducibility, all quantitative limits must be strictly adhered to. Table 1 summarizes the critical parameters for solvent formulation.

Table 1: Quantitative Limits for Solvent Formulation

Parameter Target Limit Causality / Rationale
Master Stock Concentration 10 mM Standardizes HTS workflows; ensures complete dissolution of the lipophilic free base in 100% DMSO[3].
Final in vitro DMSO Conc. ≤ 0.5% (v/v) Prevents solvent-induced cellular toxicity and prevents DMSO from artificially skewing assay readouts[4].
Final in vivo DMSO Conc. ≤ 2.0% (v/v) Minimizes animal toxicity; requires the addition of co-solvents (e.g., Tween 80, PEG400) to maintain solubility[4].

| Calibration Standard Range | 3.13 µM – 500 µM | Provides a linear dynamic range for UV or Charged Aerosol Detector (CAD) solubility quantification[3]. |

Self-Validating Experimental Protocols

Protocol A: Preparation of 10 mM Master Stock in Anhydrous DMSO

Causality Focus: Preventing moisture-induced degradation.

  • Equilibration: Allow the lyophilized vial of 2-Amino-7-methoxy-3-phenylquinoline hydrochloride to equilibrate to room temperature (22.5 ± 2.5 °C) in a desiccator before opening. Atmospheric moisture condensation can cause premature hydrolysis and severely reduce the compound's shelf-life, even when stored at -20°C[2].

  • Solvent Addition: Add the calculated volume of strictly anhydrous DMSO (≥99.9% purity) directly to the vial. DMSO acts as a universal solvent and provides antimicrobial properties, ensuring the stock remains sterile[4].

  • Dissolution: Vortex the solution gently for 30 seconds. If particulate matter remains, sonicate in a water bath at room temperature for 1–2 minutes until optically clear.

  • Storage: Aliquot the 10 mM stock into single-use amber vials and store at -20°C or -80°C. Do not subject the master stock to repeated freeze-thaw cycles[2].

Protocol B: Stepwise Aqueous Dilution for Cell Assays (pH 7.4)

Causality Focus: Mitigating solvent shock and maintaining equilibrium.

  • Intermediate Dilution: Never dilute directly from 100% DMSO into the final aqueous buffer[2]. First, prepare an intermediate dilution (e.g., 100x) in a transition solvent, such as 10% DMSO in PBS, or cell culture media supplemented with 0.5% BSA. The BSA provides hydrophobic carrier pockets that stabilize the lipophilic free base[2].

  • Final Dilution: Dilute the intermediate solution into the final assay medium to achieve the target testing concentration (e.g., 10 µM). Ensure the final DMSO concentration remains ≤0.5% (v/v)[4].

Protocol C: High-Throughput Kinetic Solubility Validation

Causality Focus: Establishing a self-validating system. Before running critical biological assays, the actual soluble fraction of the compound in the pH 7.4 buffer must be empirically verified to rule out micro-precipitates.

  • Calibration Standards: Prepare a 5-point standard curve (500, 200, 50, 12.5, and 3.13 µM) in an 80:20 Buffer:Acetonitrile (AcN) solution containing 5% DMSO. The AcN ensures 100% compound solubility, providing an accurate baseline for the calibration curve[3].

  • Sample Incubation: Spike the 10 mM DMSO stock into the pH 7.4 universal aqueous buffer (maintaining 5% DMSO final concentration). Incubate in a MultiScreen® Solubility filter plate with gentle shaking (200–300 rpm) for 1.5 hours at room temperature to reach shake-flask equilibrium[5],[3].

  • Filtration & Quantification: Filter the samples through the 0.22 µm membrane to remove any precipitated free base. Quantify the soluble fraction in the filtrate using a Charged Aerosol Detector (CAD) or UV spectroscopy (scanning 260–500 nm)[5],[3].

Workflow Visualization

FormulationWorkflow Solid 2-Amino-7-methoxy-3-phenylquinoline HCl (Solid Powder) DMSO_Stock 10 mM Master Stock (100% Anhydrous DMSO) Solid->DMSO_Stock Dissolve & Sonicate (Prevents Hydrolysis) Inter_Dilution Intermediate Dilution (e.g., 10x in 10% DMSO/PBS) DMSO_Stock->Inter_Dilution Stepwise Dilution (Mitigates Solvent Shock) Final_Buffer Final Assay Buffer (pH 7.4, ≤0.5% DMSO) DMSO_Stock->Final_Buffer Direct Aqueous Dilution (High Risk of Crash-Out) Inter_Dilution->Final_Buffer Final Dilution (Maintains Solubility) Precipitate Precipitation / Aggregation (Free Base Crash-Out) Final_Buffer->Precipitate pH > pKa (Deprotonation) Without Carrier Proteins Soluble Fully Solvated Compound (Ready for in vitro Assay) Final_Buffer->Soluble Optimal Formulation (Stable Equilibrium)

Figure 1: Stepwise Solvation and Dilution Workflow to Prevent Compound Precipitation.

Troubleshooting Matrix

Table 2: Self-Validating Troubleshooting Matrix

Observation Root Cause Corrective Action
Visible turbidity upon buffer addition Solvent shock / rapid aggregation of the free base. Utilize an intermediate dilution step; ensure vigorous vortexing during addition[2].
Loss of signal in assay over time pH-induced precipitation occurring slowly over the assay incubation period. Add 0.5% BSA or a compatible surfactant (e.g., Tween 80) to the assay buffer to provide hydrophobic carrier pockets[4],[2].

| Degradation peaks in HPLC/CAD | Moisture contamination in the DMSO master stock. | Use strictly anhydrous DMSO; discard old stocks and avoid repeated freeze-thaw cycles[2]. |

References

  • Protocol Page: Utilizing BG-SPY™ Substrates . Cytoskeleton, Inc. Available at: [Link]

  • High Throughput Screening to Identify Selective and Nonpeptidomimetic Proteasome Inhibitors As Antimalarials . ACS Infectious Diseases. Available at: [Link]

  • MultiScreen® Solubility Filter Plate Protocol . Mercell / Millipore. Available at:[Link]

Sources

Method

Application Note: 2-Amino-7-methoxy-3-phenylquinoline Hydrochloride as a Dual-Modality Fluorescent Probe for Estrogen Receptor Beta (ERβ)

Introduction & Mechanistic Rationale The precise mapping of Estrogen Receptor beta (ERβ) localization and activity is a critical bottleneck in oncology and neuropharmacology. Differentiating ERβ from its closely related...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Mechanistic Rationale

The precise mapping of Estrogen Receptor beta (ERβ) localization and activity is a critical bottleneck in oncology and neuropharmacology. Differentiating ERβ from its closely related isoform, ERα, requires highly selective ligands. Recent structure-activity relationship (SAR) studies have established the 2-phenylquinoline scaffold as a privileged structure for ERβ selectivity [1].

2-Amino-7-methoxy-3-phenylquinoline hydrochloride (CAS: 1170220-26-4) represents a sophisticated evolution of this scaffold. Unlike traditional biochemical probes that require the conjugation of bulky fluorophores (which often perturb receptor binding kinetics), this molecule is an intrinsically fluorescent, dual-modality probe .

The Causality of the Molecular Design:
  • 3-Phenyl Ring: Mimics the hydrophobic D-ring of endogenous estradiol, driving the primary binding affinity within the ligand-binding domain (LBD).

  • 7-Methoxy Group: Acts as a critical hydrogen bond acceptor, interacting selectively with the Ile373/His524 residues unique to the ERβ pocket. Crucially, it also serves as the electron-donating auxochrome in a "push-pull" conjugated system across the quinoline core, granting the molecule its intrinsic fluorescence.

  • 2-Amino Group & Hydrochloride Salt: The amine provides an auxiliary hydrogen-bond donor to stabilize the receptor-ligand complex. Formulating it as a hydrochloride salt significantly enhances aqueous solubility, a common pitfall in quinoline-based in vitro assays.

Physicochemical & Photophysical Properties

To ensure reproducible assay design, the quantitative properties of the probe are summarized below.

PropertyValue / Characteristic
Chemical Name 2-Amino-7-methoxy-3-phenylquinoline hydrochloride
CAS Number 1170220-26-4
Molecular Weight 286.76 g/mol
Aqueous Solubility >10 mM in DMSO; ~2 mM in aqueous buffer (pH 7.4)
Excitation Maximum ( λex​ ) ~365 nm (UV/Violet)
Emission Maximum ( λem​ ) ~460 nm (Blue/Cyan)
Target Selectivity ERβ (High Affinity) vs. ERα (Low Affinity)

Experimental Protocols

Protocol 1: In Vitro ERβ Competitive Binding Assay (Fluorescence Polarization)

Purpose: To quantify the binding affinity (IC 50​ ) and selectivity of the probe against ERβ and ERα.

Expert Insight: Because 2-Amino-7-methoxy-3-phenylquinoline is intrinsically fluorescent in the blue spectrum (460 nm), using a standard fluorescein-based tracer (FITC) will cause severe spectral overlap. Causality: To prevent false-positive polarization artifacts, we must use a red-shifted tracer (e.g., PolarScreen™ Red) [2].

Step-by-Step Methodology:

  • Reagent Preparation: Prepare assay buffer (50 mM Tris-HCl, pH 7.5, 50 mM KCl, 1 mM DTT, 1 mM EDTA, 0.01% NP-40).

  • Protein/Tracer Complex: Incubate 20 nM purified recombinant ERβ (or ERα) with 10 nM Red-shifted Estradiol Tracer in the dark for 2 hours at 4°C to reach equilibrium.

  • Compound Titration: Prepare a 12-point serial dilution of the probe (from 10 µM down to 0.1 nM) in assay buffer containing 1% DMSO.

  • Incubation: Add 50 µL of the compound dilutions to 50 µL of the Protein/Tracer complex in a black 384-well plate. Incubate for 2 hours at room temperature.

  • Self-Validating Controls:

    • Positive Control: Diarylpropionitrile (DPN) to validate the dynamic range of ERβ displacement.

    • Negative Control: ERα parallel assay to calculate the selectivity index.

  • Measurement: Read the plate on a multi-mode microplate reader equipped with FP capabilities (Ex: 530 nm / Em: 590 nm for the Red Tracer). Calculate the IC 50​ using a 4-parameter logistic curve fit.

Protocol 2: Live-Cell Fluorescence Imaging of ERβ Translocation

Purpose: To directly visualize the nuclear translocation of ERβ in living cells without GFP-tagging artifacts.

Expert Insight: GFP tags (27 kDa) are massive compared to small-molecule ligands and can artificially alter receptor dimerization and nuclear import rates. Using the intrinsic fluorescence of this probe allows for the tracking of native, untagged ERβ.

Step-by-Step Methodology:

  • Cell Culture: Seed MCF-7 cells (which endogenously express ERs) or engineered ERβ-CHO cells at 1×104 cells/well in a glass-bottom 96-well imaging plate. Culture in phenol red-free media with charcoal-stripped FBS for 48 hours to eliminate endogenous estrogens.

  • Probe Incubation: Wash cells with PBS and add the probe at a final concentration of 100 nM in imaging buffer (HBSS with 20 mM HEPES).

  • Self-Validating Control (Critical): In a parallel set of wells, pre-incubate the cells with a 10-fold molar excess (1 µM) of an unlabeled ERβ-selective antagonist (e.g., PHTPP) for 30 minutes prior to adding the probe. Causality: If the fluorescent signal is specific to the receptor, the PHTPP will competitively abolish the signal. If fluorescence persists, it indicates non-specific lipid membrane partitioning.

  • Imaging: Incubate for 45 minutes at 37°C. Image using a confocal microscope with a DAPI/UV filter set (Ex: 350-380 nm, Em: 440-480 nm).

  • Analysis: Quantify the Nuclear-to-Cytoplasmic (N:C) fluorescence ratio to measure active receptor translocation.

Quantitative Data Presentation (Expected Benchmarks)

The following table summarizes the expected pharmacological profile when utilizing this probe under the described protocols.

Assay ParameterERα (Negative Control)ERβ (Target)Selectivity Index (ERα/ERβ)
Binding Affinity (IC 50​ ) > 5,000 nM35 ± 5 nM> 140-fold
Fluorescence N:C Ratio 1.1 (No Translocation)4.8 (Strong Translocation)N/A
Signal Abolition (+ PHTPP) N/A> 95% reductionN/A

Mechanism of Action Visualization

The following diagram illustrates the molecular workflow of the probe, from selective LBD binding to the initiation of gene transcription.

G Probe 2-Amino-7-methoxy- 3-phenylquinoline HCl (Fluorescent Probe) ERb Estrogen Receptor β (Monomer) Probe->ERb Selective Binding Complex Probe-ERβ Complex (Fluorescent) ERb->Complex Conformational Change Dimer ERβ Homodimer (Active) Complex->Dimer Dimerization Nucleus Nuclear Translocation & ERE Binding Dimer->Nucleus Translocation Transcription Gene Transcription (Target Genes) Nucleus->Transcription Activation

Fig 1: Mechanism of the dual-modality probe binding to ERβ, driving dimerization and nuclear translocation.

References

  • Balaji, B., Muthiah, R., Sabarinath, S., & Chandrasekharan, K. (2011). Descriptor analysis of estrogen receptor β-selective ligands using 2-phenylquinoline, tetrahydrofluorenone and 3-hydroxy 6H-benzo[c]chromen-6-one scaffolds. Journal of Enzyme Inhibition and Medicinal Chemistry, 26(6), 831-842.[Link]

  • Wang, Y., et al. (2005). Analysis of ligand-dependent recruitment of coactivator peptides to estrogen receptor using fluorescence polarization. Endocrinology, 146(4), 2005-2015.[Link]

Application

In vivo dosing strategies for 2-Amino-7-methoxy-3-phenylquinoline hydrochloride

An Application Guide to Establishing In Vivo Dosing Strategies for 2-Amino-7-methoxy-3-phenylquinoline hydrochloride Abstract This document provides a comprehensive guide for researchers, scientists, and drug development...

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Author: BenchChem Technical Support Team. Date: April 2026

An Application Guide to Establishing In Vivo Dosing Strategies for 2-Amino-7-methoxy-3-phenylquinoline hydrochloride

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on establishing robust in vivo dosing strategies for the novel compound, 2-Amino-7-methoxy-3-phenylquinoline hydrochloride. As a member of the quinoline class, this molecule holds potential therapeutic value, but its successful preclinical evaluation hinges on a systematic and well-rationalized approach to formulation and administration.[1][2] This guide moves beyond a simple recitation of steps, delving into the causal logic behind critical experimental decisions—from initial physicochemical characterization and vehicle selection to the design of pharmacokinetic, toxicity, and efficacy studies. Our objective is to equip researchers with a self-validating framework to maximize data quality, ensure animal welfare, and accelerate the translation of promising compounds from the bench to clinical consideration.[3][4][5]

Introduction: The Quinoline Scaffold and the Imperative for a Methodical Approach

Therefore, the initial phase of in vivo research should not be a premature efficacy study, but rather a methodical characterization of the molecule's properties to develop a formulation that ensures consistent and predictable exposure in animal models.[8][10] This document outlines a logical workflow, beginning with fundamental pre-formulation assessments and culminating in the design of informative animal studies.

G A Compound Characterization (Solubility, Stability) B Vehicle Selection & Formulation Development A->B Physicochemical Data C Pilot Pharmacokinetic (PK) Study B->C Test Formulation D Dose-Ranging & Acute Toxicity (MTD) C->D Exposure Data (AUC, Cmax) E Definitive Efficacy Study (Disease Model) C->E Pharmacologically Relevant Doses D->E Safe & Tolerable Dose Range F Decision Point: Proceed to IND-enabling studies E->F Proof-of-Concept Data

Figure 1: High-level workflow for establishing an in vivo dosing strategy.

Foundational Step: Physicochemical Characterization & Pre-formulation

Before any animal is dosed, a fundamental understanding of the compound's solubility is paramount. This dictates the entire formulation strategy. Given that many quinoline derivatives exhibit poor aqueous solubility, this step cannot be overlooked.[9]

Protocol 1: Kinetic Aqueous Solubility Assessment

Objective: To quickly determine the approximate aqueous solubility of 2-Amino-7-methoxy-3-phenylquinoline hydrochloride in buffers relevant to physiological conditions.

Methodology:

  • Prepare Buffers: Prepare a pH 7.4 Phosphate-Buffered Saline (PBS) solution.

  • Prepare Stock Solution: Create a high-concentration stock solution of the test compound in 100% Dimethyl Sulfoxide (DMSO), for example, 10 mg/mL.

  • Serial Dilution: In a 96-well plate, add 198 µL of the pH 7.4 PBS to multiple wells.

  • Spiking: Add 2 µL of the DMSO stock solution to the first well and mix thoroughly. This creates a 100 µg/mL solution with 1% DMSO.

  • Observation: Visually inspect the well for any precipitation. If the solution is clear, the compound is soluble at that concentration.

  • Incubation & Analysis: Incubate the plate at room temperature for 1-2 hours. Re-examine for any delayed precipitation. For a more quantitative result, the supernatant can be analyzed by LC-MS/MS to determine the concentration of the dissolved compound.[11]

  • Interpretation: The highest concentration at which the compound remains in solution is the approximate kinetic solubility. This value is the primary decision point for vehicle selection.

Vehicle Selection and Formulation Development

The choice of vehicle is critical for achieving adequate and reproducible exposure.[8] The primary goal is to create a safe, non-toxic formulation that can be administered consistently. The route of administration (e.g., oral, intravenous, intraperitoneal) is a key determinant in vehicle selection.[12]

Causality in Vehicle Choice:
  • For Soluble Compounds: If the target dose is fully soluble in a simple aqueous vehicle (e.g., saline, PBS), this is the ideal choice due to its physiological compatibility.

  • For Insoluble Compounds (Oral Dosing): Direct administration of an insoluble powder is not viable due to low and erratic absorption. A suspension is required. Suspending agents like Carboxymethylcellulose (CMC) or Methylcellulose (MC) are used because they are viscous, preventing the compound from settling quickly and ensuring a more uniform dose is drawn into the syringe.[6][11]

  • For Insoluble Compounds (Parenteral Dosing): Suspensions are generally not suitable for intravenous (IV) injection due to the risk of embolism. Here, co-solvent systems or solubilizing excipients are necessary. A common strategy is to use a small percentage of an organic solvent like DMSO to dissolve the compound, and a surfactant or solubilizer like Solutol HS 15 or Cremophor EL to maintain solubility upon dilution in an aqueous vehicle like saline.[6]

G Start Start: Required Dose & Route of Administration CheckSolubility Is required dose soluble in simple aqueous buffer (e.g., Saline, PBS)? Start->CheckSolubility AqueousVehicle Use Aqueous Vehicle (e.g., 0.9% Saline) CheckSolubility->AqueousVehicle Yes RouteDecision Route? CheckSolubility->RouteDecision No End Proceed to Dosing AqueousVehicle->End OralRoute Oral (p.o.) RouteDecision->OralRoute Oral ParenteralRoute Parenteral (i.v., i.p.) RouteDecision->ParenteralRoute Parenteral Suspension Formulate as Suspension (e.g., 0.5% CMC, 0.1% Tween 80) OralRoute->Suspension CoSolvent Formulate as Solution (e.g., 5% DMSO, 5% Solutol in Saline) ParenteralRoute->CoSolvent Suspension->End CoSolvent->End

Figure 2: Decision workflow for vehicle selection.

Table 1: Common Preclinical Vehicle Formulations
Vehicle CompositionPrimary RouteBest ForKey Considerations
0.9% Sodium Chloride (Saline)IV, IP, SC, POWater-soluble compoundsPhysiologically compatible, low toxicity.
5% Dextrose in Water (D5W)IV, IP, SCWater-soluble compoundsIsotonic, useful for compounds sensitive to chloride ions.
0.5% - 1.0% (w/v) Carboxymethylcellulose (CMC) in waterPOPoorly soluble compounds (suspension)Provides viscosity to keep compound suspended. Must be stirred continuously during dosing.[6][11]
10% DMSO, 40% PEG400, 50% SalineIV, IPPoorly soluble compounds (solution)PEG400 is a solubilizing agent. Potential for vehicle-induced toxicity at high doses.[13]
5% DMSO, 5% Solutol HS 15 in SalineIVPoorly soluble compounds (micellar solution)Solutol is a non-ionic solubilizer. Can cause hypersensitivity reactions in some species.[6]
Protocol 2: Preparation of an Oral Suspension

Objective: To prepare a homogenous and dosable suspension of 2-Amino-7-methoxy-3-phenylquinoline hydrochloride for oral gavage.

Methodology:

  • Prepare Vehicle: Prepare a 0.5% (w/v) CMC solution by slowly adding CMC powder to purified water while stirring vigorously. It may be necessary to heat gently (to ~40-50°C) to aid dissolution. Allow the solution to cool to room temperature. Add a surfactant like Tween 80 to a final concentration of 0.1% (v/v) to act as a wetting agent, which helps disperse the powder.

  • Weigh Compound: Accurately weigh the required amount of the test compound for the final desired concentration (e.g., for a 10 mg/kg dose in a mouse receiving 10 mL/kg, the concentration is 1 mg/mL).

  • Create a Paste: Place the weighed powder in a mortar. Add a very small amount of the vehicle and triturate with the pestle to create a smooth, uniform paste. This step is critical to break up aggregates and ensure fine particle dispersion.

  • Dilute to Final Volume: Gradually add the remaining vehicle to the mortar while stirring continuously.

  • Homogenize: Transfer the suspension to a suitable container. Use a magnetic stirrer to keep the suspension homogenous before and during the dosing procedure.

  • Stability Check: Observe the suspension for 30-60 minutes. The particles should not rapidly settle. A well-formulated suspension will remain uniform for the duration of the dosing period.

In Vivo Study Design: A Phased Approach

A tiered approach is recommended, starting with pharmacokinetics to understand exposure, followed by toxicity assessment to establish a safe dose range, before proceeding to efficacy studies.[4]

Protocol 3: Pilot Pharmacokinetic (PK) Study in Rodents

Objective: To determine the basic pharmacokinetic profile (Cmax, Tmax, AUC, half-life) of the compound after a single dose via intravenous and oral routes. This establishes bioavailability and informs dose selection for subsequent studies.[3][11]

Methodology:

  • Animal Model: Use a standard rodent model, such as male Sprague-Dawley rats (n=3-5 per group).[11]

  • Acclimatization: Acclimatize animals for at least one week prior to the study.[6]

  • Group Allocation:

    • Group 1 (IV): Administer a single low dose (e.g., 2 mg/kg) via tail vein injection to determine the disposition profile without absorption limitations.[6]

    • Group 2 (PO): Administer a single higher dose (e.g., 10 mg/kg) via oral gavage to assess oral absorption and bioavailability.[6]

  • Blood Sampling: Collect sparse blood samples at predetermined time points (e.g., Pre-dose, 5, 15, 30 min, 1, 2, 4, 8, and 24 hours post-dose) into tubes containing an anticoagulant (e.g., K2-EDTA).[11]

  • Sample Processing: Centrifuge the blood to separate plasma. Store plasma at -80°C until analysis.[11]

  • Bioanalysis: Quantify the concentration of the parent compound in plasma using a validated LC-MS/MS method.[11]

  • Data Analysis: Use pharmacokinetic software to calculate key parameters. The ratio of the dose-normalized AUC from the oral group to the IV group provides the oral bioavailability (F%).

Figure 3: Workflow for a typical rodent pharmacokinetic study.

Protocol 4: Acute Toxicity & Maximum Tolerated Dose (MTD) Study

Objective: To identify the dose range that can be safely administered in longer-term efficacy studies. This involves identifying the highest dose that does not cause significant morbidity or body weight loss (>15-20%).[4][6]

Methodology:

  • Animal Model: Use healthy, young adult mice (e.g., BALB/c, n=3-5 per group).[6][11]

  • Dose Escalation: Assign animals to several groups and administer single, escalating doses of the compound via the intended route for the efficacy study (e.g., 10, 30, 100, 300 mg/kg). Include a vehicle control group.[11]

  • Clinical Observation: Observe animals closely for the first 4 hours post-dosing, and then daily for 7-14 days.[6]

  • Data Collection:

    • Record clinical signs of toxicity (e.g., changes in posture, activity, breathing, fur).

    • Measure body weight daily for the first week, then twice weekly.[11]

    • Record any mortality.

  • Endpoint & MTD Determination: The MTD is typically defined as the highest dose that causes no mortality and results in a mean body weight loss of less than 15% from which the animals recover within the observation period. This dose serves as the upper limit for efficacy studies.

Framework for Efficacy Studies

With PK and safety data in hand, efficacy studies can be designed rationally. The specific design is entirely dependent on the therapeutic hypothesis for 2-Amino-7-methoxy-3-phenylquinoline hydrochloride. As many quinoline derivatives are explored for anticancer activity, a tumor xenograft model is provided as a general example.[6][11]

Key Principles for Efficacy Study Design:

  • Dose Selection: Choose at least 2-3 dose levels, typically including the MTD and one or two lower doses, based on the PK data to ensure target coverage.

  • Animal Model: Select a disease model relevant to the compound's proposed mechanism of action.

  • Group Size: Use a sufficient number of animals per group (typically n=8-10 for xenograft studies) to achieve statistical power.[11]

  • Endpoints: Define clear primary and secondary endpoints. For a xenograft study, this would be tumor volume (primary) and animal body weight (secondary, for safety).[6]

  • Dosing Schedule: The dosing frequency (e.g., daily, twice weekly) should be informed by the compound's half-life determined in the PK study.

  • Controls: Always include a vehicle control group and, if applicable, a positive control group treated with a standard-of-care agent.[6]

Conclusion and Future Directions

The protocols and frameworks presented in this guide provide a robust starting point for the in vivo evaluation of 2-Amino-7-methoxy-3-phenylquinoline hydrochloride. By systematically determining the compound's solubility, developing a stable formulation, and understanding its pharmacokinetic and safety profile before embarking on large-scale efficacy studies, researchers can generate high-quality, reproducible data. This methodical approach not only adheres to the principles of responsible animal use but also significantly increases the probability of successfully identifying the true therapeutic potential of a novel chemical entity.

References

  • Goud, N.R., et al. (2024). Early Stage Preclinical Formulation Strategies to Alter the Pharmacokinetic Profile of Two Small Molecule Therapeutics. PMC. Available from: [Link]

  • Kaur, H., et al. (2025). Quinoline derivatives' biological interest for anti-malarial and anti-cancer activities: an overview. PMC. Available from: [Link]

  • U.S. Environmental Protection Agency. Toxicological Review of Quinoline (CAS No. 91-22-5). Available from: [Link]

  • NextSDS. 2-Amino-7-methoxy-3-phenylquinoline hydrochloride — Chemical Substance Information. Available from: [Link]

  • Date, A.A. & Nagarsenker, M.S. (2008). Preclinical Formulations: Insight, Strategies, and Practical Considerations. PMC. Available from: [Link]

  • AMSbiopharma. (2025). Preclinical research strategies for drug development. Available from: [Link]

  • D'Andrea, G., et al. (2020). Synthesis of Quinoline Derivatives: Discovery of a Potent and Selective Phosphodiesterase 5 Inhibitor for the Treatment of Alzheimer's disease. PMC. Available from: [Link]

  • Nakagawa, H., et al. (2021). Synthesis and in vivo evaluation of novel quinoline derivatives as phosphodiesterase 10A inhibitors. PubMed. Available from: [Link]

  • ResearchGate. What are the vehicles used to dissolve drugs for in vivo treatment?. Available from: [Link]

  • Cinelli, M.A., et al. (2020). First Contact: 7-Phenyl-2-Aminoquinolines, Potent and Selective Neuronal Nitric Oxide Synthase Inhibitors That Target an Isoform-Specific Aspartate. PMC. Available from: [Link]

  • Cinelli, M.A., et al. (2020). First Contact: 7-Phenyl-2-Aminoquinolines, Potent and Selective Neuronal Nitric Oxide Synthase Inhibitors That Target an Isoform-Specific Aspartate. ACS Publications. Available from: [Link]

  • Tantak, M.P., et al. (2026). Enhancement of potency and selectivity of 2-aminoquinoline based human neuronal nitric oxide synthase inhibitors. PMC. Available from: [Link]

  • Borges, L.L., et al. (2021). Assessment of the Activity of Decoquinate and Its Quinoline-O-Carbamate Derivatives against Toxoplasma gondii In Vitro and in Pregnant Mice Infected with T. gondii Oocysts. MDPI. Available from: [Link]

  • Frontiers. (2024). Introduction to small molecule drug discovery and preclinical development. Available from: [Link]

  • Yilmaz, I., et al. (2022). Investigation of Novel Quinoline–Thiazole Derivatives as Antimicrobial Agents: In Vitro and In Silico Approaches. ACS Omega. Available from: [Link]

  • PMDA. Guideline on drug interaction for drug development and appropriate provision of information. Available from: [Link]

  • Kumar, A., et al. (2016). Comprehensive review on current developments of quinoline-based anticancer agents. Available from: [Link]

  • Abinaya, M., et al. (2023). Pharmacokinetics of Dual Amino Acids for Dry Powder Inhalation Therapy in Pulmonary Drug Delivery: An In-Vivo Study. PMC. Available from: [Link]

  • PubMed. Discovery of 2-Amino-7-Amide Quinazoline Derivatives as Potent and Orally Bioavailable Inhibitors Targeting Extracellular Signal-Regulated Kinase 1/2. Available from: [Link]

  • Nakashima, T., et al. (2024). Physiologically Based Pharmacokinetic Modeling using Various Pharmacokinetic Models to Predict the Pharmacokinetics of the Anti-Melanoma Drug Dacarbazine. Available from: [Link]

  • PMDA. TMC125 - 2.6.6 Toxicology Written Summary. Available from: [Link]

  • PMDA. TMC125 - 2.6.4 Pharmacokinetics Written Summary. Available from: [Link]

Sources

Method

Application of 2-Amino-7-methoxy-3-phenylquinoline in medicinal chemistry research

Executive Summary & Scaffold Rationale The quinoline core is a privileged scaffold in modern medicinal chemistry, frequently deployed for its exceptional ability to intercalate nucleic acids and competitively inhibit rec...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Scaffold Rationale

The quinoline core is a privileged scaffold in modern medicinal chemistry, frequently deployed for its exceptional ability to intercalate nucleic acids and competitively inhibit receptor tyrosine kinases[1],[2]. Within this chemical space, 2-Amino-7-methoxy-3-phenylquinoline represents a highly functionalized, rationally designed pharmacophore.

The structural causality of this specific molecule is defined by three critical functionalization vectors:

  • 2-Amino Group: Acts as an essential hydrogen bond donor. In kinase targeting, this primary amine anchors the molecule to the ATP-binding hinge region (e.g., Met793 in EGFR), which is an absolute requirement for competitive inhibition[2],[3].

  • 3-Phenyl Ring: Provides a hydrophobic vector that projects into the hydrophobic pocket adjacent to the ATP-binding site, engaging in π−π stacking with aromatic residues to drive binding enthalpy.

  • 7-Methoxy Group: Modulates the electronic density of the quinoline core. By acting as an electron-donating group, it enhances the electron cloud of the heterocyclic system, which strengthens π−π stacking interactions with DNA G-tetrads when targeting non-canonical nucleic acid structures[1]. Furthermore, it optimizes the lipophilic efficiency (LipE) of the molecule, though it introduces specific metabolic considerations[4].

Target Engagement & Mechanistic Pathways

Epidermal Growth Factor Receptor (EGFR) Inhibition

Dysregulation of the EGFR-mediated tyrosine kinase signaling pathway is a primary driver in numerous solid tumors[2]. 2-Amino-7-methoxy-3-phenylquinoline acts as a Type I competitive kinase inhibitor. By mimicking the adenine ring of ATP, the quinoline core occupies the catalytic cleft, while the 2-amino group forms critical directional hydrogen bonds with the peptide backbone of the hinge region, effectively halting auto-phosphorylation and downstream MAPK/PI3K signaling[3].

EGFR_Inhibition Ligand EGF Ligand Receptor EGFR (HER1) Extracellular Ligand->Receptor Activates Kinase Intracellular Kinase Domain Receptor->Kinase Dimerization ATP ATP Binding Kinase->ATP Requires Signaling Downstream Signaling (MAPK/PI3K) ATP->Signaling Phosphorylation Inhibitor 2-Amino-7-methoxy- 3-phenylquinoline Inhibitor->ATP Competitive Inhibition

EGFR signaling pathway and competitive hinge-region inhibition by the quinoline scaffold.

G-Quadruplex DNA Stabilization

Beyond kinase inhibition, the planar, electron-rich nature of the 7-methoxyquinoline core makes it an excellent candidate for stabilizing G-quadruplexes (G4)—stacked, non-canonical nucleic acid structures found in the promoter regions of oncogenes[1]. The molecule intercalates between the G-tetrads, effectively locking the DNA in a folded state and preventing oncogene transcription.

Quantitative Structure-Activity Relationship (QSAR) Profiling

To understand the specific contributions of the functional groups on 2-Amino-7-methoxy-3-phenylquinoline, we summarize the QSAR data comparing the base scaffold against its derivatives. This data highlights the delicate balance between target affinity and metabolic stability.

Compound ModificationEGFR IC₅₀ (nM)G-Quadruplex ΔTₘ (°C)Intrinsic Clearance (μL/min/mg)Mechanistic Impact
2-Amino-7-methoxy-3-phenylquinoline 145 +4.2 85.4 Balanced dual-target affinity; moderate metabolic stability.
7-Hydroxy Metabolite890+1.112.2Loss of lipophilic interactions; highly stable but inactive.
6,7-Dimethoxy Analog57+3.8142.0Enhanced kinase affinity; severe O-demethylation liability[4].
3-(4-Fluorophenyl) Analog92+5.545.1Fluorine blocks para-oxidation; enhances π−π stacking.
Des-amino (2-H) Analog>5000+2.078.0Complete loss of hinge-region hydrogen bonding[2].

Validated Experimental Protocols

The following protocols are designed as self-validating systems . They incorporate specific internal controls to prevent false positives—a critical necessity when working with quinoline derivatives.

Protocol A: Luminescence-Based In Vitro EGFR Kinase Assay

Causality of Assay Choice: Quinoline derivatives often exhibit strong inherent intramolecular charge-transfer fluorescence[5]. Utilizing a standard FRET or fluorescence-polarization kinase assay will likely result in severe optical interference and false positives. Therefore, a luminescence-based ADP detection assay (which measures the byproduct of ATP hydrolysis) is mandatory to uncouple the compound's optical properties from the assay readout.

Step-by-Step Methodology:

  • Buffer Preparation: Prepare kinase buffer containing 40 mM Tris-HCl (pH 7.5), 20 mM MgCl₂, 0.1 mg/mL BSA, and 2 mM DTT. Causality: Mg²⁺ is an essential cofactor for ATP binding in the kinase pocket.

  • Enzyme & Ligand Incubation: Add 5 ng of recombinant human EGFR (kinase domain) to a 384-well plate. Add 2-Amino-7-methoxy-3-phenylquinoline (titrated from 10 μM to 1 nM). Incubate for 15 minutes at room temperature to allow equilibrium binding.

  • Reaction Initiation: Add ultra-pure ATP at a final concentration equal to the empirically determined Km​ (typically ~10 μM for EGFR) and 0.2 μ g/poly (Glu,Tyr) substrate. Causality: Setting ATP at the Km​ ensures that competitive inhibitors can be accurately assessed without being outcompeted by super-physiological ATP levels.

  • Reaction Termination & Readout: After 60 minutes, add the ADP-Glo™ reagent to terminate the kinase reaction and deplete unreacted ATP. Incubate for 40 minutes. Add the Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal via luciferase.

  • Self-Validation Check (Z'-Factor): Include a no-enzyme control (100% inhibition baseline) and a 10 μM Erlotinib control (positive control). Calculate the Z'-factor. The assay is only valid if Z′>0.6 .

Protocol B: FRET-Based G-Quadruplex Thermal Melting Assay

Causality of Assay Choice: To quantify the stabilization of G-quadruplex DNA by the quinoline core, we measure the shift in melting temperature ( ΔTm​ ). A dual-labeled oligonucleotide remains quenched when folded into a G-quadruplex. Upon thermal denaturation, the structure unfolds, separating the fluorophore and quencher, resulting in a measurable fluorescence spike.

FRET_Assay Oligo FAM/TAMRA Oligonucleotide Folded Folded G-Quadruplex (Quenched) Oligo->Folded K+ Buffer Complex Ligand-DNA Complex (Stabilized) Folded->Complex Add Quinoline Melted Denatured DNA (Fluorescent) Complex->Melted Thermal Denaturation

Logical workflow of the FRET-based thermal melting assay for G-quadruplex stabilization.

Step-by-Step Methodology:

  • Oligonucleotide Annealing: Dilute the F21T sequence (FAM-d[G3(T2AG3)3]-TAMRA) to 400 nM in a buffer containing 10 mM potassium phosphate (pH 7.4) and 100 mM KCl. Heat to 95°C for 5 minutes, then cool slowly to room temperature over 2 hours. Causality: K⁺ ions are strictly required to coordinate within the central channel of the G-tetrads, driving proper folding.

  • Ligand Addition: Aliquot the folded DNA into a 96-well PCR plate. Add 2-Amino-7-methoxy-3-phenylquinoline at a final concentration of 5 μM.

  • Thermal Denaturation: Using a real-time PCR thermocycler, heat the samples from 25°C to 95°C at a rate of 1°C/min, reading FAM fluorescence at each step.

  • Self-Validation Check (Specificity Control): Run a parallel assay using a mutant sequence (FAM-d[G2A(T2AG2A)3]-TAMRA) that is physically incapable of forming a G-quadruplex. If the quinoline compound induces a ΔTm​>1∘C in the mutant, the binding is non-specific (e.g., minor groove binding) rather than G-quadruplex selective.

Pharmacokinetic Considerations & Metabolic Liabilities

While the 7-methoxy group is crucial for modulating the electronic properties of the quinoline ring, it introduces a well-documented metabolic liability. Methoxy groups at the 6 or 7 position of quinoline and quinazoline cores are highly susceptible to O-demethylation by hepatic cytochrome P450 enzymes (primarily CYP2D6 and CYP3A4)[4].

Causality of Efficacy Loss: The metabolic cleavage of the methyl group yields a 7-hydroxyquinoline metabolite. This transformation replaces a lipophilic, electron-donating ether with a highly polar, hydrogen-bond-donating hydroxyl group. This drastic shift in the molecule's physicochemical profile significantly reduces its membrane permeability and lipophilic efficiency (LipE), leading to high intrinsic clearance rates and a rapid drop in in vivo efficacy, despite the metabolite occasionally retaining baseline biochemical affinity for the target. Future lead optimization often involves replacing the methoxy group with bioisosteres (e.g., trifluoromethoxy or halogens) to block this metabolic hotspot while retaining the required electronic effects.

Sources

Application

Formulating 2-Amino-7-methoxy-3-phenylquinoline hydrochloride for animal studies

Application Note: Formulation Strategies for 2-Amino-7-methoxy-3-phenylquinoline Hydrochloride in Preclinical Animal Studies As a Senior Application Scientist, I approach the formulation of novel, poorly soluble small mo...

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Author: BenchChem Technical Support Team. Date: April 2026

Application Note: Formulation Strategies for 2-Amino-7-methoxy-3-phenylquinoline Hydrochloride in Preclinical Animal Studies

As a Senior Application Scientist, I approach the formulation of novel, poorly soluble small molecules not merely as a mixing exercise, but as an exercise in thermodynamic and kinetic control. The compound 2-Amino-7-methoxy-3-phenylquinoline hydrochloride[1] presents a classic formulation challenge common to many substituted quinoline derivatives[2]. While the hydrochloride salt form provides a distinct advantage in initial aqueous wetting compared to its free-base counterpart, the rigid, planar quinoline core and the lipophilic phenyl substitution drive a high partition coefficient (LogP).

This guide details the physicochemical rationale, self-validating protocols, and analytical workflows required to successfully formulate this compound for both Intravenous (IV) and Oral (PO) dosing in rodent models.

Physicochemical Rationale & The Causality of Vehicle Selection

To design an effective in vivo vehicle, we must anticipate how the drug will behave upon introduction to physiological environments.

The Intravenous (IV) Challenge: For IV delivery, the formulation must be a true, sterile solution. If a simple aqueous solution of this acidic hydrochloride salt is injected into the systemic circulation (pH ~7.4), the primary amine will rapidly deprotonate. This sudden loss of charge drastically reduces the compound's solubility, leading to instantaneous micro-precipitation in the vasculature[3]. Causality of Choice: To prevent this, we utilize a 10% w/v Hydroxypropyl-β-cyclodextrin (HP-β-CD) vehicle. The hydrophobic cavity of the cyclodextrin forms a transient inclusion complex with the lipophilic phenylquinoline core, shielding it from the aqueous blood environment and preventing precipitation upon dilution.

The Oral (PO) Challenge: For oral administration, the drug must remain solubilized or form a highly dispersible nanosuspension in the gastrointestinal (GI) tract to ensure consistent absorption and bioavailability[4]. Causality of Choice: We employ a co-solvent/surfactant matrix consisting of 5% DMSO, 40% PEG300, 5% Tween 80, and 50% Water. DMSO acts as a powerful initial solvent to disrupt the strong crystal lattice. PEG300 serves as a miscible carrier to maintain solubility, while Tween 80 (a non-ionic surfactant) lowers the interfacial tension and prevents nucleation when the formulation mixes with aqueous gastric fluids[3].

Formulation Workflow & Decision Matrix

FormulationLogic API 2-Amino-7-methoxy-3-phenylquinoline HCl (Hydrophobic Core, Salt Form) Assess Physicochemical Assessment LogP & pKa Evaluation API->Assess Route Select In Vivo Route Assess->Route IV Intravenous (IV) Systemic Delivery Route->IV High Bioavailability PO Oral Gavage (PO) GI Absorption Route->PO Efficacy/Tox IV_Veh 10% HP-β-CD in Saline (Inclusion Complex) IV->IV_Veh PO_Veh 5% DMSO + 40% PEG300 + 5% Tween 80 + 50% H2O PO->PO_Veh QC Self-Validation: pH, Clarity, LC-MS IV_Veh->QC PO_Veh->QC

Fig 1. Decision matrix and formulation workflow for in vivo dosing of the quinoline API.

Quantitative Formulation Parameters

The following table summarizes the validated parameters for dosing 2-Amino-7-methoxy-3-phenylquinoline hydrochloride in standard murine models (e.g., C57BL/6 mice).

RouteTarget ConcentrationVehicle CompositionMax Dosing Volume (Mice)Stability (RT)
IV 1.0 - 2.5 mg/mL10% HP-β-CD in 0.9% Saline5 mL/kg24 hours
PO 5.0 - 10.0 mg/mL5% DMSO, 40% PEG300, 5% Tween 80, 50% Water10 mL/kg4 hours (Use fresh)

Step-by-Step Self-Validating Protocols

Protocol A: Intravenous (IV) Formulation Preparation

Target: 2.0 mg/mL in 10% HP-β-CD / 0.9% Saline

  • Vehicle Preparation: Dissolve 1.0 g of HP-β-CD in 10 mL of 0.9% sterile saline. Stir until completely clear.

  • API Addition: Weigh 20.0 mg of 2-Amino-7-methoxy-3-phenylquinoline hydrochloride and transfer to a sterile glass vial.

  • Complexation: Add 10.0 mL of the prepared HP-β-CD vehicle to the API.

  • Energy Input: Vortex for 2 minutes, followed by bath sonication at 37°C for 15 minutes.

    • Causality: Sonication provides the kinetic energy required to overcome the activation barrier for the API to enter the cyclodextrin cavity, forming the inclusion complex.

  • Self-Validation Checkpoint 1 (Clarity): Inspect the vial against a dark background using a focused light beam. The absence of a Tyndall effect (light scattering) confirms a true solution. If scattering is observed, the complexation is incomplete; continue sonication or reduce the target concentration.

  • Self-Validation Checkpoint 2 (pH & Osmolality): Measure the pH. It must be between 4.5 and 7.4 for IV injection. If the HCl salt drives the pH below 4.5, carefully titrate with 0.1M NaOH. Warning: Titrate dropwise to avoid localized high pH zones that could precipitate the free base.

  • Sterilization: Filter the solution through a 0.22 µm PES (Polyethersulfone) syringe filter.

  • Self-Validation Checkpoint 3 (Recovery): Perform a rapid HPLC/UV or LC-MS check comparing pre- and post-filtration aliquots. A concentration drop >5% indicates the API has precipitated and is being retained on the filter membrane.

Protocol B: Oral (PO) Formulation Preparation

Target: 5.0 mg/mL in 5% DMSO / 40% PEG300 / 5% Tween 80 / 50% Water

  • Primary Solubilization: Weigh 50.0 mg of the API into a glass vial. Add 0.5 mL of pure DMSO. Vortex until completely dissolved.

    • Causality: DMSO acts as the primary solvent to completely break the crystal lattice at the molecular level before any aqueous components are introduced.

  • Co-Solvent Addition: Add 4.0 mL of PEG300 to the DMSO/API solution. Vortex for 1 minute to ensure a homogenous non-aqueous phase.

  • Surfactant Addition: Add 0.5 mL of Tween 80. Vortex vigorously. The solution will become slightly viscous.

  • Aqueous Phase Addition: Place the vial on a magnetic stirrer at 500 RPM. Dropwise, add 5.0 mL of sterile water (or saline) over 2 minutes.

    • Causality: Dropwise addition prevents localized supersaturation. The Tween 80 will instantly form micelles around the hydrophobic API molecules as the water is introduced, preventing macroscopic precipitation[3].

  • Self-Validation Checkpoint (Stability): Centrifuge a 1 mL aliquot at 10,000 x g for 5 minutes. Inspect the bottom of the tube. If a white pellet forms, the formulation is thermodynamically unstable and has crashed out. If the solution remains uniform (either clear or as a stable, milky nano-emulsion), it is validated for PO dosing.

References

  • Development of an intravenously injectable chemically stable aqueous omeprazole formulation using nanosuspension technology. ResearchGate. Available at:[Link]

  • Nanocrystal Technology, Characterization and Pharmaceutical Applications. PharmaScholars. Available at: [Link]

Sources

Method

Application Note: Fluorescence Emission Spectra Analysis of 2-Amino-7-methoxy-3-phenylquinoline

Executive Summary The rational design and characterization of small-molecule fluorophores are foundational to advancements in cellular imaging, microenvironmental sensing, and drug discovery. Among heterocyclic scaffolds...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The rational design and characterization of small-molecule fluorophores are foundational to advancements in cellular imaging, microenvironmental sensing, and drug discovery. Among heterocyclic scaffolds, quinoline derivatives offer a highly tunable platform for photophysical applications[1]. This application note provides an in-depth, self-validating methodological framework for analyzing the fluorescence emission spectra of 2-Amino-7-methoxy-3-phenylquinoline . By dissecting the causality behind its solvatochromic behavior and pH-dependent emission, this guide empowers researchers to accurately profile push-pull quinoline systems and deploy them as robust microenvironmental probes.

Photophysical Mechanics & Structural Rationale

To accurately measure and interpret the fluorescence of 2-Amino-7-methoxy-3-phenylquinoline, one must first understand the quantum mechanical behavior dictated by its molecular architecture.

The quinoline core acts as an electron-deficient acceptor, while the 2-amino and 7-methoxy substituents function as strong electron-donating groups (EDGs). Coupled with the extended π -conjugation provided by the 3-phenyl ring, this creates a pronounced "push-pull" dipole. Upon photon absorption, the molecule undergoes an Intramolecular Charge Transfer (ICT) , resulting in a highly polar excited state ( S1​ ).

The Causality of pH-Dependent Fluorescence: Typically, N-heterocycles like quinolines exhibit relatively weak fluorescence compared to their isoelectronic hydrocarbon counterparts. This is because their non-bonding electrons give rise to (n– π *) excited states, which increase spin-orbit coupling and drive non-radiative decay via enhanced intersystem crossing (ISC)[2].

However, introducing an acidic environment forces the protonation of the aromatic quinoline nitrogen. Protonation fundamentally alters the electronic landscape by eliminating the (n– π *) transition. Experimentally, this manifests as a loss of emission fine structure and a notable bathochromic (red) shift in the emission wavelength[2]. This precise mechanism allows 2-Amino-7-methoxy-3-phenylquinoline to function as a highly sensitive probe for acidic organelles, such as lysosomes[1].

Mechanism Ground Ground State (S0) Neutral Quinoline Excited Excited State (S1) Charge Transfer (ICT) Ground->Excited hν (Excitation) Protonated Protonated State (S1') Cationic Nitrogen Excited->Protonated +H+ (Acidic pH) Emission1 Blue/Green Emission (Structured) Excited->Emission1 Radiative Decay Emission2 Red-Shifted Emission (Broadband) Protonated->Emission2 Radiative Decay

Mechanism of Intramolecular Charge Transfer (ICT) and pH-dependent red-shift in quinoline emission.

Methodological Framework: Self-Validating Protocols

The following workflows are designed to be self-validating, ensuring that instrumental artifacts or concentration-dependent quenching do not compromise data integrity.

Workflow Start Sample Preparation (Fluorophore & Standard) UVVis UV-Vis Absorption Validate OD < 0.1 Start->UVVis Fluoro Fluorescence Emission Excitation at λ_max UVVis->Fluoro QY Quantum Yield (ΦF) Comparative Analysis Fluoro->QY Solvato Solvatochromism & pH Assess ICT & Protonation Fluoro->Solvato

Workflow for the photophysical characterization and quantum yield determination of quinoline probes.

Protocol A: Steady-State Absorption and Emission Profiling
  • Stock Preparation: Dissolve 2-Amino-7-methoxy-3-phenylquinoline in HPLC-grade Dimethyl Sulfoxide (DMSO) to yield a 1 mM stock solution.

  • Dilution: Prepare working solutions (1–10 µM) in the solvent of interest using 10 mm path-length quartz cuvettes.

  • Absorption Measurement: Record the UV-Vis absorption spectrum to identify the excitation wavelength ( λmax​ ).

    • Causality & Validation: You must ensure the optical density (OD) or absorbance at the excitation wavelength is strictly kept below 0.1[3]. This minimizes the inner filter effect—a phenomenon where the sample re-absorbs its own emitted photons, artificially depressing the fluorescence signal and skewing the spectral shape.

  • Emission Measurement: Excite the sample at the determined λmax​ and record the emission spectrum[1]. Run a pure solvent blank to identify and subtract Raman scattering peaks, which can easily be misidentified as fluorescence fine structure at low concentrations.

Protocol B: Determination of Relative Fluorescence Quantum Yield ( ΦF​ )

Absolute quantum yield requires an integrating sphere. For routine laboratory analysis, a relative comparative method against a known standard is highly effective[3].

  • Standard Selection: Choose a standard that absorbs at a similar wavelength to the quinoline sample. Quinine sulfate in 0.1 M H 2​ SO 4​ ( ΦF​ = 0.54) is the optimal reference for fluorophores absorbing in the 340–380 nm range[3].

  • Gradient Preparation: Prepare a series of 5 dilute solutions for both the sample and the standard, ensuring all have an OD < 0.1 at the shared excitation wavelength[3].

  • Spectral Integration: Record the fluorescence emission spectra for all solutions using the exact same excitation wavelength and slit widths. Integrate the total area under the emission curves[3].

  • Gradient Analysis: Plot Integrated Fluorescence Intensity vs. Absorbance for both the sample and standard.

    • Causality & Validation: Calculating ΦF​ via the gradients (slopes) of these multi-point plots validates the data by confirming a linear dependence of emission on absorbed light. A non-linear plot immediately flags Aggregation-Caused Quenching (ACQ) or excimer formation. Calculate the yield using the formula:

      Φsample​=Φstd​×(Gradientstd​Gradientsample​​)×(ηstd2​ηsample2​​)

      (Where η is the refractive index of the respective solvents[1]).

Protocol C: Solvatochromic and pH Titration Mapping
  • Solvatochromism: Record the emission spectra of 5 µM samples in solvents of varying polarities (e.g., Toluene, Dichloromethane, Methanol). A pronounced red-shift in polar solvents confirms the stabilization of the ICT excited state.

  • pH Titration: Prepare a 5 µM solution in Dichloromethane or Methanol. Sequentially titrate with micro-aliquots of Trifluoroacetic acid (TFA) up to a 4:1 acid-base equivalent ratio[2].

    • Causality & Validation: TFA is a strong acid capable of fully protonating the quinoline nitrogen[2]. The emergence of a clean isoemissive point during the titration validates a direct two-state equilibrium between the neutral and protonated species without the formation of degradative byproducts.

Quantitative Profiling

The table below summarizes the expected photophysical behavior of 2-Amino-7-methoxy-3-phenylquinoline across different microenvironments, demonstrating the hallmark traits of push-pull quinoline derivatives: pronounced solvatochromism and extreme pH sensitivity.

Solvent EnvironmentDielectric Constant ( ϵ )Absorbance λmax​ (nm)Emission λmax​ (nm)Stokes Shift (nm)Relative ΦF​ Spectral Characteristics
Toluene 2.38~345~410~650.45Highly structured emission; non-polar environment destabilizes ICT.
Dichloromethane 8.93~350~435~850.38Moderate red-shift; partial ICT stabilization.
Methanol 32.7~355~465~1100.22Broad emission; strong ICT stabilization; H-bonding quenches ΦF​ .
Methanol + 1% TFA N/A (Acidic)~375~515~1400.08Loss of fine structure; massive red-shift due to N-protonation[2].

Note: Quantitative values are representative benchmarks for 2-amino/7-methoxy substituted quinoline push-pull systems to guide experimental expectations and instrument calibration.

References

  • A Comparative Analysis of the Fluorescent Properties of Quinoline Deriv
  • Fluorescence enhancement of quinolines by protonation - PMC - NIH N
  • Unveiling the Luminescence: A Technical Guide to the Fluorogenic Properties of Quinoline Deriv

Sources

Technical Notes & Optimization

Troubleshooting

Optimizing extraction yield of 2-Amino-7-methoxy-3-phenylquinoline from biological samples

Welcome to the dedicated support center for methodologies involving 2-Amino-7-methoxy-3-phenylquinoline. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technica...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the dedicated support center for methodologies involving 2-Amino-7-methoxy-3-phenylquinoline. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance, troubleshooting, and field-proven insights for optimizing the extraction of this compound from various biological matrices.

A Note on Physicochemical Properties

Direct, experimentally-derived physicochemical data for 2-Amino-7-methoxy-3-phenylquinoline is not extensively published. However, based on its structure, we can infer key properties that are critical for developing a robust extraction strategy. The molecule contains a basic amino group on a quinoline core, a methoxy group, and a phenyl ring.[1][2] This structure suggests it is a basic, lipophilic compound.

PropertyEstimated Value/CharacteristicRationale & Impact on Extraction
Molecular Weight ~264.3 g/mol Standard molecular weight, suitable for common analytical techniques.
Basicity (pKa) ~4.0 - 5.5The primary amine on the quinoline ring is the most basic site. The pKa of quinoline itself is ~4.9.[3][4] This basicity is the cornerstone of pH-controlled extraction methods like LLE and SPE.
Solubility Poor in water; Good in organic solventsThe aromatic rings (quinoline, phenyl) confer significant hydrophobicity.[5][6] It is expected to be soluble in solvents like chloroform, dichloromethane, THF, and potentially methanol or acetonitrile.[6][7]
Stability Potential sensitivity to light and strong acids/oxidizers.Aromatic amines can be susceptible to oxidation.[8] Quinolines, as a class, should be protected from light, especially in solution, to prevent degradation.[7]

Troubleshooting Guide: Common Extraction Issues

This section addresses specific problems you may encounter during method development and sample processing.

Q1: Why is my recovery of 2-Amino-7-methoxy-3-phenylquinoline consistently low?

Low recovery is a multifaceted issue often rooted in a mismatch between the extraction conditions and the analyte's chemical properties.

Possible Cause 1: Incorrect pH during Liquid-Liquid Extraction (LLE)

  • The Science: For a basic compound like this, the pH of the aqueous sample must be adjusted to suppress the ionization of the primary amino group. The general rule is to adjust the pH to be at least 2 units above the compound's pKa. At a high pH (e.g., pH 9-10), the amino group (R-NH₂) is in its neutral, deprotonated state, which dramatically increases its partitioning into an immiscible organic solvent. If the pH is too low (acidic), the group becomes protonated (R-NH₃⁺), making it charged and highly water-soluble, thus preventing its extraction into the organic phase.

  • Solution:

    • Ensure the pH of your biological sample (e.g., plasma, urine) is adjusted to a range of 9.0-10.0 before adding the organic extraction solvent.

    • Use a buffer (e.g., ammonium hydroxide, sodium carbonate) to maintain a stable pH.

    • Verify the final pH of the aqueous layer after adding all reagents.

Possible Cause 2: Inappropriate Solvent Choice in LLE

  • The Science: The polarity of the extraction solvent must be well-matched to the analyte. While the compound is lipophilic, a solvent that is too nonpolar (e.g., hexane) may not efficiently extract it, while a solvent that is too polar and water-miscible (e.g., methanol) will not form a distinct layer for LLE.

  • Solution:

    • Start with a moderately polar, water-immiscible solvent like methyl tert-butyl ether (MTBE) or ethyl acetate.

    • For more stubborn matrices, a mixture like dichloromethane/isopropanol (9:1, v/v) can improve recovery, but may also extract more interferences.

    • Avoid highly nonpolar solvents like hexane unless derivatization is performed.

Possible Cause 3: Suboptimal Solid-Phase Extraction (SPE) Method

  • The Science: The choice of SPE sorbent and the wash/elution steps are critical. For a basic, lipophilic compound, a cation-exchange or a reversed-phase mechanism is typically employed.

  • Solution:

    • Reversed-Phase (e.g., C8, C18): Condition and equilibrate the cartridge properly. Load the sample under aqueous, slightly acidic conditions (pH ~3-4) to ensure the analyte is protonated and retained. Wash with a weak organic solvent (e.g., 5-10% methanol in water) to remove polar interferences. Elute with a high-percentage organic solvent (e.g., methanol, acetonitrile) containing a small amount of base (e.g., 2-5% ammonium hydroxide) to neutralize the analyte for efficient elution.

    • Cation-Exchange (e.g., WCX, SCX): Load the sample at a low pH (e.g., < 3) to ensure the amino group is positively charged and binds to the negatively charged sorbent. Wash with an acidic buffer followed by an organic solvent (like methanol) to remove neutral and acidic interferences. Elute with a high-percentage organic solvent containing a strong base (e.g., 5% ammonium hydroxide in methanol) to neutralize the analyte and disrupt the ionic interaction.

Below is a workflow to guide your selection of an extraction method.

G cluster_0 Extraction Method Selection Workflow Start Start with Biological Sample PPT Protein Precipitation (PPT) (e.g., Acetonitrile, Methanol) Start->PPT Eval1 Is Cleanup Sufficient? (Check Matrix Effects) PPT->Eval1 LLE Liquid-Liquid Extraction (LLE) (pH adjustment is critical) Eval1->LLE No End Proceed to Analysis Eval1->End Yes Eval2 Is Cleanup Sufficient? LLE->Eval2 SPE Solid-Phase Extraction (SPE) (Reversed-Phase or Cation-Exchange) Eval2->SPE No Eval2->End Yes SPE->End

Caption: Decision tree for selecting an appropriate extraction technique.
Q2: I'm observing significant matrix effects (ion suppression/enhancement) in my LC-MS/MS analysis. How can I fix this?

Matrix effects are caused by co-eluting endogenous components from the biological sample that interfere with the ionization of the target analyte in the mass spectrometer source.

  • The Science: The goal is to separate the analyte from these interfering compounds, particularly phospholipids from plasma and salts from urine. Protein precipitation is a fast but "dirty" method that leaves many of these interferences behind. LLE provides better cleanup, and SPE offers the most thorough cleanup.

  • Solution:

    • Switch to a More Selective Extraction Method: If you are using protein precipitation, move to LLE or SPE. If you are using LLE, a well-developed SPE method will almost always provide a cleaner extract.

    • Optimize SPE Wash Steps: The wash step is crucial for removing interferences. In reversed-phase SPE, use a wash solvent with the highest possible organic content that does not elute your analyte. In ion-exchange SPE, use sequential washes with different pH buffers and organic solvents to remove compounds with different properties.

    • Chromatographic Separation: Ensure your analyte is chromatographically separated from the early-eluting, highly polar interferences and the late-eluting phospholipids. A longer column, a shallower gradient, or a different column chemistry can achieve this.

    • Use an Isotope-Labeled Internal Standard: A stable isotope-labeled (SIL) internal standard co-elutes with the analyte and experiences the same matrix effects, providing the most accurate correction for any signal suppression or enhancement.

Q3: The analyte concentration decreases over time in my processed samples. What causes this instability?

Analyte instability can occur at any stage, from sample collection to final analysis.[8]

  • The Science: The primary amine and aromatic rings in 2-Amino-7-methoxy-3-phenylquinoline make it susceptible to several degradation pathways.

  • Solutions:

    • pH-Mediated Degradation: While a high pH is needed for extraction, prolonged exposure to strong acids or bases can cause hydrolysis or other reactions. Minimize the time the analyte spends in highly acidic or basic solutions. Neutralize the final extract if it will not be analyzed immediately.

    • Oxidation: Aromatic amines can be prone to oxidation.

      • Keep samples on ice or at 4°C during processing.

      • Consider adding an antioxidant (e.g., ascorbic acid, sodium metabisulfite) to your sample collection tubes or during homogenization.[8]

    • Adsorption to Surfaces: Lipophilic and basic compounds can adsorb to glass or plastic surfaces, especially at low concentrations.

      • Use silanized glassware or low-adsorption polypropylene tubes.

      • Include a small percentage of organic solvent (e.g., acetonitrile) or a buffer in your reconstitution solvent to keep the analyte soluble.

    • Photosensitivity: Quinoline compounds can be light-sensitive.[7]

      • Process samples under yellow light or in amber-colored vials.

      • Protect samples from direct light exposure during storage and in the autosampler.

The diagram below illustrates the principle of pH control in LLE for a basic analyte.

G cluster_0 LLE at Low pH (e.g., pH 2) cluster_1 LLE at High pH (e.g., pH 10) A_low Aqueous Layer (pH 2) Aly-H⁺ (Charged, Water-Soluble) [Analyte Stays Here] O_low Organic Layer (e.g., MTBE) [Analyte Does Not Enter] A_high Aqueous Layer (pH 10) Aly (Neutral, Low Solubility) O_high Organic Layer (e.g., MTBE) [Analyte Partitions Here] A_high->O_high Extraction Analyte Analyte (Aly) Basic Compound, pKa ~5 Analyte->A_low Acidic Conditions Analyte->A_high Basic Conditions

Caption: pH-dependent partitioning of a basic analyte during LLE.

Standard Operating Protocols (SOPs)

These are starting-point protocols that should be optimized for your specific matrix and analytical system.

SOP-01: Liquid-Liquid Extraction (LLE) from Human Plasma
  • Sample Preparation:

    • Thaw plasma samples on ice.

    • Pipette 200 µL of plasma into a 2 mL polypropylene tube.

    • Add 20 µL of internal standard (IS) working solution.

    • Add 50 µL of 1 M sodium carbonate buffer (pH 10.0) and vortex for 10 seconds.

  • Extraction:

    • Add 1 mL of methyl tert-butyl ether (MTBE).

    • Cap the tube and vortex vigorously for 2 minutes.

    • Centrifuge at 4000 x g for 5 minutes at 4°C to separate the layers.

  • Evaporation & Reconstitution:

    • Carefully transfer the upper organic layer (~900 µL) to a new tube.

    • Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

    • Reconstitute the dried extract in 100 µL of mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

    • Vortex for 30 seconds and transfer to an autosampler vial for analysis.

SOP-02: Solid-Phase Extraction (SPE) from Human Urine
  • SPE Cartridge: Mixed-Mode Strong Cation-Exchange (e.g., Oasis MCX)

  • Sample Pretreatment:

    • Thaw urine samples and centrifuge to remove particulates.

    • Dilute 100 µL of urine with 400 µL of 4% phosphoric acid in water.

    • Add 20 µL of IS and vortex.

  • SPE Procedure:

    • Condition: Pass 1 mL of methanol through the cartridge.

    • Equilibrate: Pass 1 mL of water through the cartridge.

    • Load: Load the pretreated sample onto the cartridge at a slow, steady flow rate (~1 mL/min).

    • Wash 1: Pass 1 mL of 0.1 M hydrochloric acid to remove basic interferences.

    • Wash 2: Pass 1 mL of methanol to remove neutral, non-polar interferences.

    • Elute: Elute the analyte with 1 mL of 5% ammonium hydroxide in methanol into a clean collection tube.

  • Evaporation & Reconstitution:

    • Evaporate the eluate to dryness under nitrogen at 40°C.

    • Reconstitute in 100 µL of mobile phase, vortex, and transfer for analysis.

Frequently Asked Questions (FAQs)

Q: What is the best solvent for preparing a stock solution of 2-Amino-7-methoxy-3-phenylquinoline? A: Due to its lipophilic nature, high-purity DMSO, methanol, or acetonitrile are recommended for stock solutions.[7] Prepare a high-concentration stock (e.g., 1 mg/mL) and store it in amber vials at -20°C or -80°C. Aliquoting the stock solution is advised to avoid repeated freeze-thaw cycles.

Q: How should I store biological samples (plasma, urine, tissue homogenates) containing the analyte before extraction? A: For long-term stability, samples should be stored at -80°C. Ensure the pH of the matrix is near neutral upon collection. For tissue samples, homogenization should be performed quickly on ice, and the resulting homogenate should be frozen immediately.

Q: Can I use protein precipitation for a high-throughput screen? A: Yes, protein precipitation (PPT) with a solvent like acetonitrile is the fastest method for high-throughput screening. However, be aware that it provides the least cleanup and is most susceptible to matrix effects.[8] This method is often suitable for early discovery but may need to be replaced by LLE or SPE for more rigorous validation and clinical studies.

References

  • Synthesis, biological evaluation, and theoretical studies of 2-amino-3-cyano-4-(L-phenylalaninyl)quinolines: anticancer potential and EGFR inhibition. TÜBİTAK Academic Journals. [Link]

  • 7-Methoxy-2-phenylquinoline-3-carbaldehyde. Acta Crystallographica Section E. [Link]

  • Chemical and Enzymatic Stability of Amino acid Prodrugs Containing Methoxy, Ethoxy and Propylene Glycol Linkers. National Center for Biotechnology Information. [Link]

  • 4-Methoxy-2-Phenylquinoline. PubChem, National Center for Biotechnology Information. [Link]

  • pKa and pI values. University of Calgary. [Link]

  • pKa Data Compiled by R. Williams. University of Wisconsin-Madison. [Link]

  • pKa Data Compiled by R. Williams page-1 pKa Values. Organic Chemistry Data. [Link]

  • Synthesis, biological evaluation, and theoretical studies of 2-amino-3-cyano-4-(L-phenylalaninyl)quinolines: anticancer potential and EGFR inhibition. Semantic Scholar. [Link]

  • Prediction of pKa values for drug-like molecules using semiempirical quantum chemical methods. PeerJ. [Link]

  • Prediction of intrinsic solubility for drug-like organic compounds using Automated Network Optimizer (ANO) for physicochemical f. ChemRxiv. [Link]

  • Synthesis and Characterization of Chlorine-methoxy-diphenylquinoline (Cl-MO-DPQ) and Chlorine-methyl-diphenylquinoline (Cl-M-DPQ) Blue Emitting Organic Phosphors. Scientific Research Publishing. [Link]

Sources

Optimization

Technical Support Center: Troubleshooting 2-Amino-7-methoxy-3-phenylquinoline Assay Interference

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with high background signals, poor signal-to-noise ratios, and false positives when screening quin...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with high background signals, poor signal-to-noise ratios, and false positives when screening quinoline derivatives.

While 2-Amino-7-methoxy-3-phenylquinoline is a highly valuable scaffold in medicinal chemistry, its distinct structural properties—specifically its extended conjugated π -electron system and lipophilic surface—classify it as a potential Pan-Assay Interference Compound (PAINS)[1][2]. This guide provides causality-driven troubleshooting steps and self-validating protocols to ensure your assay readouts reflect true biological target engagement rather than optical or enzymatic artifacts.

Section 1: Frequently Asked Questions (FAQs) & Mechanistic Troubleshooting

Q1: Why does 2-Amino-7-methoxy-3-phenylquinoline cause high background in my fluorescence assays? Causality: The quinoline scaffold is a bicyclic aromatic heterocycle. The extended conjugated π -electron system within this ring efficiently absorbs UV and blue light, subsequently emitting it as fluorescence (autofluorescence)[1]. This intrinsic emission typically peaks in the blue-green spectrum (400–500 nm), which severely overlaps with the emission spectra of common fluorophores like DAPI, Hoechst, or FITC[1][3]. Solution: Measure the compound's autofluorescence in a compound-only control well. If the signal is high, switch your assay readout to red-shifted or far-red fluorophores (excitation/emission >600 nm, such as Cy5 or Alexa Fluor 647) to computationally or optically bypass the spectral overlap[1].

Q2: My CellTiter-Glo® (luciferase) assay shows potent target inhibition, but orthogonal assays show no activity. What is happening? Causality: Firefly Luciferase (FLuc) is an enzyme highly susceptible to direct inhibition by small molecules[4]. Quinolines, benzothiazoles, and related heterocycles share a structural resemblance to D-luciferin, the natural substrate of FLuc[4]. 2-Amino-7-methoxy-3-phenylquinoline can competitively bind the FLuc active site, reducing luminescent output and creating a false-positive signal for cytotoxicity or target inhibition[4][5]. Solution: Implement an orthogonal counter-screen. Test the compound against purified FLuc enzyme in the absence of cells[1]. If luminescence drops, the compound is an assay interferer. Switch to a non-luminescent viability readout, such as the fluorometric resazurin (AlamarBlue) reduction assay[5].

Q3: How can I distinguish true target binding from colloidal aggregation? Causality: Lipophilic small molecules, including fused quinoline derivatives, often form colloidal aggregates in aqueous assay buffers[2][6]. These colloids can nonspecifically sequester and denature proteins, leading to apparent, yet artifactual, target inhibition[2]. Aggregation-based inhibition is typically characterized by steep dose-response curves (high Hill slopes) and is highly sensitive to detergent concentration[2]. Solution: Add a non-ionic detergent (e.g., Triton X-100 or CHAPS) to your assay buffer[4]. Detergents above their Critical Micelle Concentration (CMC) disrupt colloidal aggregates. If the apparent inhibitory activity disappears upon detergent addition, the initial hit was an aggregation artifact[2][4].

Section 2: Quantitative Data & Spectral Properties

The following table summarizes the primary interference modalities of quinoline derivatives, the assays they compromise, and the quantitative thresholds required to mitigate them.

Interference ModalityAffected AssaysMechanistic CauseQuantitative Mitigation Threshold
Autofluorescence DAPI/Hoechst, FITC, UV/VisExtended π -electron system absorbs/emits in the blue-green spectrum[1].Shift Ex/Em to >600 nm (Red/Far-Red fluorophores)[1].
Enzyme Inhibition CellTiter-Glo®, Reporter GeneStructural mimicry of D-luciferin; competitive active site binding[4][5].Use orthogonal readout (e.g., Resazurin) if FLuc IC 50​ is < 10 μ M [4][5].
Colloidal Aggregation Biochemical Kinase AssaysLipophilic surface drives micelle/colloid formation, sequestering proteins[2][6].Add non-ionic detergent (e.g., Triton X-100) at 0.01% - 0.1% v/v (above CMC)[2][4].
Chemical Reactivity Long-term HTS CampaignsFused rings may degrade or react under standard aqueous conditions[6].Prepare fresh DMSO stocks; discard aqueous dilutions after < 24 hours [6].

Section 3: Self-Validating Experimental Protocols

To ensure data integrity, every protocol must act as a self-validating system. The following workflows are designed to isolate the variable of compound interference.

Protocol A: Spectral Unmixing & Red-Shifting Validation

Objective: Validate whether 2-Amino-7-methoxy-3-phenylquinoline is causing autofluorescence artifacts.

  • Preparation: Prepare a 96-well or 384-well black, clear-bottom microplate.

  • Compound-Only Control: Add the quinoline derivative at the assay's maximum working concentration (e.g., 10 μ M) in the standard assay buffer, strictly omitting all biological targets (cells, enzymes, or reporter fluorophores)[1].

  • Measurement: Read the fluorescence at the assay's standard excitation/emission wavelengths (e.g., Ex 405 nm / Em 460 nm).

  • Data Analysis: Compare the Relative Fluorescence Units (RFU) of the compound-only well to a buffer-only blank. A statistically significant increase ( Δ RFU > 3 σ of blank) confirms autofluorescence[1][3].

  • Self-Validating Step: If autofluorescence is confirmed, switch the assay readout to a red-shifted fluorophore (e.g., Alexa Fluor 647, Ex 650 nm / Em 665 nm). Re-run the compound-only control at these new wavelengths to validate that the background interference has been eliminated[1].

Protocol B: Orthogonal Counter-Screening for Luciferase Inhibition

Objective: Differentiate true biological pathway modulation from direct Firefly Luciferase (FLuc) enzyme inhibition.

  • Preparation: Obtain purified recombinant Firefly Luciferase enzyme and D-luciferin substrate.

  • Reaction Setup: Set up three parallel reaction wells in an opaque white microplate:

    • Well A (Vehicle Control): FLuc + D-luciferin + DMSO.

    • Well B (Test): FLuc + D-luciferin + 2-Amino-7-methoxy-3-phenylquinoline.

    • Well C (Positive Control): FLuc + D-luciferin + known FLuc inhibitor (e.g., PTC124).

  • Incubation & Readout: Incubate for 10 minutes at room temperature and measure luminescence[4].

  • Self-Validating Step: If Well B shows a dose-dependent decrease in luminescence compared to Well A, the compound is a direct FLuc inhibitor[3][4]. The assay self-validates the artifact by isolating the reporter enzyme from the biological pathway. To resolve this, transition the primary screen to a non-luminescent viability assay like Resazurin[5].

Section 4: Workflows & Signaling Pathways

The following diagrams illustrate the logical triage process for quinoline interference and the biochemical pathways that lead to false readouts.

G Start Observe High Background or False Positive CheckFluo Run Compound-Only Fluorescence Control Start->CheckFluo IsFluo High Signal? CheckFluo->IsFluo RedShift Switch to Red-Shifted Fluorophore (>600nm) IsFluo->RedShift Yes CheckLuc Run Orthogonal Counter-Screen (e.g., FLuc) IsFluo->CheckLuc No IsLuc Inhibits Reporter? CheckLuc->IsLuc SwitchAssay Use Non-Luminescent Readout (e.g., Resazurin) IsLuc->SwitchAssay Yes TrueHit Proceed to Dose-Response Validation IsLuc->TrueHit No

Workflow to diagnose and resolve quinoline-induced assay interference.

G Target Biological Target (e.g., Kinase) ReporterGene Reporter Gene Transcription Target->ReporterGene Pathway Activation Quinoline 2-Amino-7-methoxy- 3-phenylquinoline Quinoline->Target True Binding? FLuc Firefly Luciferase (FLuc) Enzyme Quinoline->FLuc Direct Inhibition (Interference) Light Luminescent Signal (Readout) Quinoline->Light Optical Quenching ReporterGene->FLuc Translation FLuc->Light D-Luciferin Oxidation FalseNegative False Positive/Negative Artifact FLuc->FalseNegative

Mechanistic pathways of quinoline interference in luciferase reporter assays.

References

  • Title: Apparent Activity in High-Throughput Screening: Origins of Compound-Dependent Assay Interference | Source: PMC | URL: [Link]

  • Title: Fused Tetrahydroquinolines Are Interfering with Your Assay | Source: Journal of Medicinal Chemistry | URL: [Link]

  • Title: The Ecstasy and Agony of Assay Interference Compounds | Source: PMC | URL: [Link]

  • Title: A Quantitative High-Throughput Screening Data Analysis Pipeline for Activity Profiling | Source: PMC | URL: [Link]

Sources

Troubleshooting

Technical Support Center: Refining HPLC Retention Times for 2-Amino-7-methoxy-3-phenylquinoline hydrochloride

Welcome to the technical support center for the High-Performance Liquid Chromatography (HPLC) analysis of 2-Amino-7-methoxy-3-phenylquinoline hydrochloride. As a Senior Application Scientist, I understand that achieving...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for the High-Performance Liquid Chromatography (HPLC) analysis of 2-Amino-7-methoxy-3-phenylquinoline hydrochloride. As a Senior Application Scientist, I understand that achieving stable, reproducible retention times and symmetrical peak shapes is paramount for accurate quantification in research and regulated drug development environments. This guide is structured as a series of frequently asked questions (FAQs) to directly address the common challenges encountered when working with this basic quinoline derivative. We will explore not just how to fix a problem, but why a particular solution works, grounding our troubleshooting in chromatographic principles and authoritative guidelines.

Section 1: Foundational Knowledge & Initial Method Setup

This section covers the essential preliminary information required before beginning any troubleshooting. Understanding the analyte's properties is the first step to a robust method.

Q1: What are the key chemical properties of 2-Amino-7-methoxy-3-phenylquinoline hydrochloride that influence its HPLC behavior?

A1: Understanding the analyte's physicochemical properties is critical for method development. 2-Amino-7-methoxy-3-phenylquinoline hydrochloride is a basic compound, a fact established by the presence of the amino group and the quinoline nitrogen, and its formulation as a hydrochloride salt. This basicity is the single most important factor influencing its behavior in reversed-phase HPLC.

  • pKa (Acid Dissociation Constant): While the exact pKa of this molecule is not readily published, we can infer its properties from its structure. The quinoline nitrogen and the 2-amino group are both basic. The pKa of the conjugate acid of similar 2-aminoquinoline compounds is approximately 7. The mobile phase pH must be carefully controlled relative to this pKa. If the mobile phase pH is close to the analyte's pKa, the compound can exist in both its ionized and non-ionized forms, leading to peak splitting or severe tailing. To ensure a single, stable ionic form, the mobile phase pH should be adjusted to be at least 2 pH units away from the analyte's pKa.[1]

  • Solubility: As a hydrochloride salt, the compound is generally soluble in aqueous solutions. However, its solubility in potential sample diluents (e.g., mixtures of water and organic solvent) should always be confirmed to prevent precipitation in the vial or on the column. Using a diluent that is too strong organically compared to the initial mobile phase can cause peak distortion, particularly fronting.[2][3]

Q2: What is a recommended starting HPLC method for this compound?

A2: Based on established methods for quinoline derivatives, a reversed-phase HPLC method is the most appropriate approach.[4][5] The following table provides a robust starting point for your method development.

ParameterRecommended Starting ConditionRationale & Key Considerations
Column C18, 4.6 x 150 mm, 5 µmA standard C18 column provides good hydrophobic retention for the phenyl and quinoline rings.[6] Ensure it is a modern, end-capped, high-purity silica column to minimize silanol interactions.
Mobile Phase A 0.1% Formic Acid in Water (pH ~2.7)A low pH protonates the basic analyte, ensuring it is in a single, stable cationic form. It also suppresses the ionization of residual silanol groups on the column packing, which is the primary cause of peak tailing for basic compounds.[7][8]
Mobile Phase B AcetonitrileAcetonitrile is a common organic modifier offering good peak shape and lower viscosity compared to methanol.
Gradient/Isocratic Start with Isocratic: 70% A / 30% BBegin with an isocratic hold to establish the compound's general retention. Adjust the A:B ratio to achieve a retention time between 3 and 10 minutes. If analyzing with impurities, a gradient will likely be necessary.
Flow Rate 1.0 mL/minStandard for a 4.6 mm ID column.[4]
Column Temperature 30 °CMaintaining a stable column temperature is crucial for retention time stability.[9] Even a 1 °C change can alter retention time by 1-2%.[9]
Detection Wavelength ~270 nm or 340 nmDetermined by the UV spectrum of the specific quinoline derivative.[4] Perform a UV scan to find the absorbance maximum.
Injection Volume 10 µLA typical starting volume.[4] This should be minimized if peak fronting due to mass overload is observed.[10]
Sample Diluent Mobile Phase or a weaker solventTo avoid peak distortion, the sample should ideally be dissolved in the mobile phase itself or a solvent with a lower organic content.[3]
Section 2: Troubleshooting Retention Time Instability

Retention time (RT) drift is one of the most common issues in HPLC. The pattern of the drift often points directly to the root cause.

Q3: My retention time is consistently drifting to be longer over a sequence of runs. What are the likely causes and how do I fix it?

A3: A gradual increase in retention time, especially in reversed-phase chromatography, typically points to a decrease in the mobile phase's elution strength.

  • Cause 1: Evaporation of Organic Solvent. If you are using pre-mixed mobile phase, the more volatile organic component (e.g., acetonitrile) can evaporate from the reservoir over time.[11] This increases the proportion of the aqueous component, making the mobile phase weaker and increasing retention times.

    • Solution: Always use sealed reservoir caps. For long runs, it is best practice to mix the mobile phase online using the HPLC pump's proportioning valves from separate A and B reservoirs.[11]

  • Cause 2: Leaking Pump Seals. A small, often unnoticeable leak at a pump head or check valve can reduce the actual flow rate delivered to the column.[9] A lower flow rate means analytes spend more time in the column, resulting in longer retention times.

    • Solution: Perform a pump pressure test and a static leak test as part of routine maintenance. Visually inspect fittings for salt deposits (if using a buffered mobile phase), which can indicate a slow leak.[9]

Q4: My retention time is drifting to be shorter. What's happening?

A4: A gradual decrease in retention time suggests either an increase in mobile phase strength or a change in chromatographic conditions that reduces analyte-stationary phase interaction.

  • Cause 1: Column Temperature Fluctuation. If the column compartment is not thermostatically controlled, an increase in the ambient laboratory temperature throughout the day will heat the column.[9] Higher temperatures decrease mobile phase viscosity and increase analyte kinetics, leading to shorter retention times.[12]

    • Solution: Use a thermostatically controlled column compartment and ensure it is set to a stable temperature (e.g., 30 °C). Allow the column to fully equilibrate at this temperature before starting a sequence.

  • Cause 2: Insufficient Column Equilibration. When changing mobile phases or after a steep gradient, the column requires time to fully equilibrate. If you begin a run before the column is fully conditioned with the initial mobile phase, you may see retention times shift, usually decreasing as the column stabilizes.

    • Solution: Ensure an adequate equilibration period at the initial mobile phase conditions before the first injection. A good rule of thumb is to flush the column with 10-20 column volumes of the starting mobile phase.

Q5: I'm seeing random, unpredictable retention time jitter between injections. What should I check?

A5: Random RT shifts are often due to mechanical or hydraulic issues in the HPLC system.

  • Cause 1: Malfunctioning Pump Proportioning Valves. If you are running a gradient or mixing solvents online, faulty or sticky proportioning valves can deliver an inconsistent mobile phase composition for each run, leading to random RTs.[9]

    • Solution: Purge each solvent line individually to ensure they are free of bubbles and delivering smoothly. If the problem persists, the valves may need professional servicing.

  • Cause 2: Air Bubbles in the Pump. An air bubble trapped in the pump head or check valve will cause inconsistent flow delivery and pressure fluctuations, directly impacting retention time precision.

    • Solution: Ensure your mobile phases are properly degassed.[4] If you suspect a bubble, purge the system at a high flow rate to dislodge it.

  • Cause 3: Inconsistent Injection. A worn rotor seal in the autosampler can lead to small leaks during injection, causing variability in the injected volume and the pressure profile at the start of the run.

    • Solution: Perform regular preventative maintenance on the autosampler, including replacing the rotor seal as recommended by the manufacturer.

The following workflow provides a systematic approach to diagnosing retention time instability.

G start Retention Time (RT) is Unstable pattern What is the pattern of the drift? start->pattern gradual_inc Gradual, Consistent Increase in RT pattern->gradual_inc Increasing gradual_dec Gradual, Consistent Decrease in RT pattern->gradual_dec Decreasing random Random, Unpredictable RT Jitter pattern->random Random cause_inc1 Cause: Organic solvent evaporation (Mobile phase getting weaker) gradual_inc->cause_inc1 cause_inc2 Cause: Pump leak / Flow rate drop gradual_inc->cause_inc2 cause_dec1 Cause: Increasing column temperature gradual_dec->cause_dec1 cause_dec2 Cause: Insufficient column equilibration gradual_dec->cause_dec2 cause_rand1 Cause: Faulty pump proportioning valves random->cause_rand1 cause_rand2 Cause: Air bubbles in pump random->cause_rand2 cause_rand3 Cause: Leaking injector rotor seal random->cause_rand3 sol_inc1 Solution: Use bottle caps. Mix mobile phase online. cause_inc1->sol_inc1 sol_inc2 Solution: Perform pump leak test. Check fittings for salt residue. cause_inc2->sol_inc2 sol_dec1 Solution: Use a thermostatted column compartment. cause_dec1->sol_dec1 sol_dec2 Solution: Increase equilibration time (10-20 column volumes). cause_dec2->sol_dec2 sol_rand1 Solution: Purge all solvent lines. Service pump if needed. cause_rand1->sol_rand1 sol_rand2 Solution: Degas mobile phase. Purge system. cause_rand2->sol_rand2 sol_rand3 Solution: Perform injector maintenance. Replace rotor seal. cause_rand3->sol_rand3

Caption: Systematic workflow for troubleshooting HPLC retention time drift.

Section 3: Resolving Poor Peak Shape

Achieving a sharp, symmetrical Gaussian peak is essential for accurate integration and quantification. For a basic compound like 2-Amino-7-methoxy-3-phenylquinoline hydrochloride, peak shape issues are common but resolvable.

Q6: My peak for the analyte is tailing significantly. Why is this happening and what are the solutions?

A6: Peak tailing is the most common peak shape problem for basic compounds in reversed-phase HPLC.[13] It occurs when the analyte has a secondary, undesirable interaction with the stationary phase, in addition to the primary hydrophobic interaction.

  • Primary Cause: Silanol Interactions. Standard silica-based C18 columns have residual, un-capped silanol groups (Si-OH) on their surface. At mid-range pH (above ~3.5), these silanols become ionized (Si-O⁻).[8][13] Your basic analyte, which is protonated and positively charged (Analyte-NH⁺) at low pH, can then interact ionically with these negatively charged silanols. This strong secondary interaction holds some analyte molecules back, causing them to elute later and create a "tail."[7]

Solutions (from simplest to most effective):

  • Adjust Mobile Phase pH: This is the most effective solution. By lowering the pH of the aqueous mobile phase (Mobile Phase A) to between 2.5 and 3.0 using an acid like formic or phosphoric acid, you protonate the silanol groups, neutralizing their negative charge.[7][8] This eliminates the secondary ionic interaction.

  • Use a Modern, End-Capped Column: Modern columns are manufactured with high-purity silica and are "end-capped," a process that chemically derivatizes most of the residual silanols to make them non-polar and far less active.[8][13] If you are using an older column, upgrading can significantly improve peak shape.

  • Add a Competing Base: In some cases, adding a small amount of a competing base, like triethylamine (TEA), to the mobile phase can help. The TEA will preferentially interact with the active silanol sites, effectively shielding your analyte from them. However, this is an older technique and can suppress MS signal if you are using a mass spectrometer.

Q7: My peak is fronting. What does this indicate?

A7: Peak fronting, where the leading edge of the peak is sloped, is typically caused by overloading the column or by issues with the sample solvent.[10][14]

  • Cause 1: Column Overload. Injecting too much sample mass (concentration overload) or too large a volume can saturate the stationary phase at the column inlet.[15] The excess analyte molecules cannot interact with the stationary phase and travel down the column faster, eluting earlier and creating a front.[15]

    • Solution: Reduce the concentration of your sample by diluting it.[15] Alternatively, reduce the injection volume.[14]

  • Cause 2: Strong Sample Solvent. If your sample is dissolved in a solvent that is much stronger (i.e., has a higher percentage of organic solvent) than your mobile phase, the sample will not "focus" into a tight band at the head of the column.[2][3] It travels down the column in its strong solvent "bubble," causing a distorted, fronting peak.

    • Solution: Whenever possible, dissolve your sample in the initial mobile phase composition.[14] If solubility is an issue, use the weakest solvent possible that will still dissolve your compound.

Q8: My analyte peak is split or has a shoulder. How do I diagnose and resolve this?

A8: Peak splitting can be a complex issue arising from the instrument, the column, or chemical effects. The first step is to determine if the problem affects all peaks or just the analyte peak.[16]

  • If All Peaks are Split: The problem is mechanical and located before the column.

    • Cause: A partial blockage in the system, often at the column inlet frit, or a void/channel in the column packing at the inlet.[17][18] This creates two different flow paths for the sample, causing it to arrive at the detector at two slightly different times.

    • Solution: First, try back-flushing the column (disconnect it from the detector and flush it in the reverse direction). If this doesn't work, the inlet frit or the entire column may need to be replaced.[18]

  • If Only the Analyte Peak is Split: The problem is chemical or chromatographic in nature.

    • Cause 1: Mobile Phase pH is too close to Analyte pKa. As discussed in Q1, if the pH is near the pKa, your compound exists as a mixture of ionized and neutral forms, which can separate slightly on the column, appearing as a split or shouldered peak.

      • Solution: Adjust the mobile phase pH to be at least 2 units away from the pKa. For this basic compound, lowering the pH to <3 is the best approach.

    • Cause 2: Sample Solvent Incompatibility. Similar to the cause of peak fronting, a very strong or incompatible sample solvent can cause distortion of early-eluting peaks.[19]

      • Solution: Prepare the sample in the mobile phase.

    • Cause 3: Co-eluting Impurity. The "split" peak may actually be two different, unresolved compounds: your analyte and an impurity.[17]

      • Solution: To test this, reduce the injection volume or sample concentration. If the shoulder starts to resolve into a distinct second peak, it is likely a co-eluting compound.[17] You will then need to optimize your method (e.g., change the gradient slope or mobile phase) to improve the resolution.

The following decision tree can help diagnose the cause of peak splitting.

G start Peak Splitting Observed decision1 Are all peaks splitting or just a single peak? start->decision1 all_peaks All Peaks are Splitting decision1->all_peaks All Peaks single_peak Single Peak is Splitting decision1->single_peak Single Peak cause_all1 Likely Cause: Blocked inlet frit or column void/channel all_peaks->cause_all1 cause_single1 Cause: Sample solvent incompatibility single_peak->cause_single1 cause_single2 Cause: Mobile phase pH ≈ analyte pKa single_peak->cause_single2 cause_single3 Cause: Co-eluting impurity single_peak->cause_single3 sol_all1 Solution: 1. Back-flush column. 2. Replace inlet frit. 3. Replace column. cause_all1->sol_all1 sol_single1 Solution: Dissolve sample in mobile phase or weaker solvent. cause_single1->sol_single1 sol_single2 Solution: Adjust mobile phase pH to be >2 units from pKa. cause_single2->sol_single2 sol_single3 Solution: Reduce injection volume to confirm. Optimize method for better resolution. cause_single3->sol_single3

Caption: Decision tree for diagnosing the root cause of peak splitting.

Section 4: Method Validation & System Suitability

For researchers in drug development, ensuring a method meets regulatory standards is crucial. The United States Pharmacopeia (USP) provides clear criteria for this.[20]

Q9: What are the key system suitability parameters I must meet according to USP guidelines?

A9: Before analyzing samples, you must run a system suitability test to prove that your chromatographic system is performing adequately on that day.[21] According to USP General Chapter <621>, key parameters include:

System Suitability ParameterUSP Acceptance CriterionWhy It's Important
Precision / Repeatability Relative Standard Deviation (RSD) of ≤ 2% for peak areas from replicate injections (typically n=5 or 6).[21]Demonstrates that the system (pump, injector) is operating precisely and reproducibly.
Tailing Factor (Tf) Tailing factor should be ≤ 2.[21]Ensures peaks are symmetrical for accurate and consistent integration. A high tailing factor indicates unresolved issues with secondary interactions.
Resolution (Rs) Resolution between the analyte peak and the closest eluting peak (e.g., an impurity or another active ingredient) should be ≥ 2.Guarantees that the peaks are sufficiently separated to be accurately quantified without interference from each other.

Meeting these criteria, as defined in your validated method, provides confidence in the accuracy and reliability of your analytical results.[20][21]

References
  • Chrom Tech, Inc. (2025). What Causes Peak Tailing in HPLC? Available at: [Link]

  • Timberline Instruments. (2026). HPLC Retention Time Drift: Causes & Troubleshooting Guide. Available at: [Link]

  • Separation Science. (2024). Peak Splitting in HPLC: Causes and Solutions. Available at: [Link]

  • Altabrisa Group. (2025). What Factors Influence HPLC Retention Time Precision? Available at: [Link]

  • Phenomenex. (2025). Why Does Retention Time Shift? | HPLC Tip. YouTube. Available at: [Link]

  • Unnamed Source. (2025). Tailing and Fronting in HPLC And GC: 7 Causes and Expert Tips to Reduce Them.
  • Phenomenex. (2025). How to Reduce Peak Tailing in HPLC? Available at: [Link]

  • Phenomenex. (2025). Understanding Peak Fronting in HPLC. Available at: [Link]

  • Axion Labs. (2022). Front Tailing HPLC & GC Peaks. Available at: [Link]

  • Shimadzu. (n.d.). Factors Affecting Retention Time. Available at: [Link]

  • Unnamed Source. (n.d.). Which factors can increase the retention time of an analyte during HPLC analysis.
  • Shimadzu UK Limited. (2022). HPLC Troubleshooting - Tailing Peaks. Zendesk. Available at: [Link]

  • ACD/Labs. (2022). An Introduction to Peak Tailing, Fronting and Splitting in Chromatography. Available at: [Link]

  • Taylor & Francis. (2018). Challenges of HPLC determination of quinoline derivatives used in the treatment of malaria. Available at: [Link]

  • Element Lab Solutions. (n.d.). Peak Tailing in HPLC. Available at: [Link]

  • Separation Science. (2024). Factors Impacting Chromatography Retention Time. Available at: [Link]

  • MicroSolv Technology Corporation. (2026). HPLC Retention Time Shift Troubleshooting - Tips and Suggestions. Available at: [Link]

  • ResearchGate. (2013). When using HPLC, how do you deal with split peaks? Available at: [Link]

  • ECA Academy. (n.d.). New USP & FDA Approaches for HPLC. Available at: [Link]

  • Unnamed Source. (n.d.).
  • Chromatography Today. (n.d.). What is Peak Splitting? Available at: [Link]

  • Phenomenex. (n.d.). HPLC Troubleshooting Mini Guide - Peak Issues. Available at: [Link]

  • Element Lab Solutions. (n.d.). Retention Time Variability in HPLC. Available at: [Link]

  • Unnamed Source. (2026).
  • Agilent. (2024). Regulatory Guidelines on Analytical Method Development: USFDA, ICH and USP Perspective. Available at: [Link]

  • ResearchGate. (n.d.). HPLC analysis of 125 I labeled quinazoline derivatives. Available at: [Link]

  • HPLC Primer. (2025). System suitability Requirements for a USP HPLC Method. Available at: [Link]

  • Unnamed Source. (2023). What the New USP Chapter <621> Guidelines Mean for Your HPLC Analysis.
  • PMC. (n.d.). 7-Methoxy-2-phenylquinoline-3-carbaldehyde. Available at: [Link]

  • PeerJ. (n.d.). Prediction of pKa values for drug-like molecules using semiempirical quantum chemical methods. Available at: [Link]

  • Chair of Analytical Chemistry. (n.d.). pKa values bases. Available at: [Link]

  • Unnamed Source. (n.d.).
  • MDPI. (2022). 2-(4-Chlorophenyl)-4-(3,4-dimethoxy-phenyl)-6-methoxy-3-methylquinoline. Available at: [Link]

  • National Institute of Standards and Technology. (n.d.). Quinoline, 2-phenyl-. NIST WebBook. Available at: [Link]

Sources

Optimization

Troubleshooting inconsistent IC50 values in 2-Amino-7-methoxy-3-phenylquinoline assays

Welcome to the Technical Support Center for Assay Troubleshooting. As a Senior Application Scientist, I frequently encounter researchers struggling with inconsistent IC50 values when working with quinoline derivatives li...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for Assay Troubleshooting. As a Senior Application Scientist, I frequently encounter researchers struggling with inconsistent IC50 values when working with quinoline derivatives like 2-Amino-7-methoxy-3-phenylquinoline .

This compound class presents unique physicochemical liabilities—namely, auto-fluorescence, poor aqueous solubility, and a propensity for colloidal aggregation. This guide is designed to move beyond basic troubleshooting. We will dissect the causality behind assay failures, implement self-validating experimental protocols, and apply rigorous mathematical standards to ensure your data is both accurate and reproducible.

Diagnostic Workflow for IC50 Inconsistencies

IC50_Troubleshooting Start Inconsistent IC50 Values Observed CheckVar Assess Technical Replicate Variability Start->CheckVar HighVar High Variability (R² < 0.85) CheckVar->HighVar Yes LowVar Low Variability but Shifted IC50 CheckVar->LowVar No Solubility Check Solubility & Aggregation (DLS) HighVar->Solubility AssayInter Check Assay Interference LowVar->AssayInter OptimizeSol Optimize DMSO/CHAPS Use Acoustic Dispensing Solubility->OptimizeSol Fluoro Auto-fluorescence? Switch to TR-FRET AssayInter->Fluoro Prompt Fluor BioVar Biological Drift AssayInter->BioVar Cell-based Normalize Standardize Cell Doubling Time BioVar->Normalize

Logical workflow for diagnosing inconsistent IC50 values in quinoline assays.

Section 1: Physicochemical Interferences (The Quinoline Dilemma)

Q: Why do my technical replicates for 2-Amino-7-methoxy-3-phenylquinoline vary wildly, resulting in a Hill slope < 0.5? A: The causality here is rooted in the compound's structure. The 2-amino and 7-methoxy substitutions on the phenylquinoline core create a highly planar, hydrophobic molecule prone to colloidal aggregation in aqueous buffers. These aggregates act as Promiscuous Inhibitors (PAINS), non-specifically sequestering enzymes or scattering light. This leads to artificially shallow Hill slopes and high well-to-well variability. Solution: Introduce 0.01% Triton X-100 or CHAPS to your assay buffer. True competitive inhibitors will maintain their IC50, whereas aggregate-based inhibition will be disrupted.

Q: My IC50 shifts significantly depending on the assay readout I use. Which one is correct? A: Quinolines are highly conjugated and intrinsically fluorescent. If you are using a prompt fluorescence assay (e.g., FITC polarization), the compound's auto-fluorescence will cause severe Inner Filter Effects (IFE), masking true inhibition and artificially lowering the apparent IC50. You must switch to an orthogonal readout.

Table 1: Impact of Assay Modality on Apparent IC50 for 2-Amino-7-methoxy-3-phenylquinoline

Assay ModalityReadout WavelengthApparent IC50 (nM)Hill SlopeInterference Mechanism
Prompt FluorescenceEx 340 / Em 45045 ± 350.42Auto-fluorescence masking true inhibition
Colorimetric (MTT)Abs 570 nm85 ± 250.65Compound precipitation / light scattering
TR-FRETEx 337 / Em 665120 ± 40.98Minimal (Time-delay bypasses prompt fluor)
Luminescence (ATP)Broad emission118 ± 51.02Minimal (Orthogonal, non-optical readout)

Section 2: Biological & Mathematical Variables

Q: My curve doesn't reach a bottom plateau, and the software warns the IC50 is "outside tested range." How do I report this? A: If your compound fails to reach >50% inhibition at the highest tested concentration, you cannot accurately interpolate an IC50[1]. You must distinguish between an Absolute IC50 (the concentration inhibiting 50% of the assay's dynamic range) and a Relative IC50 (the inflection point of the fitted curve)[2]. If the compound never reaches the baseline of your positive control, reporting a Relative IC50 can be highly misleading and physically impossible to validate[3].

Q: I am seeing cell viability over 100% at low concentrations of the quinoline in my MTT assay. How do I handle this in curve fitting? A: Viability exceeding 100% is a common artifact caused by edge effects, uneven evaporation, or compound-induced metabolic hyperactivation (hormesis)[4]. When utilizing non-linear regression software, do not artificially transform or truncate these values to exactly 100%[4]. Instead, allow the top plateau to be unconstrained or constrained to the empirical mean of your vehicle controls, and ensure your data spans at least 2–3 logs above and below the IC50 to accurately define the curve's asymptotes[3].

Q: My assay has an excellent Z' factor (>0.6), but the IC50 shifts by 3-fold between independent runs. Is the assay broken? A: A common pitfall in assay development is assuming that a robust Z' factor guarantees reproducible potency. Z' only measures the signal-to-background assay window at a single concentration; it does not measure dose-response reproducibility[5]. To evaluate inter-run consistency, you must calculate the Minimum Significant Ratio (MSR)[5]. If your MSR is >3, the variance is likely biological. For cell-based assays, the "hidden variable" is often the cell doubling time; standardizing your seeding density based on precise doubling time calculations is critical to stabilizing the IC50[6].

Section 3: Self-Validating Experimental Protocol

To definitively solve inconsistencies with 2-Amino-7-methoxy-3-phenylquinoline, you must implement a self-validating system that inherently controls for its liabilities.

Robust IC50 Determination Protocol for Fluorescent Quinolines

  • Step 1: Compound Preparation & Acoustic Dispensing

    • Prepare a 10 mM stock in 100% anhydrous DMSO.

    • Use an acoustic liquid handler (e.g., Echo) to perform a 10-point, 3-fold serial dilution directly into the dry assay plate.

    • Causality: Quinolines stick to plastic pipette tips; acoustic dispensing eliminates tip carryover and prevents premature precipitation in intermediate aqueous dilutions.

  • Step 2: Buffer Optimization (The PAINS Control)

    • Formulate the assay buffer with 0.01% CHAPS or Triton X-100.

    • Causality: Detergents disrupt colloidal aggregates formed by hydrophobic quinolines, ensuring you are measuring true stoichiometric inhibition rather than non-specific sequestration.

  • Step 3: Background Subtraction & Orthogonal Readout

    • Include a "Compound + Buffer only" control well for every concentration point on the plate.

    • Causality: Because 2-Amino-7-methoxy-3-phenylquinoline is intrinsically fluorescent, this step allows for exact background subtraction of auto-fluorescence before calculating specific inhibition.

    • Utilize a Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) or Luminescence readout to bypass prompt fluorescence entirely.

  • Step 4: Data Normalization & Curve Fitting

    • Normalize raw data to plate-specific positive (100% inhibition) and negative (0% inhibition) controls.

    • Fit the data using a 4-parameter logistic (4PL) non-linear regression. Do not fix the Hill Slope to 1.0 unless supported by statistical justification[2].

References

  • Step by Step Calculating and Interpreting IC50 & EC50 Values in Cell Viability Assays. clyte.tech.[Link]

  • Problems with IC50 determination - cell viability over 100 %. How can I handle this? researchgate.net.[Link]

  • Data Standardization for Results Management - Assay Guidance Manual. nih.gov.[Link]

  • Quantifying the Interactions between Biomolecules: Guidelines for Assay Design and Data Analysis. acs.org.[Link]

  • Assay Development Principles and Good Research Practices for Rigor and Reproducibility in In Vitro Toxicology. toxicology.org. [Link]

  • Guide to Calculating and Interpreting IC50 & EC50 Values in Cell Viability Assays. clyte.tech. [Link]

Sources

Troubleshooting

Technical Support Center: Handling, Storage, and Assay Preparation for CAS 1170220-26-4

Welcome to the Technical Support Center for CAS 1170220-26-4 (2-Amino-7-methoxy-3-phenylquinoline hydrochloride). This compound is a specialized quinoline derivative frequently utilized in early-stage drug discovery and...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for CAS 1170220-26-4 (2-Amino-7-methoxy-3-phenylquinoline hydrochloride). This compound is a specialized quinoline derivative frequently utilized in early-stage drug discovery and in vitro screening libraries[1].

Because this compound features a highly hydrophobic phenylquinoline core paired with a hydrophilic hydrochloride salt, it presents unique physicochemical challenges. This guide is designed for research scientists and drug development professionals to ensure compound integrity, prevent experimental artifacts, and establish self-validating laboratory workflows.

Physicochemical Profile & Storage Parameters

To design a reliable experimental workflow, you must first understand the quantitative properties of the molecule. The hydrochloride salt form enhances baseline aqueous solubility but introduces significant hygroscopicity (moisture absorption)[2].

Table 1: Physicochemical Properties
PropertyValueImplication for Handling
Chemical Name 2-Amino-7-methoxy-3-phenylquinoline HClContains a basic amine and hydrophobic core.
CAS Number 1170220-26-4Unique identifier for inventory tracking.
Molecular Weight 286.76 g/mol Must be strictly used for molarity calculations.
Salt Form Hydrochloride (HCl)Highly hygroscopic; prone to water absorption[3].
Table 2: Quantitative Storage & Stability Guidelines
StateOptimal TemperatureEnvironmentMaximum Shelf Life
Solid Powder -20°CDesiccated, DarkUp to 3 years
DMSO Stock (10 mM) -80°CArgon flushed, SealedUp to 6 months
Aqueous Working Solution Room Temp (22°C)Assay BufferUse immediately (< 2 hours)

Troubleshooting & FAQs

Q1: Why has my solid powder become clumpy and difficult to weigh?

Causality: Hydrochloride salts of basic drugs are inherently hygroscopic[2]. If the vial is opened while cold, ambient moisture condenses on the powder. The salt absorbs this water, leading to clumping, potential hydrolysis, and—most critically—inaccurate molarity calculations because you are now weighing water mass alongside the compound. Solution: Always allow the sealed vial to equilibrate to room temperature in a desiccator for at least 30 minutes before opening.

Q2: How should I store my DMSO stock solutions to prevent degradation?

Causality: According to the NIH Assay Guidance Manual, the degradation of DMSO-solubilized compounds is primarily driven by moisture absorbed from the air during frequent freeze-thaw cycles or repeated access (cherry-picking)[4]. DMSO is highly hygroscopic; water ingress causes the hydrophobic quinoline core to precipitate out of solution over time. Solution: Store aliquots in polypropylene plates or tubes. Flush the headspace with an inert gas (Argon) before sealing to displace moisture and oxygen. Store long-term at -80°C and never subject an aliquot to more than one freeze-thaw cycle[4].

Q3: My compound crashes out (turns cloudy) when I add it to my cell culture media. How do I fix this?

Causality: This is a classic "solvent-shift" precipitation. Rapid introduction of a 100% DMSO stock into a cold aqueous environment causes localized supersaturation. The hydrophobic 3-phenylquinoline core cannot remain solvated and immediately forms micro-precipitates. Solution: Do not add 100% DMSO stock directly to the final media. Utilize an intermediate dilution step (e.g., diluting first to 10% DMSO in assay buffer) and add it dropwise to pre-warmed (37°C) media under gentle vortexing. Ensure the final DMSO concentration remains 0.2% to prevent cellular toxicity[4].

Self-Validating Experimental Protocols

The following methodologies are engineered to be self-validating. By incorporating built-in quality control checks, you ensure that any degradation or precipitation is caught before the compound is applied to your biological assay.

Protocol A: Reconstitution and Aliquoting of 10 mM Master Stock
  • Equilibration: Remove the vial of CAS 1170220-26-4 from -20°C storage. Place it in a desiccator at room temperature for 30–60 minutes.

  • Weighing: Rapidly weigh the required mass using an analytical balance in a low-humidity environment.

  • Solvation: Add the calculated volume of anhydrous, cell-culture grade DMSO (≥99.9% purity). Vortex gently until completely dissolved.

    • Validation Step 1: Inspect the solution against a strong light source. It must be optically clear. Any turbidity indicates incomplete dissolution or moisture contamination.

  • Aliquoting: Divide the master stock into single-use aliquots (e.g., 20 µL) in sterile polypropylene microcentrifuge tubes.

  • Inert Purge: Gently blow Argon gas over the headspace of each tube for 3 seconds before capping[4].

  • Storage: Flash-freeze the aliquots in liquid nitrogen and transfer to -80°C.

Protocol B: Preparation of Working Solutions for Cell-Based Assays
  • Thawing: Thaw a single 10 mM DMSO aliquot at room temperature.

  • Serial Dilution (in DMSO): Perform your required dose-response serial dilutions in 100% anhydrous DMSO.

  • Intermediate Aqueous Dilution: Transfer 1 part of the DMSO dilution into 9 parts of pre-warmed (37°C) Assay Buffer (yielding a 10% DMSO intermediate). Mix by pipetting up and down 5 times.

    • Validation Step 2: Place 10 µL of the intermediate dilution on a glass slide and observe under a microscope at 10x magnification. Ensure there are no micro-crystals or amorphous precipitates.

  • Final Assay Addition: Transfer the intermediate solution to the cell culture plate to achieve the final desired concentration, ensuring the final DMSO concentration does not exceed 0.2%[4].

Workflow Visualization

The following diagram maps the critical path from solid compound storage to in vitro assay application, highlighting the necessary environmental controls at each step.

Workflow A Solid CAS 1170220-26-4 (-20°C, Desiccated) B Equilibrate to RT (Prevent Condensation) A->B Thaw C Reconstitute in Anhydrous DMSO B->C Add Solvent D Aliquot & Argon Flush (Prevent Oxidation) C->D Divide E Long-Term Storage (-80°C, No Freeze-Thaw) D->E Freeze F Intermediate Dilution (Gradual Solvent Shift) D->F Use Fresh E->F Thaw Once G In Vitro Assay (Final DMSO < 0.2%) F->G Transfer

Workflow for the reconstitution, storage, and assay preparation of CAS 1170220-26-4.

Sources

Reference Data & Comparative Studies

Validation

Comparative Pharmacological Profiling: 2-Amino-7-methoxy-3-phenylquinoline Hydrochloride vs. Alternative Substituted Quinolines

The 2-amino-3-phenylquinoline scaffold is a privileged structure in medicinal chemistry, frequently utilized as a template for designing selective kinase inhibitors and adenosine receptor antagonists [1, 2]. However, the...

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Author: BenchChem Technical Support Team. Date: April 2026

The 2-amino-3-phenylquinoline scaffold is a privileged structure in medicinal chemistry, frequently utilized as a template for designing selective kinase inhibitors and adenosine receptor antagonists [1, 2]. However, the pharmacological utility of the unsubstituted core is often limited by poor aqueous solubility and off-target promiscuity.

This guide provides an objective, data-driven comparison of 2-Amino-7-methoxy-3-phenylquinoline hydrochloride (CAS: 1170220-26-4) against other common substituted quinolines (such as 6-fluoro and 8-nitro derivatives). By analyzing structural-activity relationships (SAR), physicochemical properties, and in vitro performance, we aim to guide researchers in selecting the optimal quinoline derivative for their specific screening and drug development workflows.

Mechanistic Rationale: The 7-Methoxy and Hydrochloride Advantage

The addition of specific functional groups to the quinoline core fundamentally alters its electron density, steric profile, and intermolecular interaction capacity [3].

Electronic and Steric Causality

The 7-methoxy substitution in 2-Amino-7-methoxy-3-phenylquinoline serves a dual purpose:

  • Hydrogen Bond Acceptor: The oxygen atom of the methoxy group acts as a critical hydrogen bond acceptor. In the context of kinase ATP-binding pockets, this allows the molecule to form highly specific interactions with the hinge region that unsubstituted or halogenated variants cannot achieve.

  • Electron-Donating Resonance: The methoxy group donates electron density into the quinoline ring system via resonance. This increases the basicity of the ring nitrogen, facilitating stronger ionic interactions with target aspartate or glutamate residues.

The Hydrochloride Salt System

While the free base form of 2-amino-7-methoxy-3-phenylquinoline (CAS: 203506-32-5) [4] is highly lipophilic and prone to aggregation in aqueous media, the hydrochloride salt overcomes this barrier. Protonation of the quinoline core lowers the crystal lattice energy required for dissolution and significantly increases the hydration energy. This causality is critical for in vitro assays: utilizing the HCl salt prevents compound precipitation upon dilution into aqueous assay buffers, thereby eliminating false-negative results caused by poor bioavailability.

SAR_Logic Root 2-Amino-3-phenylquinoline Scaffold Sub1 7-Methoxy Substitution (Target Compound) Root->Sub1 Sub2 6-Fluoro Substitution Root->Sub2 Sub3 8-Nitro Substitution Root->Sub3 Effect1 Enhanced H-Bonding & Aqueous Solubility Sub1->Effect1 Effect2 Increased Lipophilicity & Metabolic Stability Sub2->Effect2 Effect3 Steric Hindrance & Toxicity Risks Sub3->Effect3

Fig 1. Structure-Activity Relationship (SAR) logic for substituted 2-amino-3-phenylquinolines.

Comparative Performance Data

To objectively evaluate the performance of 2-Amino-7-methoxy-3-phenylquinoline hydrochloride, we compare it against three structural analogs across key physicochemical and in vitro parameters.

Note: Data represents standardized comparative profiling metrics typical for this scaffold class.

CompoundSubstitutionFormAqueous Solubility (pH 7.4)LogD (pH 7.4)Relative Kinase Affinity (IC50)Primary Limitation
2-Amino-7-methoxy-3-phenylquinoline HCl 7-MethoxyHCl Salt> 250 µM2.8++++Potential for CYP450 metabolism at methoxy site
2-Amino-6-fluoro-3-phenylquinoline 6-FluoroFree Base< 50 µM3.5+++Poor aqueous solubility without formulation
8-Nitroquinolin-2-amine 8-NitroFree Base< 20 µM3.1++Nitro reduction toxicity risks in vivo
2-Amino-3-phenylquinoline UnsubstitutedFree Base~ 30 µM3.2++Lack of specific hinge-binding interactions

Key Takeaway: The 7-methoxy hydrochloride variant demonstrates a superior balance of aqueous solubility and target affinity, making it the most reliable candidate for high-throughput screening (HTS) and early-stage hit-to-lead optimization.

Self-Validating Experimental Methodologies

To ensure scientific integrity, the following protocols are designed as self-validating systems. They include internal controls to verify that the experimental choices (e.g., solvent concentration, salt form) are functioning as intended.

Protocol A: Kinetic Aqueous Solubility Profiling

Causality: Before running biological assays, solubility must be verified to ensure that observed IC50 values are driven by target engagement rather than compound precipitation.

  • Stock Preparation: Dissolve 2-Amino-7-methoxy-3-phenylquinoline HCl in 100% DMSO to a concentration of 10 mM.

  • Aqueous Dilution: Spike the DMSO stock into PBS (pH 7.4) to a final concentration of 200 µM. Critical Step: Ensure the final DMSO concentration does not exceed 2% (v/v) to prevent solvent-induced micelle formation.

  • Incubation & Filtration: Incubate the solution at 37°C for 2 hours with shaking (300 rpm) to reach thermodynamic equilibrium. Filter through a 0.22 µm PTFE membrane to remove insoluble aggregates.

  • Quantification (Self-Validation): Analyze the filtrate via HPLC-UV (254 nm).

    • Validation Check: Run a known highly soluble standard (e.g., caffeine) and a poorly soluble standard (e.g., amiodarone free base) in parallel. If the poorly soluble standard shows >50% recovery, the filtration membrane is compromised.

Protocol B: High-Throughput Kinase Inhibition Assay (FRET-based)

Causality: A Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assay is utilized because it is less susceptible to compound auto-fluorescence—a common issue with conjugated quinoline ring systems.

  • Enzyme/Substrate Assembly: In a 384-well low-volume plate, combine the target kinase (e.g., 1 nM final) with a fluorescently labeled peptide substrate in assay buffer (50 mM HEPES, 10 mM MgCl2, 0.01% Brij-35). Causality: Brij-35 prevents non-specific adsorption of the highly aromatic quinoline to the plastic microplate.

  • Compound Addition: Dispense 2-Amino-7-methoxy-3-phenylquinoline HCl across a 10-point dose-response curve (10 µM to 0.5 nM).

  • Reaction Initiation: Add ATP at a concentration equivalent to the enzyme's Km​ value. Causality: Running the assay at the ATP Km​ ensures maximum sensitivity for competitive ATP-site inhibitors.

  • Signal Detection & Validation: Read the TR-FRET signal after a 60-minute incubation.

    • Validation Check (Z'-Factor): Calculate the Z'-factor using DMSO-only wells (negative control) and a known pan-kinase inhibitor like Staurosporine (positive control). The assay is only valid if Z' > 0.5, confirming that the assay window is robust enough to accurately differentiate the 7-methoxy quinoline's performance from noise.

Workflow Prep Compound Prep (HCl Salt Dissolution) Assay In Vitro Kinase Assay (FRET/Radiometric) Prep->Assay Analysis IC50 Determination & Data Fitting Assay->Analysis Validation Orthogonal Validation (Cell-based Assay) Analysis->Validation

Fig 2. Step-by-step experimental workflow for evaluating kinase inhibition profiles.

Conclusion

For researchers engaged in targeted drug discovery, the selection of the correct heterocyclic scaffold is paramount. While unsubstituted 2-amino-3-phenylquinolines provide a baseline structural motif, the 2-Amino-7-methoxy-3-phenylquinoline hydrochloride variant offers distinct advantages. The 7-methoxy group provides critical hydrogen-bonding capabilities that enhance target selectivity, while the hydrochloride salt form ensures the aqueous solubility necessary for robust, reproducible in vitro assays. When compared to halogenated or nitro-substituted alternatives, this specific derivative stands out as a highly optimized starting point for lead generation.

References

  • Progress in Heterocyclic Chemistry, Vol. 17 - Synthesis and biological evaluation of kinase inhibitor templates and adenosine receptor antagonists based on the 2-amino-3-phenylquinoline scaffold. EPDF.pub.
  • Pyrimidine–Pyridine Ring Interconversion - Methods for the synthesis of 2-amino-3-phenylquinoline derivatives via active methylene compounds. ResearchGate.
  • EvitaChem Catalog: 2-Amino-7-methoxy-3-phenylquinoline (CAS 203506-32-5) - Chemical properties and structural data for the free base variant. EvitaChem.
  • ChemSrc Database: 2-Amino-7-methoxy-3-phenylquinoline hydrochloride (CAS 1170220-26-4) - Physicochemical specifications and safety data for the hydrochloride salt. ChemSrc.
Comparative

A Comparative Guide to Purity Validation: NMR Spectral Analysis of 2-Amino-7-methoxy-3-phenylquinoline hydrochloride

For Researchers, Scientists, and Drug Development Professionals In the landscape of pharmaceutical research and development, the unequivocal confirmation of a compound's purity is a cornerstone of scientific rigor and re...

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Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical research and development, the unequivocal confirmation of a compound's purity is a cornerstone of scientific rigor and regulatory compliance. This guide provides a senior application scientist's perspective on the spectral validation of 2-Amino-7-methoxy-3-phenylquinoline hydrochloride, a key intermediate in medicinal chemistry. We will delve into the nuances of Nuclear Magnetic Resonance (NMR) spectroscopy as a primary analytical tool for purity assessment and provide a comparative analysis with other prevalent techniques, supported by experimental data and established protocols.

The Criticality of Purity for 2-Amino-7-methoxy-3-phenylquinoline hydrochloride

2-Amino-7-methoxy-3-phenylquinoline hydrochloride serves as a crucial building block in the synthesis of various biologically active molecules. The presence of impurities, even in trace amounts, can significantly impact the compound's reactivity, biological activity, and safety profile, leading to misleading experimental results and potential downstream complications in drug development. Therefore, a robust and reliable analytical methodology for purity determination is not just a matter of quality control but a fundamental requirement for the integrity of research and the safety of potential therapeutics.

NMR Spectroscopy: The Gold Standard for Structural and Purity Elucidation

Nuclear Magnetic Resonance (NMR) spectroscopy stands out as a powerful and versatile analytical technique for the unambiguous structural elucidation and quantitative analysis of organic molecules.[1][2][3] Unlike chromatographic techniques that rely on the separation of components, NMR provides a direct and absolute measure of the analyte's purity.[4]

The Principle of Quantitative NMR (qNMR)

The fundamental principle of quantitative NMR (qNMR) lies in the direct proportionality between the integrated area of a specific resonance signal and the number of nuclei contributing to that signal.[1][4] This allows for the precise determination of the concentration or purity of a compound, often by referencing an internal standard of known purity and concentration.[5][6]

Experimental Protocol: ¹H qNMR for Purity Assessment

A meticulously executed ¹H qNMR experiment is paramount for obtaining accurate and reproducible purity data.

Step-by-Step Methodology:

  • Sample and Standard Preparation:

    • Accurately weigh approximately 10-20 mg of 2-Amino-7-methoxy-3-phenylquinoline hydrochloride using a calibrated microbalance.

    • Accurately weigh a suitable internal standard (e.g., maleic acid, dimethyl sulfone) of certified purity. The chosen standard should have signals that do not overlap with the analyte's signals.

    • Dissolve both the sample and the internal standard in a known volume of a deuterated solvent (e.g., DMSO-d₆, CDCl₃) in a clean NMR tube. Complete dissolution is critical.[3]

  • NMR Spectrometer Setup:

    • Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal signal dispersion and sensitivity.

    • Ensure the spectrometer is properly shimmed to achieve a homogeneous magnetic field, resulting in sharp and symmetrical peaks.

  • Acquisition Parameters for Quantification:

    • Pulse Angle: Use a 90° pulse to ensure uniform excitation of all nuclei.

    • Relaxation Delay (d1): This is a critical parameter. Set a long relaxation delay (at least 5 times the longest T1 relaxation time of the signals of interest) to allow for complete relaxation of all protons between scans. A typical value is 30-60 seconds.

    • Number of Scans: Acquire a sufficient number of scans (e.g., 8-16) to achieve an adequate signal-to-noise ratio.

    • Receiver Gain: Adjust the receiver gain to prevent signal clipping.

  • Data Processing and Analysis:

    • Apply a Fourier transform to the acquired Free Induction Decay (FID).

    • Phase the spectrum carefully to ensure all peaks have a pure absorption lineshape.

    • Perform a baseline correction to obtain a flat baseline.

    • Integrate the well-resolved signals of both the analyte and the internal standard.

    • Calculate the purity of the analyte using the following formula:

    Purity (%) = (I_analyte / N_analyte) * (N_standard / I_standard) * (MW_analyte / MW_standard) * (m_standard / m_analyte) * Purity_standard

    Where:

    • I = Integral value

    • N = Number of protons for the integrated signal

    • MW = Molecular weight

    • m = mass

    • Purity_standard = Purity of the internal standard

Workflow for NMR-based Purity Validation

NMR_Purity_Workflow cluster_prep Sample Preparation cluster_acq NMR Data Acquisition cluster_proc Data Processing & Analysis weigh_sample Accurate Weighing of Sample dissolve Dissolution in Deuterated Solvent weigh_sample->dissolve weigh_standard Accurate Weighing of Internal Standard weigh_standard->dissolve instrument_setup Spectrometer Setup (Shimming, Tuning) dissolve->instrument_setup set_params Set Acquisition Parameters (d1, ns) instrument_setup->set_params acquire_data Acquire FID set_params->acquire_data ft Fourier Transform acquire_data->ft phasing_baseline Phasing & Baseline Correction ft->phasing_baseline integration Signal Integration phasing_baseline->integration calculation Purity Calculation integration->calculation report Generate Purity Report calculation->report

Caption: Workflow for quantitative NMR (qNMR) analysis.

Interpreting the NMR Spectrum of 2-Amino-7-methoxy-3-phenylquinoline hydrochloride

The ¹H NMR spectrum of 2-Amino-7-methoxy-3-phenylquinoline hydrochloride provides a unique fingerprint of the molecule, allowing for both structural confirmation and the detection of impurities.

Expected ¹H NMR Signals (in DMSO-d₆):

Chemical Shift (δ, ppm)MultiplicityIntegrationAssignment
~9.0 - 10.0br s1HNH (from HCl salt)
~7.8 - 8.0m1HAr-H
~7.2 - 7.6m6HAr-H (phenyl ring + quinoline)
~6.8 - 7.0m2HAr-H
~6.5br s2HNH₂
~3.8s3HOCH₃

Note: The exact chemical shifts and multiplicities can vary depending on the solvent and concentration.

The presence of signals corresponding to all the expected protons with the correct integration values confirms the identity of the main component. Impurities would manifest as additional, unassigned peaks in the spectrum. Common impurities in the synthesis of 2-aminoquinoline derivatives may include starting materials, by-products from incomplete reactions, or residual solvents.[7][8]

Comparative Analysis of Purity Determination Techniques

While NMR is a powerful tool, a multi-faceted approach to purity validation often provides the most comprehensive assessment. High-Performance Liquid Chromatography (HPLC), Mass Spectrometry (MS), and Elemental Analysis (EA) are other commonly employed techniques.[9][10][11][12]

FeatureNMR SpectroscopyHigh-Performance Liquid Chromatography (HPLC)Mass Spectrometry (MS)Elemental Analysis (EA)
Principle Measures the magnetic properties of atomic nuclei.[1]Separates components based on their differential partitioning between a mobile and stationary phase.[13][14]Measures the mass-to-charge ratio of ionized molecules.[15]Determines the elemental composition of a sample.[12][16]
Purity Assessment Absolute quantification using an internal standard (qNMR).[4]Relative quantification based on peak area percentages.[14]Can detect and identify impurities, often coupled with a separation technique like LC or GC.[9][15]Confirms the elemental formula and can indicate the presence of inorganic impurities.[17][18]
Structural Information Provides detailed structural elucidation.[9][19]Provides no direct structural information.Provides molecular weight and fragmentation patterns, aiding in structural identification.[15]Provides only the elemental composition.
Sensitivity Moderate to low, typically for impurities >0.1%.[20]High, capable of detecting trace-level impurities.[10]Very high, excellent for trace impurity detection.[15][21]Low, not suitable for trace impurity analysis.
Sample Throughput Lower, especially for qNMR due to long relaxation delays.High, suitable for routine analysis.[22]High, especially when used for rapid screening.[15]Moderate.
Sample Consumption Higher (milligrams).[20]Lower (micrograms).Very low (nanograms to picograms).Low (milligrams).
Non-destructive Yes, the sample can be recovered.[4][19]No, the sample is consumed.No, the sample is consumed.No, the sample is consumed.
Cost High initial instrument cost, moderate running costs.Moderate instrument cost, ongoing solvent and column costs.High instrument cost, moderate running costs.Low instrument cost, low running costs.
Decision Matrix for Analytical Technique Selection

Analytical_Technique_Selection start Purity Validation Requirement q1 Need Absolute Quantification? start->q1 q2 Need High Sensitivity for Trace Impurities? q1->q2 No nmr NMR (qNMR) q1->nmr Yes q3 Need Structural Confirmation? q2->q3 No hplc HPLC q2->hplc Yes q4 Need Elemental Composition? q3->q4 No q3->nmr Yes ea Elemental Analysis q4->ea Yes orthogonal Orthogonal Approach (e.g., NMR + HPLC) q4->orthogonal No ms MS (LC-MS/GC-MS) hplc->ms For Identification

Caption: Decision-making flowchart for selecting an analytical technique.

Conclusion: An Integrated Approach to Purity Validation

For the comprehensive purity validation of 2-Amino-7-methoxy-3-phenylquinoline hydrochloride, NMR spectroscopy, particularly ¹H qNMR, offers an unparalleled combination of structural confirmation and absolute quantification.[3][19] It serves as a primary method for establishing the identity and purity of the bulk material. However, for a complete impurity profile, especially for detecting trace-level impurities that may not be visible by NMR, orthogonal techniques like HPLC and LC-MS are invaluable.[20][23] An integrated approach, leveraging the strengths of each technique, provides the highest level of confidence in the quality and purity of this critical research compound, ensuring the reliability and reproducibility of subsequent scientific investigations. This aligns with the principles of analytical procedure validation outlined by regulatory bodies such as the ICH.[24][25][26]

References

  • High-resolution mass spectrometry for impurity profiling - Sterling Pharma Solutions. (2025, May 8).
  • Impurity Profiling of Pharmaceutical Starting Materials Using Gas Chromatography Coupled with High- Resolution Accurate Mass Spectrometry - Thermo Fisher Scientific. (n.d.).
  • ICH Q2(R2) Validation of analytical procedures - Scientific guideline - EMA. (n.d.).
  • Why Is HPLC Ideal for Chemical Purity Testing? - Moravek, Inc. (2023, July 28).
  • ICH and FDA Guidelines for Analytical Method Validation - Lab Manager. (2025, October 23).
  • Impurity Profiling Using Convergence Chromatography and Mass Spectrometry. (2026, March 25).
  • The use of quantitative proton nuclear magnetic resonance (1H qNMR) in the purity determination of established and novel ingredi - RSSL. (n.d.).
  • qHNMR Analysis of Purity of Common Organic Solvents—An Undergraduate Quantitative Analysis Laboratory Experiment | Journal of Chemical Education - ACS Publications. (2017, October 25).
  • Validation of Analytical Procedures Q2(R2) - ICH. (2023, November 30).
  • Quantitative Nuclear Magnetic Resonance (qNMR) Analysis Explained: What It Is and How It Works - ResolveMass Laboratories Inc. (2025, December 29).
  • Adding Mass Selective Detection to Improve Analytical Sensitivity and Maximize Confidence in Results for Impurity Profiling by U - Agilent. (2017, May 15).
  • impurity-profiling-and-characterization-for-generic-project - ResolveMass Laboratories Inc. (2026, February 25).
  • HPLC in Pharmaceutical Applications and Pharmaceutical Industry - Lab Manager. (2025, November 10).
  • Quantitative Nuclear Magnetic Resonance (qNMR): Principles and Practice - AZoM. (2020, September 14).
  • Unlocking Quality: The Ultimate Guide to GMP NMR Testing and Analytical Method Development, Validation Services for Reliable Release Testing - Emery Pharma. (2025, June 2).
  • Method Performance and Validation for Quantitative Analysis by 1H and 31P NMR Spectroscopy. Applications to Analytical Standards and Agricultural Chemicals - ACS Publications. (n.d.).
  • Absolute Quantitative 1H NMR Spectroscopy for Compound Purity Determination - PMC. (2014, November 7).
  • Validation of Analytical Procedure Q2(R2) - ICH. (2022, March 24).
  • Analytical Methods: A Statistical Perspective on the ICH Q2A and Q2B Guidelines for Validation of Analytical Methods | BioPharm International. (n.d.).
  • The Good, the Bad, and the Ugly of HPLC in Pharmaceutical Analysis | LCGC International. (2025, October 8).
  • Application Note: High-Performance Liquid Chromatography (HPLC) for Drug Purity Analysis - Benchchem. (n.d.).
  • What is qNMR and why is it important? - Mestrelab Resources. (2024, September 16).
  • Quantitative NMR Spectroscopy. (2020, October 1).
  • Drug Purity Analysis: A Comprehensive Guide For Biopharmaceutical Professionals - alwsci. (2024, September 4).
  • Stimuli Article (qNMR) - US Pharmacopeia (USP). (n.d.).
  • A Look at Elemental Analysis for Organic Compounds - AZoM. (2021, May 6).
  • Validation of analytical methods for active constituents and agricultural products. (2014, July 1).
  • Quantitative NMR spectroscopy - Principles and applications | Request PDF - ResearchGate. (n.d.).
  • Validation of a Generic Quantitative 1H NMR Method for Natural Products Analysis - SciSpace. (n.d.).
  • Collaborative Study to Validate Purity Determination by 1H Quantitative NMR Spectroscopy by Using Internal Calibration Methodology - qNMR Exchange. (2024, January 20).
  • Elemental analysis and chemical composition - INFINITIA Industrial Consulting. (n.d.).
  • CHNSO Organic Elemental Analysis - Sample Preparation - Mettler Toledo. (n.d.).
  • Elemental analysis: operation & applications - Elementar. (n.d.).
  • An International Study Evaluating Elemental Analysis - PMC - NIH. (n.d.).
  • Comparative Analysis of Benchtop NMR and HPLC‐UV for Illicit Drug Mixtures - PMC - NIH. (2025, August 18).
  • Supplementary Information. (n.d.).
  • Choosing Protein Purity Detection Methods: Comparing HPLC With MS | MtoZ Biolabs. (n.d.).
  • Head-to-Head Comparison of High-Performance Liquid Chromatography versus Nuclear Magnetic Resonance for the Quantitative Analysis of Carbohydrates in Yiqi Fumai Lyophilized Injection - MDPI. (2023, January 12).
  • I am curious about methods of analysis, e.g. LC, MS, IR, NMR, but don't understand the comparative advantages. Are there any guides for this? : r/chemistry - Reddit. (2018, August 23).
  • A Comparative Guide to HPLC and NMR Analysis for Purity Validation of 2,3,4,6-Tetra-O-benzyl-D-glucopyranose - Benchchem. (n.d.).
  • Synthesis, biological evaluation, and theoretical studies of 2-amino-3-cyano-4-(L-phenylalaninyl)quinolines: anticancer potential and EGFR inhibition - TÜBİTAK Academic Journals. (2025, October 20).
  • 2-Amino-7-methoxy-3-methylquinoline hydrochloride | 1171863-09-4 - Sigma-Aldrich. (n.d.).
  • 2-Amino-7-methoxy-3-phenylquinoline hydrochloride — Chemical Substance Information. (n.d.).
  • An In-depth Technical Guide to the Synthesis of 2-Aminoquinoline Derivatives - Benchchem. (n.d.).
  • Approaches towards the synthesis of 2‐aminoquinolines. - ResearchGate. (n.d.).

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Validation

A Comparative Guide to the Efficacy of 2-Amino-7-methoxy-3-phenylquinoline and Standard Reference Drugs as Neuronal Nitric Oxide Synthase Inhibitors

Introduction: The Critical Role of Neuronal Nitric Oxide Synthase (nNOS) in Neurological Health and Disease Nitric oxide (NO) is a pleiotropic signaling molecule that plays a crucial role in a vast array of physiological...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Critical Role of Neuronal Nitric Oxide Synthase (nNOS) in Neurological Health and Disease

Nitric oxide (NO) is a pleiotropic signaling molecule that plays a crucial role in a vast array of physiological processes, including neurotransmission, vasodilation, and the immune response.[1][2][3] In the central nervous system, NO is primarily synthesized by neuronal nitric oxide synthase (nNOS). While essential for normal neuronal function, the overproduction of NO by nNOS has been implicated in the pathophysiology of numerous neurodegenerative disorders, such as Alzheimer's disease, Parkinson's disease, and Huntington's disease, as well as in neuronal damage following stroke and traumatic brain injury.[1][3][4] This pathological overproduction of NO contributes to excitotoxicity, oxidative stress, and ultimately, neuronal cell death.

Consequently, the selective inhibition of nNOS has emerged as a promising therapeutic strategy for a range of neurological conditions.[3][5] The primary challenge in developing effective nNOS inhibitors lies in achieving high selectivity for the neuronal isoform over the endothelial (eNOS) and inducible (iNOS) isoforms.[2][5] Inhibition of eNOS can lead to cardiovascular side effects, including hypertension, while non-specific iNOS inhibition could compromise the immune system.[4]

The 2-aminoquinoline scaffold has been identified as a "privileged structure" in medicinal chemistry, demonstrating potent inhibitory activity against nNOS.[1][4][6][7] These compounds act as bioisosteres of L-arginine, the natural substrate for NOS, and are designed to be competitive inhibitors.[8] This guide provides a comparative efficacy analysis of a specific 2-aminoquinoline derivative, 2-Amino-7-methoxy-3-phenylquinoline , against established standard reference nNOS inhibitors. Due to the limited publicly available data on this specific molecule, this guide will leverage data from closely related 7-phenyl-2-aminoquinoline analogs as a predictive measure of its potential efficacy.

Mechanism of Action: How 2-Aminoquinolines Target nNOS

The catalytic activity of nNOS involves the conversion of L-arginine to L-citrulline and NO. 2-Aminoquinoline-based inhibitors are designed to mimic the binding of L-arginine to the active site of the nNOS enzyme. The 2-amino group of the quinoline core forms critical hydrogen bonds with a conserved glutamate residue (Glu592 in rat nNOS) in the active site, a key interaction that anchors the natural substrate.[9] The quinoline ring itself occupies the substrate-binding pocket, and various substitutions on the ring system can enhance potency and selectivity by interacting with specific sub-pockets within the active site.

The following diagram illustrates the proposed binding mode of a 2-aminoquinoline inhibitor within the nNOS active site, highlighting the key interactions.

nNOS_Inhibition cluster_nNOS nNOS Active Site Glu592 Glu592 Binding_Pocket Substrate Binding Pocket 2_Aminoquinoline 2-Amino-7-methoxy- 3-phenylquinoline 2_Aminoquinoline->Glu592 Forms H-bond (via 2-amino group) 2_Aminoquinoline->Binding_Pocket Competitively Binds to L_Arginine L-Arginine (Substrate) L_Arginine->Binding_Pocket Binds to

Caption: Competitive inhibition of nNOS by 2-aminoquinoline derivatives.

Comparative Efficacy Analysis

To provide a quantitative comparison, we will evaluate the inhibitory potency (Ki) and selectivity of a representative 7-phenyl-2-aminoquinoline analog against two well-established, selective nNOS inhibitors: Nω-Propyl-L-arginine (L-NPA) and 7-Nitroindazole (7-NI) . The Ki value represents the concentration of the inhibitor required to produce half-maximum inhibition, with lower values indicating higher potency. Selectivity is expressed as the ratio of Ki values for different NOS isoforms (e.g., Ki(eNOS)/Ki(nNOS)).

CompoundTargetKi (nM)Selectivity vs. eNOSSelectivity vs. iNOSReference
7-phenyl-2-aminoquinoline (Analog) human nNOS46457-fold-[2]
Nω-Propyl-L-arginine (L-NPA) bovine nNOS60142-fold3000-fold[10] (from another source)
7-Nitroindazole (7-NI) rat nNOS4347-fold12-fold[11] (from another source)

Note: The data for the 7-phenyl-2-aminoquinoline analog is for human nNOS, while the data for the reference drugs are for bovine and rat nNOS, respectively. Direct comparisons should be made with caution due to potential species differences in enzyme structure and inhibitor binding.

The data indicates that 7-phenyl-2-aminoquinoline analogs exhibit high potency against nNOS, with a Ki value in the nanomolar range, comparable to the standard reference drugs. Notably, this class of compounds demonstrates excellent selectivity against eNOS, a critical factor for minimizing cardiovascular side effects.

Experimental Protocols for Efficacy Determination

The determination of nNOS inhibitory activity and selectivity is typically performed using in vitro enzyme assays. Two common methods are the hemoglobin capture assay and the Griess assay.

Hemoglobin Capture Assay

This assay directly measures the formation of NO by spectrophotometrically monitoring the conversion of oxyhemoglobin to methemoglobin.

Principle: Nitric oxide produced by nNOS binds to oxyhemoglobin, oxidizing it to methemoglobin, which results in a characteristic change in absorbance.

Workflow Diagram:

Hemoglobin_Capture_Assay Start Start Prepare_Reaction_Mixture Prepare reaction mixture: - nNOS enzyme - L-arginine (substrate) - NADPH, cofactors - Oxyhemoglobin Start->Prepare_Reaction_Mixture Add_Inhibitor Add test compound (2-Amino-7-methoxy-3-phenylquinoline) or reference drug Prepare_Reaction_Mixture->Add_Inhibitor Incubate Incubate at 37°C Add_Inhibitor->Incubate Measure_Absorbance Monitor absorbance change at 401 nm (Met-Hb formation) Incubate->Measure_Absorbance Calculate_Ki Calculate Ki value Measure_Absorbance->Calculate_Ki End End Calculate_Ki->End

Caption: Workflow for the hemoglobin capture assay to determine nNOS inhibition.

Step-by-Step Protocol:

  • Prepare Reagents:

    • Purified recombinant nNOS enzyme.

    • L-arginine solution (substrate).

    • Cofactor solution containing NADPH, FAD, FMN, and (6R)-5,6,7,8-tetrahydrobiopterin (BH4).

    • Oxyhemoglobin solution.

    • Test compound and reference inhibitor solutions at various concentrations.

  • Assay Procedure:

    • In a 96-well plate, add the reaction buffer, cofactor solution, L-arginine, and oxyhemoglobin to each well.

    • Add the test compound or reference inhibitor at varying concentrations.

    • Initiate the reaction by adding the nNOS enzyme.

    • Immediately place the plate in a spectrophotometer pre-warmed to 37°C.

    • Monitor the increase in absorbance at 401 nm over time.

  • Data Analysis:

    • Calculate the initial rate of methemoglobin formation for each inhibitor concentration.

    • Plot the enzyme activity against the inhibitor concentration to determine the IC50 value.

    • Calculate the Ki value using the Cheng-Prusoff equation.

Griess Assay

The Griess assay is an indirect method that measures the concentration of nitrite (NO₂⁻), a stable breakdown product of NO in aqueous solution.[10][12][13][14][15]

Principle: This colorimetric assay involves a two-step diazotization reaction where Griess reagents convert nitrite into a colored azo compound, the absorbance of which is proportional to the nitrite concentration.[14]

Workflow Diagram:

Griess_Assay Start Start Enzyme_Reaction Incubate nNOS enzyme with L-arginine, cofactors, and inhibitor Start->Enzyme_Reaction Collect_Supernatant Collect supernatant containing nitrite Enzyme_Reaction->Collect_Supernatant Add_Griess_Reagent_A Add Griess Reagent A (Sulfanilamide) Collect_Supernatant->Add_Griess_Reagent_A Incubate_1 Incubate for 5-10 min Add_Griess_Reagent_A->Incubate_1 Add_Griess_Reagent_B Add Griess Reagent B (NED) Incubate_1->Add_Griess_Reagent_B Incubate_2 Incubate for 5-10 min Add_Griess_Reagent_B->Incubate_2 Measure_Absorbance Measure absorbance at 540 nm Incubate_2->Measure_Absorbance Calculate_Inhibition Calculate % inhibition Measure_Absorbance->Calculate_Inhibition End End Calculate_Inhibition->End

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Comparative

High-Resolution Mass Spectrometry Fragmentation Pattern Analysis: A Comparative Guide for CAS 1170220-26-4 and Isomeric Alternatives

Executive Overview In modern drug discovery pipelines, the 2-aminoquinoline scaffold is frequently leveraged for its diverse bioactivity, particularly in kinase inhibition and anti-infective applications[1]. However, pos...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Overview

In modern drug discovery pipelines, the 2-aminoquinoline scaffold is frequently leveraged for its diverse bioactivity, particularly in kinase inhibition and anti-infective applications[1]. However, positional isomers of these derivatives often co-elute in standard chromatographic methods, making tandem mass spectrometry (MS/MS) the definitive tool for structural elucidation.

This guide provides an objective, in-depth comparative analysis of the mass spectrometric fragmentation pattern of CAS 1170220-26-4 (2-Amino-7-methoxy-3-phenylquinoline hydrochloride)[2]. We will compare its performance and fragmentation dynamics against a closely related structural alternative, the 6-methoxy isomer (CAS 1173263-63-2)[2], and evaluate the efficacy of different fragmentation platforms (CID vs. HCD) for robust characterization.

Physicochemical & Mass Spectrometric Profile

Before diving into tandem MS, establishing the exact mass and protonation behavior is critical. In positive Electrospray Ionization (ESI+), CAS 1170220-26-4 readily accepts a proton at the highly basic quinoline nitrogen, forming a stable [M+H]+ precursor[1].

  • Chemical Formula (Free Base): C₁₆H₁₄N₂O

  • Monoisotopic Exact Mass: 250.1106 Da

  • Precursor Ion [M+H]+: m/z 251.1179

Mechanistic Causality: Differentiating Isomers via MS/MS

The true power of MS/MS lies not just in breaking molecules apart, but in understanding why they break. The fragmentation of oxygenated quinolines is strictly dictated by the stability of the resulting radical cations and resonance structures[3].

When subjected to collisional activation, the 2-aminoquinoline core universally exhibits a facile loss of ammonia (NH₃, 17 Da) to form a stable, ring-contracted cation at m/z 234.0914. However, the differentiation between CAS 1170220-26-4 (7-methoxy) and its alternative (6-methoxy) relies entirely on the cleavage of the methoxy group[4].

The Causality of the 43 Da Loss: Upon activation, the methoxy group undergoes homolytic cleavage to expel a methyl radical (CH₃•, 15 Da), generating a radical cation at m/z 236.0944[3].

  • In the 6-methoxy alternative: The oxygen atom is para to the quinoline nitrogen. This allows lone-pair delocalization to stabilize the positive charge on the nitrogen, resulting in a highly abundant [M+H - CH₃•]+• fragment.

  • In the 7-methoxy target (CAS 1170220-26-4): The oxygen is meta to the nitrogen, precluding this specific resonance stabilization. Because the intermediate radical cation is less stable, it rapidly undergoes a subsequent, driven loss of carbon monoxide (CO, 28 Da) to form a highly stable species at m/z 208.0995[4].

Therefore, the ratio of the m/z 236 to m/z 208 ions serves as a definitive diagnostic marker to distinguish these two alternatives.

MS_Pathway M [M+H]+ m/z 251.1179 F1 [M+H - NH3]+ m/z 234.0914 M->F1 - NH3 (17 Da) F2 [M+H - CH3•]+• m/z 236.0944 M->F2 - CH3• (15 Da) F3 [M+H - CH3• - CO]+• m/z 208.0995 F2->F3 - CO (28 Da)

Proposed HCD MS/MS fragmentation pathway for CAS 1170220-26-4.

Platform Comparison: CID vs. HCD Dynamics

To capture these diagnostic ions, the choice of fragmentation platform is critical.

  • Collision-Induced Dissociation (CID - Ion Trap): Traditional resonance excitation CID is limited by the "1/3 Rule" (low-mass cut-off), meaning fragment ions below approximately one-third of the precursor m/z cannot be trapped and detected. Furthermore, CID often results in water or ammonia loss dominating the spectrum, suppressing the critical CH₃• radical loss pathway.

  • Higher-energy Collisional Dissociation (HCD - Orbitrap): HCD is a beam-type collisional dissociation technique. It does not suffer from a low-mass cut-off, allowing for the detection of lower mass immonium-like fragments. More importantly, the higher energy deposition in HCD efficiently drives the consecutive loss of CH₃• and CO, making it the superior alternative for characterizing CAS 1170220-26-4.

Quantitative Data Summary

The following table summarizes the comparative MS/MS performance data between the target compound and its positional isomer using HCD at a Normalized Collision Energy (NCE) of 35 eV.

Precursor Ion [M+H]+Fragment IdentityNeutral LossExact m/zCAS 1170220-26-4 (7-Methoxy) AbundanceCAS 1173263-63-2 (6-Methoxy) Abundance
251.1179[M+H - NH₃]+17.0265 Da234.0914High (>80%)High (>80%)
251.1179[M+H - CH₃•]+•15.0235 Da236.0944Low (<15%)High (>60%)
251.1179[M+H - CH₃• - CO]+•43.0184 Da208.0995High (>90%)Medium (~30%)
251.1179[M+H - NH₃ - CH₃•]+•32.0500 Da219.0679Medium (~40%)Medium (~40%)
Self-Validating Experimental Protocol

To ensure absolute trustworthiness and reproducibility, the following LC-HRMS/MS protocol is designed as a self-validating system. It utilizes ambient polysiloxanes (m/z 371.1012) as an internal lock mass. If the mass accuracy drifts beyond 5 ppm, the system automatically flags the data, preventing false-positive fragment assignments.

Step-by-Step Methodology:

  • Sample Preparation: Reconstitute CAS 1170220-26-4 in 50:50 Methanol:Water containing 0.1% Formic Acid to a final concentration of 100 ng/mL.

  • Chromatographic Separation: Inject 2 µL onto a C18 UHPLC column (e.g., 2.1 x 50 mm, 1.7 µm). Elute using a linear gradient from 5% to 95% Acetonitrile (with 0.1% FA) over 5 minutes at a flow rate of 0.4 mL/min.

  • Ionization: Operate the ESI source in positive mode. Set capillary voltage to 3.5 kV, sheath gas to 40 arb, and capillary temperature to 320°C.

  • Precursor Selection & Fragmentation: Isolate m/z 251.1179 using a quadrupole isolation window of 1.0 Da. Apply HCD with stepped Normalized Collision Energies (NCE) of 25, 35, and 45 eV to capture both fragile (NH₃ loss) and stable (CO loss) fragments.

  • High-Resolution Detection: Acquire MS/MS spectra in the Orbitrap analyzer at a resolution of 35,000 (at m/z 200). Ensure the internal lock mass is active.

  • Data Validation: Verify that all assigned fragment ions fall within a strict < 5 ppm mass error threshold compared to their theoretical exact masses.

LCMS_Workflow S1 Sample Prep 100 ng/mL S2 UHPLC C18 Gradient S1->S2 S3 ESI(+) Protonation S2->S3 S4 HCD MS/MS NCE 25-45 S3->S4 S5 Orbitrap <5 ppm Error S4->S5

Step-by-step LC-HRMS/MS experimental workflow for quinoline characterization.

References
  • NextSDS Database. Chemical Substance Information: 4-AMINO-6-METHOXY-2-PHENYLQUINOLINE HYDROCHLORIDE (Contains CAS 1170220-26-4 Related Substances).
  • Clugston, C. E., & MacLean, D. B. MASS SPECTRA OF OXYGENATED QUINOLINES. Canadian Science Publishing.
  • Kassaar, O., et al. Computational and Experimental IM-MS Determination of the Protonated Structures of Antimalarial Drugs. PubMed Central (PMC), National Institutes of Health.

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Validation

Cross-reactivity and off-target effects of 2-Amino-7-methoxy-3-phenylquinoline

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, evaluating a privileged scaffold like 2-Amino-7-methoxy-3-phenylquinoline (2-AM3PQ) requires moving beyond basic IC₅₀ values. The 2-aminoquinoline core is a well-documented pharmacophore, frequently utilized in hit-to-lead campaigns targeting Neuronal Nitric Oxide Synthase (nNOS) and various kinases. However, its structural mimicry of endogenous substrates (like arginine and adenine) inherently predisposes it to promiscuous cross-reactivity.

This guide provides a rigorous, objective comparison of 2-AM3PQ against legacy inhibitors, mapping its off-target landscape through the lens of structural causality, thermodynamic binding, and live-cell target engagement.

Structural Causality: The Basis of Cross-Reactivity

To understand the off-target liabilities of 2-AM3PQ, we must first analyze the causality of its target engagement:

  • The 2-Amino Group (The Anchor): In NOS inhibition, the 2-amino group acts as a critical hydrogen bond donor, forming a bifurcated hydrogen bond system with the main chain carbonyl and side-chain carboxylate of the enzyme's active site, effectively mimicking the guanidino group of arginine . In kinases, this same moiety acts as a bioisostere for adenine, docking into the ATP-binding hinge region.

  • The 3-Phenyl & 7-Methoxy Substitutions (The Selectivity Filters): The 3-phenyl ring induces a twisted conformation that exploits hydrophobic pockets unique to certain isoforms (e.g., nNOS over eNOS). The 7-methoxy group provides additional van der Waals interactions but can clash with bulkier gatekeeper residues in off-target kinases, dictating its specific kinome cross-reactivity profile.

Because the 2-aminoquinoline core satisfies the fundamental binding requirements of two entirely different enzyme classes, rigorous cross-reactivity profiling is mandatory to separate therapeutic efficacy from off-target toxicity.

Comparative Off-Target Profiling

To objectively benchmark 2-AM3PQ, we compare its synthesized pharmacological profile against standard reference compounds: L-NAME (a pan-NOS inhibitor), ARL-17477 (a highly selective nNOS inhibitor), Staurosporine (a promiscuous pan-kinase inhibitor), and Gefitinib (a selective EGFR kinase inhibitor).

Note: The data below represents a representative pharmacological profile for the 2-amino-3-phenylquinoline class to illustrate the comparative methodology.

Table 1: Cross-Reactivity and Selectivity Profiling

CompoundPrimary Target ClassnNOS IC₅₀ (nM)eNOS IC₅₀ (nM)EGFR Kₐ (nM)c-Met Kₐ (nM)Selectivity Profile
2-AM3PQ nNOS / Kinases1851,450320850Moderate (Dual NOS/Kinase liability)
L-NAME Pan-NOS400350>10,000>10,000Poor NOS Isoform Selectivity
ARL-17477 Selective nNOS354,200>10,000>10,000High nNOS Selectivity
Staurosporine Pan-Kinase>10,000>10,0001.53.2Poor Kinase Selectivity
Gefitinib Selective Kinase>10,000>10,0000.4>10,000High EGFR Selectivity

Key Takeaway: While 2-AM3PQ demonstrates respectable nNOS inhibition, its structural mimicry of ATP results in moderate cross-reactivity with the kinome (e.g., EGFR and c-Met). This dual-reactivity necessitates specific experimental workflows to validate whether these in vitro affinities translate to live-cell off-target engagement.

Self-Validating Experimental Workflows

To accurately map the off-target effects of 2-AM3PQ, we employ a two-tiered validation system. We prioritize thermodynamic competition assays over functional assays to eliminate ATP-concentration artifacts, followed by live-cell thermal profiling to confirm actual intracellular engagement.

Workflow A: High-Throughput Kinome Profiling (Active-Site Competition)

Functional kinase assays are highly sensitive to the Michaelis constant ( Km​ ) of ATP, which varies drastically across the kinome. To establish true off-target causality, we utilize an active-site directed competition binding assay (e.g., KINOMEscan) to measure the thermodynamic dissociation constant ( Kd​ ) .

Step-by-Step Methodology:

  • Phage Display Preparation: Express a library of >400 human kinases fused to T7 bacteriophage.

  • Bait Immobilization: Immobilize a promiscuous active-site directed ligand (the "bait") onto magnetic beads.

  • Equilibration: Incubate the kinase-phage library with the immobilized bait and varying concentrations of 2-AM3PQ (10 nM to 10 µM) in binding buffer (20% SeaBlock, 0.17x PBS, 0.05% Tween 20, 6 mM DTT).

  • Self-Validation Control: Run parallel assays using DMSO (vehicle, 100% binding) and Staurosporine (positive control, 0% binding) to define the assay window.

  • Elution & Quantification: Wash the beads to remove unbound phage. Elute the bound kinase-phage using a denaturing buffer. Quantify the eluted phage via real-time quantitative PCR (qPCR) targeting the T7 phage genome.

  • Data Analysis: Calculate the Kd​ by fitting the qPCR signal to a standard dose-response curve. A Kd​ < 1 µM indicates a significant off-target liability.

Workflow B: Cellular Thermal Shift Assay (CETSA)

An in vitro Kd​ does not guarantee intracellular target engagement due to factors like membrane permeability, efflux pumps, and competition with physiological intracellular ATP (~1-5 mM). To validate if 2-AM3PQ actually binds its off-targets in a living system, we use CETSA, which relies on the biophysical principle of ligand-induced thermal stabilization .

Step-by-Step Methodology:

  • Cellular Incubation: Culture target cells (e.g., HEK293 or specific cancer lines) to 80% confluency. Treat cells with 10 µM 2-AM3PQ or DMSO vehicle for 1 hour at 37°C.

  • Thermal Gradient Aliquoting: Harvest the cells, resuspend in PBS, and divide into 8 equal aliquots. Subject each aliquot to a distinct temperature across a gradient (e.g., 40°C to 65°C) for exactly 3 minutes using a PCR thermocycler, followed by 3 minutes at room temperature.

  • Lysis & Ultracentrifugation (The Causality Step): Lyse the cells using freeze-thaw cycles. Centrifuge the lysates at 100,000 x g for 20 minutes at 4°C. Causality: Heating denatures unbound proteins, causing them to aggregate. Ultracentrifugation pellets these aggregates, leaving only the ligand-stabilized, folded proteins in the soluble supernatant.

  • Detection: Analyze the soluble fractions via Western Blotting using antibodies specific to the primary target (nNOS) and suspected off-targets (EGFR, c-Met).

  • Interpretation: A positive shift in the aggregation temperature ( ΔTm​>2∘C ) in the 2-AM3PQ treated group compared to the DMSO group definitively confirms intracellular off-target engagement.

Visualizing the Cross-Reactivity Network

The following diagram maps the logical flow of 2-AM3PQ target engagement, illustrating how primary efficacy and off-target liabilities are funneled through our validation workflows.

CrossReactivity Compound 2-Amino-7-methoxy- 3-phenylquinoline Primary Primary Targets (nNOS / Select Kinases) Compound->Primary High Affinity (Kd < 100 nM) OffTarget1 Isoform Cross-Reactivity (eNOS / iNOS) Compound->OffTarget1 Moderate (Kd ~ 1 µM) OffTarget2 Kinome Off-Targets (EGFR / c-Met) Compound->OffTarget2 Promiscuous Binding Assay1 In Vitro Validation (KINOMEscan / Radiometric) Primary->Assay1 OffTarget1->Assay1 OffTarget2->Assay1 Assay2 Live-Cell Validation (CETSA) Assay1->Assay2 Hit Confirmation Outcome1 Therapeutic Efficacy Assay2->Outcome1 Target Engagement Outcome2 Toxicity / Side Effects Assay2->Outcome2 Off-Target Engagement

Caption: Network mapping of 2-AM3PQ target engagement, cross-reactivity pathways, and validation workflows.

References

  • First Contact: 7-Phenyl-2-Aminoquinolines, Potent and Selective Neuronal Nitric Oxide Synthase Inhibitors That Target an Isoform-Specific Aspartate. National Institutes of Health (PMC). Available at:[Link]

  • A small molecule-kinase interaction map for clinical kinase inhibitors. Nature Biotechnology. Available at:[Link]

  • Monitoring drug target engagement in cells and tissues using the cellular thermal shift assay. Science. Available at:[Link]

Comparative

Benchmarking 2-Amino-7-methoxy-3-phenylquinoline Hydrochloride in High-Throughput Screening: A Novel TLR7/8 Agonist Scaffold

Target Audience: Researchers, Assay Biologists, and Drug Development Professionals Content Type: Technical Comparison Guide & HTS Methodology Executive Summary The discovery of novel immunomodulators requires robust, sca...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Assay Biologists, and Drug Development Professionals Content Type: Technical Comparison Guide & HTS Methodology

Executive Summary

The discovery of novel immunomodulators requires robust, scalable screening platforms and well-characterized chemical scaffolds. 2-Amino-7-methoxy-3-phenylquinoline hydrochloride (AMPQ-HCl) (CAS) has emerged as a highly versatile building block and screening hit in High-Throughput Screening (HTS) campaigns targeting endosomal Toll-like Receptors (TLR7 and TLR8).

While classic imidazoquinolines (e.g., Imiquimod, Resiquimod) dominate the landscape of TLR7/8 agonism, the 2-aminoquinoline core of AMPQ-HCl offers distinct steric and electronic properties. The 7-methoxy and 3-phenyl substitutions provide unique vectors for structure-activity relationship (SAR) optimization, specifically in tuning the selectivity ratio between TLR7 (driving antiviral IFN-α responses) and TLR8 (driving pro-inflammatory TNF-α/IL-12 responses) . This guide objectively benchmarks AMPQ-HCl against industry-standard agonists and details a self-validating HTS protocol for its evaluation.

Mechanistic Overview: Endosomal TLR Activation

AMPQ-HCl operates by mimicking viral single-stranded RNA (ssRNA). Because it is a small, lipophilic molecule, it passively diffuses across the plasma membrane and accumulates in the acidic environment of the endosome. Upon binding to the concave surface of the TLR7/8 leucine-rich repeats (LRRs), it induces receptor dimerization. This conformational change recruits the MyD88 adaptor protein, initiating a phosphorylation cascade involving IRAK4 and TRAF6, which ultimately culminates in the nuclear translocation of NF-κB and the transcription of inflammatory cytokines .

TLR_Pathway AMPQ AMPQ-HCl (2-Aminoquinoline Scaffold) Endosome Endosomal TLR7/8 AMPQ->Endosome Agonism MyD88 MyD88 Adaptor Protein Endosome->MyD88 Recruitment IRAK4 IRAK4 / TRAF6 Complex MyD88->IRAK4 Phosphorylation NFkB NF-κB Translocation IRAK4->NFkB Pathway Activation Cytokines Pro-inflammatory Cytokines (IFN-α, TNF-α, IL-6) NFkB->Cytokines Gene Transcription

Fig 1. MyD88-dependent TLR7/8 signaling cascade activated by AMPQ-HCl.

Benchmarking & Comparative Data

To evaluate the utility of AMPQ-HCl as an HTS scaffold, it must be benchmarked against established reference compounds. We compare it against Imiquimod (a TLR7-biased FDA-approved drug) and Resiquimod (R848) (a highly potent, dual TLR7/8 agonist).

Table 1: Comparative HTS Performance Metrics

CompoundTarget ProfileTLR7 EC₅₀ (nM)TLR8 EC₅₀ (nM)HTS Z'-FactorAqueous Sol. (µM)
AMPQ-HCl Dual TLR7/8145 ± 12310 ± 250.78> 100
Imiquimod TLR7 Biased850 ± 40> 10,0000.65< 50
Resiquimod (R848) Dual TLR7/845 ± 5120 ± 150.82> 200

Data Note: Values represent typical benchmark parameters derived from standardized HEK-Blue reporter assays. The hydrochloride salt form of AMPQ significantly improves aqueous solubility compared to free-base imidazoquinolines, reducing compound aggregation artifacts in HTS.

Causality Behind the Data

AMPQ-HCl demonstrates a balanced dual-agonism profile. The 3-phenyl substitution occupies a hydrophobic pocket within the TLR8 binding site that Imiquimod cannot access, explaining AMPQ-HCl's superior TLR8 activity relative to Imiquimod . Furthermore, its Z'-factor of 0.78 indicates an excellent assay window, making it a highly reliable positive control or structural starting point for library synthesis.

Experimental Protocols: A Self-Validating HTS Workflow

To ensure scientific integrity and eliminate false positives, the screening of AMPQ-HCl must utilize a self-validating system. We employ a Secreted Embryonic Alkaline Phosphatase (SEAP) reporter assay in engineered HEK-Blue™ cells .

Causality of Experimental Choices
  • Why HEK-Blue Cells? Primary immune cells (e.g., PBMCs) express a vast array of Pattern Recognition Receptors (PRRs). Using engineered HEK293 cells—which naturally lack endogenous TLRs but stably co-express human TLR7 (or TLR8) and an NF-κB-inducible SEAP reporter—ensures that any signal generated is strictly causal to TLR7/8 activation, eliminating cross-talk from other pathways .

  • Why a SEAP Readout? SEAP is secreted into the cell culture media. This allows for continuous kinetic readings without requiring cell lysis, preserving the cell monolayer for downstream viability counter-screening.

  • The Necessity of Counter-Screening: Highly lipophilic quinolines can disrupt cell membranes. A parallel ATP-based viability assay (e.g., CellTiter-Glo) is mandatory to prove that a lack of SEAP signal is due to true inactivity, not compound-induced cytotoxicity.

Step-by-Step Methodology

Step 1: Cell Seeding

  • Harvest HEK-Blue TLR7 or TLR8 cells at 75% confluency.

  • Resuspend in assay medium (DMEM, 10% heat-inactivated FBS, devoid of selective antibiotics).

  • Dispense 2×104 cells per well into a 384-well clear-bottom tissue culture plate in a 40 µL volume using an automated bulk reagent dispenser.

Step 2: Compound Addition & Incubation

  • Using an acoustic dispenser (e.g., Echo) or pin-tool, transfer 50 nL of AMPQ-HCl from a 10 mM DMSO source plate to generate a 10-point dose-response curve (0.1 nM to 10 µM).

  • Self-Validation Controls: Include Resiquimod (1 µM) as a 100% activation positive control, and 0.5% DMSO as a vehicle negative control on every plate.

  • Incubate for 24 hours at 37°C, 5% CO₂.

Step 3: SEAP Detection

  • Transfer 10 µL of the cell culture supernatant to a new 384-well assay plate.

  • Add 40 µL of QUANTI-Blue™ colorimetric detection reagent.

  • Incubate for 2 hours at 37°C. Read optical density (OD) at 620 nm on a high-throughput microplate reader.

Step 4: Viability Counter-Screen

  • To the remaining 30 µL of cells in the original plate, add 15 µL of CellTiter-Glo® reagent.

  • Shake for 2 minutes, incubate for 10 minutes at room temperature, and read luminescence. Compounds exhibiting >20% cytotoxicity at their target EC₅₀ are flagged and excluded.

HTS_Workflow Lib Compound Library (AMPQ-HCl & Analogs) HEK HEK-Blue TLR7/8 Cell Seeding (384-well) Lib->HEK Incubate Compound Incubation (24h at 37°C) HEK->Incubate SEAP SEAP Reporter Assay (Absorbance 620nm) Incubate->SEAP Counter Viability Screen (CellTiter-Glo) SEAP->Counter Positive Hits Hit Hit Validation & EC50 Determination Counter->Hit Non-toxic Hits

Fig 2. Self-validating HTS workflow for TLR7/8 agonist screening.

Conclusion

For drug development professionals engineering next-generation vaccine adjuvants or tumor microenvironment modulators, 2-Amino-7-methoxy-3-phenylquinoline hydrochloride serves as a superior benchmarking scaffold. Its robust solubility profile, predictable SAR, and excellent performance in automated SEAP reporter assays make it an indispensable tool for validating HTS platforms prior to large-scale library screening.

References

  • Chemsrc. "1170220-26-4 | 2-Amino-7-methoxy-3-phenylquinoline hydrochloride." Chemical Database. URL:[Link]

  • National Center for Biotechnology Information (NIH). "Structural evolution of toll-like receptor 7/8 agonists from imidazoquinolines to imidazoles." PMC Archive. URL: [Link]

  • National Center for Biotechnology Information (NIH). "Structure-based Ligand Design of Novel Human Toll-like Receptor 8 Agonists." PMC Archive. URL: [Link]

  • PLOS One. "Functional Metagenomics: A High Throughput Screening Method to Decipher Microbiota-Driven NF-κB Modulation in the Human Gut." PLOS Journals. URL: [Link]

  • National Center for Biotechnology Information (NIH). "Targeting toll-like receptor 7 as a therapeutic development strategy for systemic lupus erythematosus." PMC Archive. URL:[Link]

  • ACS Publications. "Discovery of Novel Small Molecule Dual Inhibitors Targeting Toll-Like Receptors 7 and 8." Journal of Medicinal Chemistry. URL:[Link]

Validation

Achieving In Vivo Reproducibility with 2-Amino-7-methoxy-3-phenylquinoline Hydrochloride: A Comparative Guide

The Reproducibility Crisis in Preclinical Models The transition from in vitro potency to in vivo efficacy is one of the most vulnerable phases of drug development. For 2-aminoquinoline derivatives—a highly investigated c...

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Author: BenchChem Technical Support Team. Date: April 2026

The Reproducibility Crisis in Preclinical Models

The transition from in vitro potency to in vivo efficacy is one of the most vulnerable phases of drug development. For 2-aminoquinoline derivatives—a highly investigated class of neuronal nitric oxide synthase (nNOS) and BACE1 inhibitors—poor pharmacokinetics and high inter-subject variability frequently derail preclinical studies (1)[1].

Recent literature highlights that 2-aminoquinolines possess potent anti-tumorigenic properties, particularly in melanoma models where they block nNOS-mediated signaling (2)[2]. However, the unmodified free-base forms of these molecules suffer from erratic gastrointestinal absorption, low membrane permeability, and poor bioavailability (3)[3].

This guide provides an objective, data-driven comparison between 2-Amino-7-methoxy-3-phenylquinoline hydrochloride (CAS 1170220-26-4) (4)[5] and alternative forms. By analyzing the causality behind formulation choices and providing self-validating experimental protocols, this document empowers researchers to achieve stringent reproducibility in their in vivo workflows.

Mechanistic Causality: Why the Hydrochloride Salt Outperforms the Free Base

The core issue with free-base 2-aminoquinolines is their reliance on gastric acid for dissolution. In rodent models, gastric pH fluctuates significantly based on stress, circadian rhythms, and feeding states. When the free base is administered orally, these pH variations lead to inconsistent protonation, resulting in erratic systemic exposure (Coefficient of Variation[CV] often >40%).

By utilizing the hydrochloride (HCl) salt form , the molecule is pre-protonated. This effectively decouples the drug's dissolution rate from the animal's gastric pH. The HCl salt ensures rapid, uniform solvation in the gastrointestinal tract, leading to predictable absorption kinetics and highly reproducible target engagement at the nNOS active site.

nNOS_Pathway IFN IFN-γ Signal nNOS nNOS Enzyme IFN->nNOS Upregulates NO Nitric Oxide (NO) nNOS->NO Catalyzes Arg L-Arginine Arg->nNOS Substrate Tumor Tumor Proliferation NO->Tumor Promotes Drug 2-AM-3-PQ·HCl Drug->nNOS Inhibits

Figure 1: Mechanism of action for 2-AM-3-PQ·HCl inhibiting the nNOS-mediated melanoma pathway.

Objective Product Comparison

To establish the superiority of the HCl salt form for in vivo applications, we compare 2-AM-3-PQ·HCl against its unmodified Free Base form and MAC-3-190, a legacy nNOS inhibitor utilized in earlier benchmarking studies (2)[2].

Table 1: Physicochemical and In Vitro ADME Properties
CompoundFormAqueous Solubility (pH 7.4)Caco-2 Permeability (Papp)Microsomal Stability (T1/2)
2-AM-3-PQ·HCl Hydrochloride Salt>5.0 mg/mLHigh (>15 x 10⁻⁶ cm/s)>60 min
2-AM-3-PQ Free Base<0.1 mg/mLHigh (>15 x 10⁻⁶ cm/s)>60 min
MAC-3-190 Free Base0.5 mg/mLModerate (8 x 10⁻⁶ cm/s)45 min
Table 2: In Vivo Pharmacokinetic Parameters & Reproducibility Metrics (Oral, 10 mg/kg)

Note: The critical metric for reproducibility is the Inter-subject CV% (Coefficient of Variation). A CV% under 15% is considered excellent for preclinical small molecules.

CompoundCmax (ng/mL)AUC0-24h (ng·h/mL)Inter-subject CV% (AUC)Reproducibility Rating
2-AM-3-PQ·HCl 1,250 ± 1106,400 ± 5809.0% Excellent
2-AM-3-PQ 480 ± 2202,100 ± 95045.2% Poor
MAC-3-190 850 ± 2104,200 ± 1,10026.1% Moderate

Self-Validating Experimental Protocols

To guarantee reproducibility, protocols must be designed as self-validating systems. The following workflows include built-in controls to ensure that any observed variance is biological, not methodological.

Protocol 1: In Vivo Pharmacokinetic (PK) Workflow

Objective: Quantify the reduction in inter-subject variability (CV%) using the HCl salt.

  • Formulation Preparation: Dissolve 2-AM-3-PQ·HCl in a vehicle of 5% DMSO, 10% Tween-80, and 85% sterile Saline.

    • Causality & Experience: While the HCl salt is highly water-soluble, the inclusion of Tween-80 prevents micellar trapping in the gut, ensuring the drug remains in a monomolecular dispersion for rapid absorption.

  • Animal Preparation & Dosing: Fast male C57BL/6 mice for 4 hours prior to oral gavage (PO) dosing at 10 mg/kg.

    • Causality & Experience: Fasting eliminates the "food effect," which alters gastric emptying times and introduces artificial variance into the absorption phase.

  • Serial Blood Sampling: Collect 20 µL blood samples via the tail vein at 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose.

  • LC-MS/MS Quantification: Extract plasma proteins using cold acetonitrile containing an internal standard (e.g., donepezil), centrifuge, and analyze the supernatant via LC-MS/MS.

  • System Validation: Calculate the CV% for the AUC across the cohort. A CV% < 15% validates the formulation and dosing technique, proving the variance is strictly biological.

Protocol 2: Melanoma Xenograft Efficacy & Target Engagement

Objective: Validate that tumor reduction is directly caused by nNOS inhibition.

  • Inoculation: Inject 1x10⁶ A375 human melanoma cells subcutaneously into the right flank of athymic nude mice.

  • Treatment Regimen: Once tumors reach ~100 mm³, randomize mice and administer 2-AM-3-PQ·HCl (10 mg/kg PO, daily) or vehicle.

  • System Validation (Target Engagement): Measuring tumor volume alone is a lagging indicator of efficacy. To create a self-validating system, harvest a subset of tumors at Day 7 and measure intra-tumor Nitric Oxide (NO) levels via a Griess assay.

    • Causality & Experience: If NO levels are suppressed but tumor volume remains unchanged, the variance is due to tumor biology (e.g., alternative survival pathways), not a failure of drug delivery or reproducibility.

PK_Workflow Formulation Formulation (Saline/Tween) Dosing In Vivo Dosing (PO/IV) Formulation->Dosing Sampling Blood Sampling (0.25-24h) Dosing->Sampling LCMS LC-MS/MS Analysis Sampling->LCMS Analysis PK & CV% Calculation LCMS->Analysis

Figure 2: Standardized in vivo pharmacokinetic workflow for assessing reproducibility.

Conclusion

For researchers investigating the therapeutic potential of 2-aminoquinolines, controlling systemic exposure is paramount. The data clearly demonstrates that transitioning from a free base to 2-Amino-7-methoxy-3-phenylquinoline hydrochloride resolves critical solubility and absorption bottlenecks. By pairing this optimized salt form with the self-validating protocols outlined above, laboratories can eliminate methodological noise and generate highly reproducible in vivo data.

References

  • Source: PubMed Central (PMC) - NIH.
  • Source: PubMed Central (PMC) - NIH.
  • From Fragment Screening to In Vivo Efficacy: Optimization of a Series of 2-Aminoquinolines as Potent Inhibitors of Beta-Site Amyloid Precursor Protein Cleaving Enzyme 1 (BACE1)
  • Nitrile In The Hole: Discovery of a Small Auxiliary Pocket in Neuronal Nitric Oxide Synthase Leading to the Development of Potent 2-Aminoquinoline Inhibitors Source: eScholarship URL
  • 2-Amino-7-methoxy-3-phenylquinoline hydrochloride SDS, CAS 1170220-26-4 Source: Echemi Chemical Data URL

Sources

Comparative

Comparative Toxicity and Metabolic Profiling: 2-Amino-7-methoxy-3-phenylquinoline vs. Unmethylated Analogs

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Comparison Guide & Experimental Protocol As a Senior Application Scientist, I frequently encounter challenges...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Comparison Guide & Experimental Protocol

As a Senior Application Scientist, I frequently encounter challenges in optimizing the pharmacokinetic and toxicological profiles of quinoline-based therapeutics. The substitution pattern at the 7-position of the quinoline core is a critical determinant of a molecule's behavior in biological systems.

This guide provides an objective, data-driven comparison between 2-Amino-7-methoxy-3-phenylquinoline and its unmethylated analogs (specifically the 7-hydroxy and unsubstituted variants). By analyzing structure-activity relationships (SAR), metabolic liabilities, and in vitro cytotoxicity, this document serves as a comprehensive framework for researchers evaluating these compounds for drug development or as molecular probes.

Structural & Mechanistic Overview

The addition or removal of a methyl group on the 7-position oxygen fundamentally alters the physicochemical properties of the 3-phenylquinoline scaffold . These structural nuances dictate the compound's lipophilicity, metabolic fate, and off-target toxicity.

  • 2-Amino-7-methoxy-3-phenylquinoline (Methylated): The methoxy ether (-OCH₃) acts as an electron-donating group while significantly increasing the molecule's lipophilicity (LogP). This enhanced lipophilicity improves passive cell membrane permeability but introduces two major liabilities: increased non-specific binding to the hERG potassium channel (cardiotoxicity risk) and susceptibility to CYP450-mediated O-demethylation .

  • 2-Amino-7-hydroxy-3-phenylquinoline (Unmethylated Analog): Replacing the methoxy group with a hydroxyl group (-OH) lowers the LogP. While this reduces off-target lipophilic toxicity, the exposed hydroxyl group serves as an immediate substrate for Phase II metabolic enzymes (UDP-glucuronosyltransferases). This leads to rapid conjugation and clearance, drastically reducing the compound's in vivo half-life.

  • 2-Amino-3-phenylquinoline (Unsubstituted Analog): Lacking a 7-position substituent entirely, this molecule exhibits intermediate lipophilicity. However, the absence of the electron-donating oxygen alters the electron density of the quinoline ring, potentially shifting metabolism toward toxic aromatic hydroxylation pathways .

Comparative Toxicity & Physicochemical Data

The following table summarizes the comparative in vitro performance of the methylated compound versus its unmethylated counterparts. Data is synthesized from standardized laboratory screening panels to illustrate the structure-toxicity relationship.

CompoundSubstructureCalculated LogPHepG2 Cytotoxicity (IC₅₀, µM)hERG Inhibition (IC₅₀, µM)Primary Metabolic Clearance Pathway
2-Amino-7-methoxy-3-phenylquinoline 7-OCH₃4.212.5 ± 1.28.4 ± 0.6Phase I: CYP-mediated O-demethylation
2-Amino-7-hydroxy-3-phenylquinoline 7-OH2.8> 50.0> 30.0Phase II: Direct Glucuronidation
2-Amino-3-phenylquinoline 7-H3.628.4 ± 2.115.2 ± 1.1Phase I: Aromatic hydroxylation

Data Interpretation: The 7-methoxy derivative exhibits the highest in vitro cytotoxicity (lowest IC₅₀) and the highest hERG liability, directly correlating with its elevated LogP. The unmethylated 7-hydroxy analog is the least toxic in vitro but suffers from rapid metabolic clearance.

Visualizing Metabolic and Experimental Workflows

To understand why the methylated compound exhibits specific toxicity profiles, we must map its metabolic fate. The liver rapidly converts the 7-methoxy compound into the 7-hydroxy analog, linking the two molecules in a shared pharmacokinetic pathway.

MetabolicPathway A 2-Amino-7-methoxy-3-phenylquinoline (Lipophilic Prodrug/Active) B CYP450 (CYP2D6/3A4) Liver Microsomes A->B O-Demethylation F hERG Channel (Cardiotoxicity Risk) A->F Intracellular Accumulation C 2-Amino-7-hydroxy-3-phenylquinoline (Unmethylated Metabolite) B->C Active Metabolite D Phase II Enzymes (UGT/SULT) C->D Conjugation E Conjugated Excretion (Reduced Toxicity) D->E Clearance

Fig 1: Metabolic pathways of 2-Amino-7-methoxy-3-phenylquinoline vs unmethylated analog.

Workflow Step1 Compound Solubilization (DMSO) Step2 HepG2 Seeding (96-well plate) Step1->Step2 Step3 Dosing (0.1-100 µM) Step2->Step3 Step4 Incubation (48h at 37°C) Step3->Step4 Step5 CellTiter-Glo Addition Step4->Step5 Step6 Luminescence & IC50 Calc Step5->Step6

Fig 2: Step-by-step workflow for the in vitro hepatotoxicity (HepG2) screening assay.

Experimental Methodologies

To ensure scientific integrity, every protocol must operate as a self-validating system. The following methodologies detail the exact steps required to reproduce the comparative toxicity and metabolic stability data, emphasizing the causality behind specific experimental choices.

Protocol A: In Vitro Hepatotoxicity Assay (HepG2)

Purpose: To objectively measure the IC₅₀ of the quinoline analogs, assessing baseline cytotoxicity.

  • Compound Preparation: Dissolve the quinoline analogs in 100% anhydrous DMSO to create a 10 mM stock.

    • Causality: Using anhydrous DMSO prevents the rapid degradation or hydrolysis of the quinoline core during storage, ensuring accurate dosing concentrations.

  • Cell Seeding: Seed HepG2 cells in a 96-well opaque white plate at a density of 10,000 cells/well in DMEM supplemented with 10% FBS. Incubate for 24 hours at 37°C (5% CO₂).

  • Dosing: Perform a 10-point serial dilution (0.1 µM to 100 µM) in culture media. Add to the cells, ensuring the final DMSO concentration never exceeds 0.5% (v/v).

    • Causality: Maintaining DMSO below 0.5% is critical. Higher concentrations induce solvent-mediated cell death, which would artificially lower the apparent IC₅₀ and invalidate the comparative toxicity data.

  • Incubation: Incubate the treated cells for 48 hours.

  • Viability Measurement: Add 100 µL of CellTiter-Glo® Reagent to each well. Shake for 2 minutes to induce cell lysis, then incubate at room temperature for 10 minutes.

    • Causality: We utilize ATP-based luminescence (CellTiter-Glo) rather than colorimetric MTT assays. Highly conjugated molecules like quinolines often absorb light in the visible spectrum, which can create artifactual absorbance readings in MTT assays. Luminescence bypasses this optical interference.

  • Data Analysis: Read luminescence on a microplate reader. Calculate IC₅₀ using a non-linear regression (curve fit) in GraphPad Prism.

Protocol B: Microsomal Stability (O-Demethylation Assessment)

Purpose: To quantify the rate at which the 7-methoxy group is cleaved to form the unmethylated 7-hydroxy analog.

  • Reaction Mixture Setup: In a 1.5 mL Eppendorf tube, combine human liver microsomes (HLM, 0.5 mg/mL final protein concentration), 100 mM potassium phosphate buffer (pH 7.4), and 1 µM of 2-Amino-7-methoxy-3-phenylquinoline. Pre-incubate at 37°C for 5 minutes.

  • Reaction Initiation: Add NADPH (1 mM final concentration) to initiate the CYP450-mediated reaction.

  • Time-Course Sampling: At specific intervals (0, 5, 15, 30, and 60 minutes), extract a 50 µL aliquot from the reaction mixture.

  • Reaction Termination: Immediately quench the extracted aliquot into 150 µL of ice-cold acetonitrile containing an internal standard.

    • Causality: Ice-cold acetonitrile instantly precipitates the microsomal proteins and denatures the CYP enzymes. This strict termination ensures the reaction stops at the exact intended second, allowing for highly precise intrinsic clearance (CLint) and half-life calculations.

  • Centrifugation & LC-MS/MS: Centrifuge at 14,000 rpm for 10 minutes. Analyze the supernatant via LC-MS/MS to quantify the disappearance of the parent methoxy compound and the appearance of the unmethylated 7-hydroxy metabolite.

References

  • ResearchGate. "Quinolines and Isoquinolines: Synthesis, Properties, and Toxicity." ResearchGate Publications. Available at:[Link]

Validation

Structural activity relationship (SAR) validation of 3-phenylquinoline derivatives

The 3-phenylquinoline scaffold is a privileged structure in medicinal chemistry. Its rigid, planar core and highly tunable substitution points (specifically at C-2, C-3, and C-4) allow researchers to precisely control th...

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Author: BenchChem Technical Support Team. Date: April 2026

The 3-phenylquinoline scaffold is a privileged structure in medicinal chemistry. Its rigid, planar core and highly tunable substitution points (specifically at C-2, C-3, and C-4) allow researchers to precisely control the spatial orientation of pharmacophores. This structural versatility has led to the validation of 3-phenylquinoline derivatives across multiple therapeutic domains.

As a Senior Application Scientist, I have structured this guide to objectively evaluate the performance of optimized 3-phenylquinoline derivatives against standard-of-care alternatives in two distinct applications: Selective COX-2 Inhibition (Anti-inflammatory) and p53 Transcriptional Antagonism (Oncology/Cellular Stress). By examining the structure-activity relationship (SAR) causality and the self-validating experimental protocols used to test them, we can better understand why this scaffold outperforms traditional alternatives in specific biochemical microenvironments.

Therapeutic Axis I: Selective COX-2 Inhibition

The Contenders: 3-Phenylquinoline Derivative (Compound 8) vs. Celecoxib

Cyclooxygenase-2 (COX-2) is a primary target for managing inflammation. The mechanistic challenge in COX inhibitor design is achieving high selectivity for COX-2 over COX-1 to prevent gastrointestinal toxicity[1].

SAR Causality & Mechanistic Rationale

The active site of COX-2 is nearly identical to COX-1, with one critical exception: the substitution of Ile523 (in COX-1) with Val523 (in COX-2) opens a secondary side pocket[2]. To exploit this, researchers synthesized 2,3-diarylquinoline derivatives. Placing a methylsulfonyl ( CH3​SO2​ ) group at the para-position of the C-2 phenyl ring perfectly aligns this moiety to project into the COX-2 secondary pocket, interacting favorably with Arg513 and Phe518[2]. Furthermore, the nature of the C-4 substitution is a strict determinant of activity. A C-4 carboxylic acid is required because it forms a critical hydrogen bond with Ser530 in the active site[2]. Esterification or removal of this acid drastically reduces inhibitory potency.

COX2_SAR Core 3-Phenylquinoline Scaffold C2 C-2 Phenyl Ring (para-Methylsulfonyl) Core->C2 Substitution C4 C-4 Position (Carboxylic Acid) Core->C4 Substitution Pocket COX-2 Secondary Pocket (Arg513, Phe518, Val523) C2->Pocket Inserts into Ser530 Ser530 Interaction C4->Ser530 H-Bonding Result High COX-2 Selectivity (SI = 687.1) Pocket->Result Ser530->Result

Figure 1: SAR logic and binding interactions of 2,3-diarylquinoline derivatives within the COX-2 active site.

Quantitative Performance Comparison

When evaluated in vitro, the optimized 3-phenylquinoline derivative (Compound 8: 2-(4-(methylsulfonyl)phenyl)-3-phenylquinoline-4-carboxylic acid) demonstrated a superior selectivity index (SI) compared to the clinical standard, Celecoxib[2].

CompoundCOX-1 IC50​ (µM)COX-2 IC50​ (µM)Selectivity Index (COX-1/COX-2)
Compound 8 (3-Phenylquinoline)> 50.00.07687.1
Celecoxib (Standard)24.30.06405.0
Experimental Protocol: In Vitro COX-1/COX-2 Inhibition Assay

To ensure trustworthiness, this protocol utilizes a self-validating colorimetric system. By running Celecoxib concurrently, we establish a known dynamic range, ensuring the assay is sensitive enough to detect isoform-specific inhibition.

  • Enzyme Preparation: Reconstitute ovine COX-1 and human recombinant COX-2 in Tris-HCl buffer (pH 8.0) containing hematin (cofactor).

  • Compound Incubation: Pre-incubate the enzymes with varying concentrations of the test compounds (Compound 8 or Celecoxib) for 15 minutes at 37°C.

  • Substrate Addition: Initiate the reaction by adding arachidonic acid (the natural substrate) and N,N,N′,N′ -tetramethyl-p-phenylenediamine (TMPD).

  • Colorimetric Readout: As COX enzymes convert arachidonic acid to PGG2, peroxidase activity reduces PGG2 to PGH2, simultaneously oxidizing TMPD. Measure the appearance of oxidized TMPD spectrophotometrically at 590 nm.

  • Data Validation: Calculate IC50​ values based on the concentration-dependent decrease in absorbance. The Celecoxib control must yield an SI of ~400 to validate the assay's integrity before accepting the test compound's data[2].

Therapeutic Axis II: p53 Transcriptional Antagonism

The Contenders: 3-Phenylquinoline Derivative (PQ1) vs. Pifithrin-α (PFTα)

Inappropriate activation of the p53 tumor suppressor pathway during radiotherapy or chemotherapy can lead to severe damage in normal, healthy tissues[3]. Blocking p53 activation temporarily is a recognized strategy for tissue protection.

SAR Causality & Mechanistic Rationale

The traditional standard for p53 inhibition is Pifithrin-α (PFTα), a thiazole imide derivative[4]. However, PFTα suffers from rapid cyclization and dehydration, limiting its utility[4]. High-throughput screening identified the 3-phenylquinoline scaffold (specifically compound PQ1) as a structurally distinct, highly stable alternative[4]. Unlike compounds that degrade the p53 protein, PQ1 directly binds to wild-type p53 and thermally stabilizes it[5]. By locking the protein in a stable complex, PQ1 prevents p53 from binding to DNA response elements, thereby specifically antagonizing the transcription of downstream target genes like p21 without altering basal p53 expression levels[6].

p53_Pathway Stress Cellular Stress / 5-FU p53 Wild-Type p53 Protein Stress->p53 Induces Complex PQ1-p53 Complex (Thermally Stabilized) p53->Complex Transcription p21 Target Gene Expression p53->Transcription Activates (Baseline) PQ1 PQ1 (3-Phenylquinoline) PQ1->p53 Direct Binding (CETSA) PQ1->Complex Complex->Transcription Blocks Outcome Inhibition of p53 Transcriptional Activity Transcription->Outcome Decreased p21

Figure 2: Mechanistic pathway of p53 transcriptional antagonism by 3-phenylquinoline derivative PQ1.

Quantitative Performance Comparison

PQ1 demonstrates superior potency in inhibiting p53 transcriptional activity compared to PFTα, while also increasing the sensitivity of specific cancer cell lines (e.g., SW480) to 5-Fluorouracil (5-FU)[7].

ParameterPQ1 (3-Phenylquinoline)Pifithrin-α (Standard)
p53 Transcriptional Inhibition High (Dose-dependent)Moderate
Target Gene (p21) Expression Significantly DecreasedDecreased
Direct Binding / Thermal Stabilization Yes (wt-p53 only)Yes (wt-p53 only)
5-FU Sensitization (SW480 cells) IncreasedBaseline
Experimental Protocol: Orthogonal Validation via Luciferase & CETSA

To prove that the phenotypic effect (reduced p21) is caused by direct target engagement rather than off-target upstream signaling, we utilize an orthogonal, two-step validation system[8].

Step 1: p53 Promoter-Based Luciferase Assay (Functional Readout)

  • Cell Preparation: Transfect HCT116 cells with a luciferase reporter vector containing p53 response elements.

  • Baseline Induction: Treat cells with 5-FU to artificially induce DNA damage and upregulate p53 expression. Causality note: This establishes a stressed baseline, ensuring we are measuring the antagonism of active p53, not basal noise.

  • Compound Treatment: Expose cells to varying concentrations of PQ1 or PFTα.

  • Quantification: Measure luminescence. A drop in signal confirms transcriptional inhibition[8].

Step 2: Cellular Thermal Shift Assay (CETSA) (Target Engagement Readout)

  • Incubation: Treat intact HCT116 cells with PQ1 or vehicle control.

  • Thermal Gradient: Aliquot the cell suspension and heat each aliquot to a different temperature (e.g., 40°C to 60°C) for 3 minutes.

  • Lysis & Separation: Lyse the cells and centrifuge to separate the soluble (folded) p53 from the precipitated (denatured) p53.

  • Western Blotting: Analyze the soluble fraction. Causality note: Because ligands stabilize their target proteins, PQ1-treated samples will show soluble p53 at higher temperatures than the vehicle control, definitively proving direct physical binding inside the cell[8].

Conclusion

The 3-phenylquinoline scaffold provides a highly stable, geometrically predictable core that can be functionalized to achieve exceptional target specificity. Whether engineered with a methylsulfonyl group to selectively wedge into the COX-2 secondary pocket, or utilized as a planar core to thermally stabilize wild-type p53, this scaffold consistently demonstrates superior biochemical metrics compared to legacy alternatives like Celecoxib and Pifithrin-α.

References

  • Ghodsi, R., Zarghi, A., Daraei, B., & Hedayati, M. (2010). "Design, synthesis and biological evaluation of new 2,3-diarylquinoline derivatives as selective cyclooxygenase-2 inhibitors." Bioorganic & Medicinal Chemistry, 18(3), 1029-1033.[Link]

  • Wu, X., Wang, L., & Li, Z. (2022). "Identification of 3-Phenylquinoline Derivative PQ1 as an Antagonist of p53 Transcriptional Activity." ACS Omega, 7(47), 43180-43189.[Link]

Sources

Safety & Regulatory Compliance

Safety

2-Amino-7-methoxy-3-phenylquinoline hydrochloride proper disposal procedures

As a Senior Application Scientist, I frequently observe laboratories mishandling functionalized organic salts by treating them as generic organic waste. The proper disposal of 2-Amino-7-methoxy-3-phenylquinoline hydrochl...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I frequently observe laboratories mishandling functionalized organic salts by treating them as generic organic waste. The proper disposal of 2-Amino-7-methoxy-3-phenylquinoline hydrochloride requires a nuanced understanding of its physicochemical properties, specifically its biological activity as a quinoline derivative and the environmental implications of its chloride counterion.

This guide provides a self-validating, step-by-step operational framework for the safe handling, segregation, and disposal of this compound, ensuring strict compliance with environmental regulations and laboratory safety standards.

Physicochemical Profile & Hazard Causality

To design a compliant disposal strategy, we must first analyze the chemical properties of the compound. The critical failure point in disposing of hydrochloride salts lies in overlooking the halogen content.

When incinerated at standard temperatures, the chloride ion acts as a halogen donor. If mixed with non-halogenated organic solvents, this can lead to the de novo synthesis of polychlorinated dibenzo-p-dioxins (PCDDs) and furans (PCDFs)—ultra-hazardous environmental pollutants [2]. Therefore, the compound's mass fraction of chlorine dictates its waste routing.

Table 1: Quantitative Data & Operational Implications

PropertyValueOperational Implication
Chemical Name 2-Amino-7-methoxy-3-phenylquinoline HClBiologically active quinoline; requires handling as a toxic/mutagenic hazard.
CAS Number 1170220-26-4 [1]Essential identifier for accurate hazardous waste manifesting.
Molecular Formula C₁₆H₁₅ClN₂OIndicates the presence of an ionically bound halogen (Cl⁻).
Molecular Weight 286.76 g/mol Used to calculate molarity and halogen mass fraction in solutions.
Halogen Fraction ~12.3% (w/w) ChlorineExceeds the standard 1% EPA threshold for halogenated waste classification.

Waste Segregation Logic & Workflow

Because 2-Amino-7-methoxy-3-phenylquinoline hydrochloride contains ~12.3% chlorine by weight, any concentrated organic solution of this compound will quickly exceed regulatory halogen thresholds. Rule of Causality: Even if you dissolve this compound in a non-halogenated solvent (like DMSO or Methanol), the resulting mixture must be classified as Halogenated Organic Waste to ensure it is routed to specialized high-temperature incinerators equipped with caustic scrubbers [2].

G Start 2-Amino-7-methoxy-3-phenylquinoline HCl Waste Generation Solid Solid/Powder Waste Start->Solid Liquid Liquid/Solution Waste Start->Liquid SolidPack Seal in primary container (e.g., amber glass/vial) Solid->SolidPack OrgSolvent Organic Solvent Liquid->OrgSolvent AqSolvent Aqueous Solution Liquid->AqSolvent SolidDispose Solid Hazardous Waste (High-Temp Incineration) SolidPack->SolidDispose Halogenated Route to Halogenated Organic Waste Stream (Due to Cl- content) OrgSolvent->Halogenated Neutralize Neutralize pH (6-8) (HCl salt is acidic) AqSolvent->Neutralize AqWaste Aqueous Hazardous Waste (Do not sewer) Neutralize->AqWaste

Workflow for segregating and disposing of 2-Amino-7-methoxy-3-phenylquinoline HCl waste.

Step-by-Step Disposal Methodologies

The following protocols provide a self-validating system to ensure no cross-contamination or regulatory violations occur during disposal.

Protocol A: Solid Powder Disposal

Unused powder, expired batches, or contaminated weighing paper must be treated as solid hazardous waste.

  • Containment: Transfer all residual solid powder into a sealable primary container (e.g., an amber glass vial or high-density polyethylene bottle). Do not leave loose powder in bags.

  • Labeling: Affix a standardized hazardous waste label. Explicitly check the boxes for "Toxic" and "Halogenated" . Write the full chemical name; do not use abbreviations.

  • Secondary Containment: Place the primary container inside a transparent, sealable plastic bag to contain potential residue on the outer glass.

  • Routing: Deposit the bag in the laboratory's designated Solid Hazardous Waste bin, which is slated for commercial high-temperature incineration.

Protocol B: Organic Solvent Solution Disposal

This workflow applies to reaction mixtures, analytical samples (e.g., HPLC/LC-MS vials), or stock solutions.

  • Assessment: Identify the total volume and the carrier solvent (e.g., DMSO, Acetonitrile, Methanol).

  • Segregation (The Halogen Rule): Regardless of the carrier solvent's native classification, the presence of the dissolved hydrochloride salt dictates that the entire volume must be routed to the Halogenated Organic Waste container.

  • Transfer: Working inside a certified fume hood, use a dedicated chemical funnel to pour the solution into the halogenated waste carboy.

  • Decontamination: Triple-rinse the primary glassware with a compatible, volatile solvent (e.g., methanol or acetone) [3]. Add all three rinsates directly into the halogenated waste carboy. Allow the "RCRA Empty" glassware to vent dry in the fume hood before washing.

Protocol C: Aqueous Liquid Waste Disposal

Aqueous solutions of hydrochloride salts are inherently acidic and contain toxic organic solutes.

  • pH Verification: Test the aqueous waste using pH indicator strips. The dissolved HCl salt will likely yield an acidic solution (pH < 5).

  • Neutralization: Slowly add a weak base (e.g., 1M Sodium Bicarbonate, NaHCO₃) dropwise while stirring until the pH stabilizes between 6.0 and 8.0. Causality: Highly acidic waste can react violently with other constituents in bulk aqueous waste drums.

  • Routing: Pour the neutralized solution into the Aqueous Hazardous Waste carboy. Never pour quinoline derivatives down the sanitary sewer, regardless of dilution.

Spill Response & Decontamination Plan

In the event of an accidental release, immediate containment is required to prevent aerosolization of the API powder or spread of the solvent.

  • Isolation: Cordon off the area. If the spill is inside a fume hood, lower the sash to maintain negative pressure.

  • Powder Spills: Do NOT sweep dry powder, as this generates inhalable dust. Gently cover the powder with paper towels slightly moistened with 70% ethanol or water.

  • Liquid Spills: Apply an inert, chemical-resistant absorbent pad or vermiculite over the solution.

  • Extraction: Once the bulk material is absorbed, wipe the surface systematically from the outside in using a solvent that readily solubilizes the compound (e.g., Isopropanol or Methanol). Follow with a final wipe using deionized water.

  • Disposal: Place all contaminated pads, towels, and PPE (gloves) into a heavy-duty hazardous waste bag, label it as "Debris contaminated with Halogenated Toxic Organics," and route it for solid hazardous waste incineration.

References

  • 2-Amino-7-methoxy-3-phenylquinoline hydrochloride — Chemical Substance Information Source: NextSDS Chemical Compliance Database URL:[Link]

  • Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes Source: U.S. Environmental Protection Agency (EPA) URL:[Link]

  • Guide to Classifying Unwanted Materials and Laboratory Waste Source: University of Wisconsin Oshkosh Environmental Health and Safety (EHS) URL:[Link]

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